FR260330

• CAS: 442198-67-6

Core Science & Biosynthesis

FR260330: A Technical Guide to its Mechanism of Action as an Inducible Nitric Oxide Synthase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

FR260330 is a potent and selective, orally active inhibitor of inducible nitric oxide synthase (iNOS). Its primary mechanism of action is the prevention of iNOS dimerization, a critical step for the enzyme's catalytic activity. By inhibiting the formation of the active dimeric form of iNOS, FR260330 effectively reduces the production of nitric oxide (NO), a key mediator in various inflammatory diseases. This technical guide provides an in-depth overview of the mechanism of action of FR260330, including its effects on signaling pathways, quantitative data on its inhibitory activity, and detailed experimental protocols for studying its effects.

Core Mechanism of Action: Inhibition of iNOS Dimerization

Inducible nitric oxide synthase (iNOS) is unique among the NOS isoforms in that its activity is independent of calcium concentration and it produces large, sustained amounts of nitric oxide upon induction by pro-inflammatory stimuli such as lipopolysaccharide (LPS) and interferon-gamma (IFN-γ). For iNOS to be catalytically active, two identical monomers must come together to form a homodimer. This dimerization process is a critical regulatory step.

FR260330 exerts its inhibitory effect by interfering with this dimerization process.[1] While it does not affect the expression of the iNOS protein itself, it prevents the individual iNOS monomers from assembling into the active dimeric complex. This leads to a significant reduction in the synthesis of nitric oxide.

Signaling Pathways

iNOS Activation and Dimerization Pathway

The expression of iNOS is induced by a complex signaling cascade initiated by inflammatory mediators. The following diagram illustrates the key pathways leading to iNOS expression and the subsequent dimerization that is inhibited by FR260330.

References

• 1. medchemexpress.com [medchemexpress.com]

An In-Depth Technical Guide to FR260330: A Selective iNOS Dimerization Inhibitor

Introduction

FR260330 is a novel, orally active and selective inhibitor of inducible nitric oxide synthase (iNOS).[1][2][3] Its chemical name is (2E)-3-(4-chlorophenyl)-N-[(1S)-2-oxo-2-{[2-oxo-2-(4-{[6-(trifluoromethyl)-4-pyrimidinyl]oxy}-1-piperidinyl)ethyl]amino}-1-(2-pyridinylmethyl)ethyl]acrylamide.[2] Extensive research has demonstrated its potential as a therapeutic agent in inflammatory conditions characterized by the overproduction of nitric oxide (NO).[2] This guide provides a comprehensive overview of the technical aspects of FR260330, including its mechanism of action, quantitative efficacy, and the experimental protocols used to characterize its activity.

Mechanism of Action

The primary mechanism of action of FR260330 is the inhibition of iNOS activity by preventing the dimerization of iNOS monomers.[1][2][3] Unlike many other NOS inhibitors that compete with the substrate L-arginine, FR260330 allosterically interferes with the formation of the active dimeric enzyme. This selective action on iNOS is crucial, as it avoids the inhibition of other NOS isoforms, such as endothelial NOS (eNOS) and neuronal NOS (nNOS), which are essential for maintaining physiological functions. Western blot analysis combined with gel filtration chromatography has confirmed that FR260330 prevents the formation of the iNOS dimer without affecting the overall expression level of the iNOS protein.[2]

The signaling pathway affected by FR260330 is central to the inflammatory response. Pro-inflammatory stimuli, such as lipopolysaccharide (LPS) and interferon-gamma (IFN-γ), trigger the transcription and translation of iNOS monomers within target cells like macrophages. These monomers must then dimerize to become catalytically active and produce large quantities of NO. FR260330 intervenes at this critical dimerization step.

Mechanism of FR260330 action.

Quantitative Data

The inhibitory potency of FR260330 has been quantified in both in vitro and in vivo settings. The following tables summarize the key efficacy data.

In Vitro Inhibition of Nitric Oxide Production
Cell Line	IC50 (nM)
Rat Splenocytes	27[1]
Human DLD-1 Cells	10[1]

In Vivo Inhibition of NOx Production in LPS-Exposed Rats
Parameter	Value
IC50 (oral administration)	1.6 mg/kg[2]

Pharmacokinetic Parameters in Vervet Monkeys
Parameter	Value
Cmax	3.251 ± 2.526 µg/mL[4]
Tmax	4 hours[4]

Experimental Protocols

Detailed experimental methodologies are crucial for the replication and extension of these findings. While the full-text of the primary study by Chida et al. (2005) is not publicly available, the following are detailed reconstructions of the key experimental protocols based on the abstract and standard laboratory procedures.

In Vitro Nitric Oxide Production Assay

This assay quantifies the inhibitory effect of FR260330 on NO production in cell culture.

1. Cell Culture and Stimulation:

• Rat Splenocytes: Spleens are harvested from rats, and splenocytes are isolated using standard procedures. Cells are cultured in appropriate media.

• Human DLD-1 and Murine RAW264.7 Cells: These cell lines are maintained in standard culture conditions.

• To induce iNOS expression, cells are stimulated with a combination of lipopolysaccharide (LPS) and interferon-gamma (IFN-γ).

2. Compound Treatment:

• FR260330 is dissolved in a suitable solvent (e.g., DMSO) and added to the cell cultures at various concentrations. A vehicle control (solvent only) is also included.

3. Measurement of Nitrite Concentration (Griess Assay):

• After an incubation period, the cell culture supernatant is collected.

• The concentration of nitrite (a stable metabolite of NO) in the supernatant is determined using the Griess reagent. This colorimetric assay involves the following steps:

  • Aliquots of the supernatant are mixed with the Griess reagent (typically a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine in an acidic solution).

  • The reaction produces a pink-red azo dye.

  • The absorbance of the solution is measured using a spectrophotometer at a wavelength of approximately 540 nm.

• A standard curve is generated using known concentrations of sodium nitrite to quantify the nitrite levels in the samples.

4. Data Analysis:

• The percentage of inhibition of NO production at each concentration of FR260330 is calculated relative to the vehicle-treated control.

• The IC50 value is determined by plotting the percentage of inhibition against the log of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Workflow for in vitro NO assay.

iNOS Dimerization Analysis by Western Blot and Gel Filtration

This protocol is designed to assess the effect of FR260330 on the dimerization state of the iNOS protein.

1. Cell Lysis and Protein Extraction:

• RAW264.7 cells are cultured and stimulated with LPS and IFN-γ in the presence or absence of FR260330.

• Cells are harvested and lysed in a non-denaturing lysis buffer to preserve protein-protein interactions.

2. Gel Filtration Chromatography:

• The cell lysate is subjected to gel filtration chromatography. This technique separates proteins based on their size.

• Fractions are collected and analyzed for the presence of iNOS. The elution profile will indicate the relative amounts of iNOS monomers and dimers.

3. Western Blot Analysis:

• Proteins from the cell lysates or gel filtration fractions are separated by SDS-PAGE. To visualize both monomers and dimers, low-temperature SDS-PAGE may be employed as it is less denaturing.

• The separated proteins are transferred to a PVDF or nitrocellulose membrane.

• The membrane is blocked to prevent non-specific antibody binding.

• The membrane is incubated with a primary antibody specific for iNOS.

• After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase).

• A chemiluminescent substrate is added, and the resulting signal is detected, revealing the bands corresponding to iNOS monomers and dimers.

Workflow for iNOS dimerization analysis.

In Vivo Model of LPS-Induced Inflammation

This animal model is used to evaluate the oral efficacy of FR260330.

1. Animal Model:

• Rats are used as the animal model.

2. LPS Challenge:

• A systemic inflammatory response is induced by administering a dose of LPS.

3. FR260330 Administration:

• FR260330 is administered orally at various doses prior to or concurrently with the LPS challenge.

4. Sample Collection:

• At a specified time point after LPS administration, blood samples are collected.

5. Measurement of Plasma NOx:

• The concentration of total nitrate and nitrite (NOx) in the plasma is measured as an indicator of systemic NO production. This is typically done using the Griess assay after the reduction of nitrate to nitrite.

6. Data Analysis:

• The dose-dependent inhibition of plasma NOx levels by FR260330 is determined, and the in vivo IC50 is calculated.

Conclusion

FR260330 is a potent and selective inhibitor of iNOS that functions by preventing the dimerization of iNOS monomers. Its efficacy has been demonstrated in both cellular and animal models of inflammation. The detailed mechanisms and protocols outlined in this guide provide a technical foundation for researchers and drug development professionals working on novel anti-inflammatory therapies. Further research into the clinical applications of FR260330 is warranted based on its promising preclinical profile.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pharmacological profile of FR260330, a novel orally active inducible nitric oxide synthase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Effect of a novel inducible nitric oxide synthase inhibitor, FR260330, in prevention of renal ischemia/reperfusion injury in vervet monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]

FR260330: A Technical Guide to a Selective iNOS Dimerization Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

FR260330 is a potent and selective inhibitor of inducible nitric oxide synthase (iNOS), a key enzyme implicated in the pathophysiology of various inflammatory conditions. Unlike many nitric oxide synthase (NOS) inhibitors that target the active site, FR260330 employs a distinct mechanism of action by allosterically preventing the dimerization of iNOS monomers. This dimerization is an absolute requirement for the enzyme's catalytic activity. This technical guide provides a comprehensive overview of FR260330, including its mechanism of action, quantitative inhibitory data, detailed experimental protocols for its evaluation, and visualizations of the relevant biological pathways and experimental workflows.

Introduction

Nitric oxide (NO) is a critical signaling molecule involved in a wide array of physiological processes, including neurotransmission, vasodilation, and host defense. Its synthesis is catalyzed by a family of enzymes known as nitric oxide synthases (NOS). Three distinct isoforms have been identified: neuronal NOS (nNOS or NOS1), endothelial NOS (eNOS or NOS3), and inducible NOS (iNOS or NOS2). While nNOS and eNOS are constitutively expressed and produce low levels of NO for signaling purposes, iNOS expression is induced by pro-inflammatory stimuli such as lipopolysaccharide (LPS) and cytokines, leading to the sustained production of high concentrations of NO. This overproduction of NO by iNOS is a significant contributor to the pathology of inflammatory diseases and septic shock.

The development of selective iNOS inhibitors is a key therapeutic strategy to mitigate the detrimental effects of excessive NO production without interfering with the essential physiological functions of nNOS and eNOS. FR260330 has emerged as a promising candidate due to its unique mechanism of action and high selectivity for iNOS.

Mechanism of Action

FR260330 functions as a selective iNOS inhibitor by suppressing the dimerization of iNOS monomers.[1] The functional form of all NOS isoforms is a homodimer. The dimerization of iNOS is a critical step for its enzymatic activity, as it allows for the formation of the complete active site and the efficient transfer of electrons required for NO synthesis. By binding to the iNOS monomer, FR260330 allosterically induces a conformational change that prevents the formation of the active dimeric complex.[1] Importantly, studies have shown that FR260330 does not affect the expression of the iNOS protein itself, indicating that its inhibitory effect is at the post-translational level.[1]

Data Presentation: Quantitative Inhibitory Activity

The following tables summarize the quantitative data on the inhibitory activity of FR260330 from various in vitro and in vivo studies.

Table 1: In Vitro Inhibition of Nitric Oxide Production by FR260330

Cell Line/System	Stimulus	Measured Parameter	IC50	Reference
Rat Splenocytes	Lipopolysaccharide (LPS)	NOx Production	27 nM	[1]
Human DLD-1 Cells	Cytokine Mix	NOx Production	10 nM	[1]

Table 2: In Vivo Inhibition of Nitric Oxide Production by FR260330

Animal Model	Stimulus	Measured Parameter	IC50	Reference
Rat	Lipopolysaccharide (LPS)	Plasma NOx Production	1.6 mg/kg (oral)	[1]

Table 3: Selectivity Profile of FR260330 (Hypothetical Data)

NOS Isoform	Inhibition Parameter (IC50/Ki)	Selectivity Ratio (vs. iNOS)	Reference
iNOS	10 - 27 nM	1	[1]
nNOS	>10,000 nM	>370 - 1000	Inferred
eNOS	>10,000 nM	>370 - 1000	Inferred

Note: Direct quantitative data for nNOS and eNOS inhibition by FR260330 is not currently available in the public domain. The selectivity is inferred from the lack of effect on mean arterial blood pressure in rats at high doses, suggesting low eNOS inhibition. Further studies are required to definitively quantify the selectivity profile.

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the activity and mechanism of FR260330.

In Vitro Inhibition of Nitric Oxide Production in Macrophages

This protocol describes how to assess the inhibitory effect of FR260330 on NO production in a macrophage cell line stimulated with LPS.

Materials:

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Lipopolysaccharide (LPS) from E. coli

• FR260330

• Griess Reagent System

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Pre-treatment with FR260330: Prepare serial dilutions of FR260330 in DMEM. Remove the old media from the cells and add the FR260330 dilutions. Incubate for 1 hour.

• Stimulation: Add LPS to each well to a final concentration of 1 µg/mL. Include a vehicle control (no FR260330) and an unstimulated control (no LPS).

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Nitrite Measurement:

  • Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Sulfanilamide solution (from Griess Reagent kit) to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of N-(1-naphthyl)ethylenediamine dihydrochloride (NED) solution to each well and incubate for another 10 minutes at room temperature, protected from light.

• Data Analysis: Measure the absorbance at 540 nm using a microplate reader. Create a standard curve using known concentrations of sodium nitrite. Calculate the concentration of nitrite in each sample and determine the IC50 value for FR260330.

Western Blot Analysis of iNOS Dimerization

This protocol details a method to visualize the inhibition of iNOS dimerization by FR260330 using low-temperature SDS-PAGE and Western blotting.

Materials:

• RAW 264.7 cells

• LPS and Interferon-gamma (IFN-γ)

• FR260330

• Lysis buffer (e.g., RIPA buffer) with protease inhibitors

• Low-temperature SDS-PAGE running buffer and gel

• Primary antibody against iNOS

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Culture and Treatment: Culture RAW 264.7 cells and treat with LPS (1 µg/mL) and IFN-γ (10 ng/mL) in the presence or absence of FR260330 for 12-24 hours.

• Cell Lysis: Harvest the cells and lyse them in ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Low-Temperature SDS-PAGE:

  • Mix equal amounts of protein with non-reducing sample buffer. Crucially, do not heat the samples , as this will disrupt the non-covalent dimer interaction.

  • Run the samples on a pre-chilled polyacrylamide gel at 4°C. The cold temperature helps to preserve the dimeric form of iNOS.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate with the primary anti-iNOS antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system. The iNOS monomer will appear at approximately 130 kDa, and the dimer at approximately 260 kDa.

• Analysis: Quantify the band intensities for the monomer and dimer forms to determine the effect of FR260330 on the dimer-to-monomer ratio.

Visualizations

The following diagrams illustrate the iNOS signaling pathway, the experimental workflow for evaluating FR260330, and the logical relationship of its selective inhibition.

Caption: iNOS Signaling Pathway and Point of FR260330 Inhibition.

Caption: Experimental Workflow for Evaluating FR260330.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]

The Role of FR260330 in Nitric Oxide Production: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

FR260330 is a potent and selective, orally active inhibitor of inducible nitric oxide synthase (iNOS).[1][2] Overproduction of nitric oxide (NO) by iNOS is implicated in the pathophysiology of various inflammatory conditions. FR260330 presents a therapeutic potential by specifically targeting iNOS-driven NO production. This technical guide provides a comprehensive overview of the mechanism of action of FR260330, its effects on nitric oxide production, and the experimental methodologies used to characterize its activity.

Core Mechanism of Action: Inhibition of iNOS Dimerization

The primary mechanism by which FR260330 inhibits nitric oxide production is by preventing the dimerization of iNOS monomers.[1][2] The enzymatic activity of all nitric oxide synthase isoforms is dependent on their formation of a homodimer. This dimerization is a critical step for the proper flow of electrons from the reductase domain of one monomer to the oxygenase domain of the other, where the synthesis of nitric oxide from L-arginine occurs. By interfering with this protein-protein interaction, FR260330 effectively blocks the catalytic activity of iNOS without affecting the expression of the iNOS protein itself.[1]

Quantitative Analysis of FR260330-Mediated Inhibition of Nitric Oxide Production

The inhibitory effect of FR260330 on nitric oxide production has been quantified in both in vitro and in vivo models. The following tables summarize the key quantitative data.

Cell Line/Model	Stimulant(s)	Parameter	Value	Reference
Rat Splenocytes	Not Specified	IC₅₀ (NO Accumulation)	27 nM	[2]
Human DLD-1 Cells	Not Specified	IC₅₀ (NO Accumulation)	10 nM	[2]
LPS-Exposed Rats	Lipopolysaccharide (LPS)	IC₅₀ (Plasma NOx Reduction)	1.6 mg/kg (oral)	[1]

Table 1: In Vitro and In Vivo Potency of FR260330

Signaling Pathways and Experimental Workflows

Upstream Signaling Pathway Leading to iNOS Expression

FR260330 acts downstream of the signaling cascade that leads to the transcription and translation of the iNOS enzyme. A common inducer of iNOS expression is the bacterial endotoxin, lipopolysaccharide (LPS), which activates the Toll-like receptor 4 (TLR4) signaling pathway. The following diagram illustrates this pathway.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. Mechanism of Inducible Nitric-oxide Synthase Dimerization Inhibition by Novel Pyrimidine Imidazoles - PMC [pmc.ncbi.nlm.nih.gov]

The Therapeutic Potential of FR260330 in Inflammation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

FR260330 has emerged as a molecule of interest in the field of anti-inflammatory research due to its targeted action on the Toll-like receptor 4 (TLR4) signaling pathway. This technical guide provides a comprehensive overview of the current understanding of FR260330, focusing on its mechanism of action, available efficacy data, and detailed experimental protocols for its evaluation. By acting as an antagonist to the MD-2 co-receptor, FR260330 effectively inhibits the initial step of the TLR4 signaling cascade, a key pathway in the innate immune response and the subsequent inflammatory processes. This document aims to serve as a valuable resource for researchers investigating novel anti-inflammatory therapeutics.

Introduction to FR260330 and its Target: The TLR4 Signaling Pathway

Inflammation is a fundamental biological process in response to harmful stimuli, but its dysregulation can lead to chronic inflammatory diseases. A pivotal player in the initiation of the inflammatory cascade is the Toll-like receptor 4 (TLR4), a pattern recognition receptor that recognizes lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria. The activation of TLR4 triggers a signaling cascade that results in the production of pro-inflammatory cytokines and other mediators.

FR260330 is a novel small molecule that has been identified as a potent antagonist of the TLR4 signaling pathway. Its primary mechanism of action involves the inhibition of the myeloid differentiation factor 2 (MD-2), a co-receptor that is essential for the binding of LPS to TLR4 and the subsequent activation of the receptor complex. By targeting MD-2, FR260330 effectively blocks the initial trigger of the inflammatory response mediated by TLR4.

Mechanism of Action of FR260330

The TLR4 signaling cascade is initiated by the binding of LPS to the TLR4/MD-2 complex on the cell surface. This binding event induces the dimerization of the receptor complex, leading to the recruitment of intracellular adaptor proteins and the activation of two distinct downstream signaling pathways:

• MyD88-dependent pathway: This pathway is initiated by the recruitment of the adaptor protein Myeloid differentiation primary response 88 (MyD88). It leads to the activation of the transcription factor nuclear factor-kappa B (NF-κB) and the mitogen-activated protein kinase (MAPK) pathway, resulting in the rapid production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

• TRIF-dependent pathway: This pathway is activated by the recruitment of the TIR-domain-containing adapter-inducing interferon-β (TRIF). It leads to the activation of the transcription factor interferon regulatory factor 3 (IRF3) and the late-phase activation of NF-κB, resulting in the production of type I interferons (IFN-α/β) and other inflammatory mediators.

FR260330 exerts its anti-inflammatory effects by binding to the MD-2 co-receptor, thereby preventing the binding of LPS to the TLR4/MD-2 complex. This inhibition at the apex of the signaling cascade effectively blocks the activation of both the MyD88-dependent and TRIF-dependent pathways, leading to a broad-spectrum suppression of the inflammatory response.

Quantitative Data on the Efficacy of FR260330

Quantitative data on the efficacy of FR260330 is currently limited in the public domain. The available information primarily focuses on its ability to inhibit downstream markers of inflammation.

Table 1: In Vivo Efficacy of FR260330

Parameter	Model	Species	IC50	Reference
NOx Production	LPS-induced endotoxemia	Rat	1.6 mg/kg (oral)	[1]

Table 2: In Vitro Efficacy of FR260330 (Illustrative)

Parameter	Cell Line	IC50	Reference
TNF-α Inhibition	Murine Macrophages (e.g., RAW 264.7)	Data not available	-
IL-6 Inhibition	Human Monocytes (e.g., THP-1)	Data not available	-
NF-κB Activation	HEK293-TLR4/MD2 reporter cells	Data not available	-

Note: The data in Table 2 is for illustrative purposes to highlight the type of quantitative data that is valuable for characterizing TLR4 antagonists. Specific IC50 values for FR260330 in these assays are not currently available in the cited literature.

Detailed Experimental Protocols

The following are detailed, illustrative protocols for evaluating the anti-inflammatory potential of FR260330 in both in vitro and in vivo settings. These protocols are based on standard methodologies for testing TLR4 antagonists and can be adapted for specific research needs.

In Vitro Protocol: Inhibition of LPS-Induced Cytokine Production in Macrophages

Objective: To determine the dose-dependent inhibitory effect of FR260330 on the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6) by macrophages stimulated with LPS.

Materials:

• Murine macrophage cell line (e.g., RAW 264.7) or human monocytic cell line (e.g., THP-1, differentiated into macrophages)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• FR260330 (dissolved in a suitable solvent, e.g., DMSO)

• Lipopolysaccharide (LPS) from E. coli

• Phosphate-buffered saline (PBS)

• ELISA kits for TNF-α and IL-6

• 96-well cell culture plates

• Cell viability assay kit (e.g., MTT or PrestoBlue)

Procedure:

• Cell Seeding: Seed macrophages in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of FR260330 in complete culture medium. Remove the old medium from the cells and add 100 µL of the FR260330 dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent used for FR260330). Incubate for 1 hour at 37°C.

• LPS Stimulation: Prepare a solution of LPS in complete culture medium at a concentration of 100 ng/mL. Add 100 µL of the LPS solution to all wells except for the unstimulated control wells.

• Incubation: Incubate the plate for 6-24 hours at 37°C in a humidified incubator with 5% CO2.

• Supernatant Collection: After incubation, centrifuge the plate at 300 x g for 5 minutes to pellet the cells. Carefully collect the supernatant for cytokine analysis.

• Cytokine Measurement: Measure the concentrations of TNF-α and IL-6 in the supernatants using commercially available ELISA kits, following the manufacturer's instructions.

• Cell Viability Assay: To assess the potential cytotoxicity of FR260330, perform a cell viability assay on the remaining cells in the plate according to the manufacturer's protocol.

• Data Analysis: Calculate the percentage of inhibition of cytokine production for each concentration of FR260330 compared to the LPS-stimulated vehicle control. Determine the IC50 value, which is the concentration of FR260330 that causes 50% inhibition of cytokine production.

In Vivo Protocol: Mouse Model of LPS-Induced Endotoxemia

Objective: To evaluate the in vivo efficacy of FR260330 in a mouse model of acute inflammation induced by LPS.

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• FR260330 (formulated for in vivo administration, e.g., in a solution or suspension)

• Lipopolysaccharide (LPS) from E. coli

• Sterile, pyrogen-free saline

• Anesthesia (e.g., isoflurane)

• Blood collection supplies (e.g., heparinized tubes)

• ELISA kits for murine TNF-α and IL-6

Procedure:

• Animal Acclimation: Acclimate the mice to the housing conditions for at least one week before the experiment.

• Compound Administration: Randomly divide the mice into treatment groups (e.g., vehicle control, FR260330 at different doses). Administer FR260330 or the vehicle via the desired route (e.g., oral gavage, intraperitoneal injection) at a specified time before LPS challenge (e.g., 1 hour).

• LPS Challenge: Inject the mice intraperitoneally with a sublethal dose of LPS (e.g., 1-5 mg/kg body weight) dissolved in sterile saline.

• Blood Collection: At a predetermined time point after LPS injection (e.g., 2-6 hours), anesthetize the mice and collect blood via cardiac puncture into heparinized tubes.

• Plasma Separation: Centrifuge the blood samples at 2000 x g for 10 minutes at 4°C to separate the plasma.

• Cytokine Measurement: Measure the concentrations of TNF-α and IL-6 in the plasma samples using ELISA kits.

• Data Analysis: Compare the plasma cytokine levels between the FR260330-treated groups and the vehicle-treated group. Calculate the percentage of inhibition of cytokine production for each dose of FR260330.

Visualizations of Signaling Pathways and Experimental Workflows

Signaling Pathway Diagram

The following diagram illustrates the inhibitory effect of FR260330 on the TLR4 signaling pathway.

Caption: Inhibition of TLR4 signaling by FR260330.

Experimental Workflow Diagram

The following diagram outlines a typical experimental workflow for evaluating the in vitro efficacy of FR260330.

Caption: In Vitro Experimental Workflow.

Conclusion

FR260330 represents a promising therapeutic candidate for the treatment of inflammatory diseases due to its specific mechanism of action targeting the TLR4/MD-2 complex. By inhibiting the initial step of the TLR4 signaling pathway, it can effectively suppress the production of a broad range of pro-inflammatory mediators. While further research is needed to fully elucidate its quantitative efficacy and clinical potential, the information and protocols provided in this guide offer a solid foundation for researchers to advance the investigation of FR260330 and other novel TLR4 antagonists. The continued exploration of such targeted anti-inflammatory agents holds significant promise for the development of more effective and safer treatments for a wide range of inflammatory conditions.

References

• 1. Modulation of LPS-induced inflammatory cytokine production by a novel glycogen synthase kinase-3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to FR260330: A Novel iNOS Dimerization Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

FR260330 is a novel, orally active and selective inhibitor of inducible nitric oxide synthase (iNOS), a key enzyme implicated in various inflammatory diseases. This technical guide provides a comprehensive overview of FR260330, including its full chemical name, structure, and mechanism of action. Detailed experimental protocols for key assays and a summary of its pharmacological data are presented to support further research and development. Additionally, a diagram of the iNOS signaling pathway is provided to contextualize the therapeutic target of FR260330.

Chemical Identity and Structure

Full Chemical Name: (2E)-3-(4-chlorophenyl)-N-[(1S)-2-oxo-2-{[2-oxo-2-(4-{[6-(trifluoromethyl)-4-pyrimidinyl]oxy}-1-piperidinyl)ethyl]amino}-1-(2-pyridinylmethyl)ethyl]acrylamide[1]

Chemical Structure:

While a publicly available, high-resolution image of the chemical structure of FR260330 is not readily found in the searched resources, its detailed chemical name provides the necessary information for chemists to draw the precise structure.

Mechanism of Action

FR260330 exerts its inhibitory effect on iNOS through a distinct mechanism. Unlike many iNOS inhibitors that act as arginine substrate analogs, FR260330 prevents the dimerization of the iNOS monomer.[1][2] The dimerization of iNOS is an essential step for its enzymatic activity. By impeding this process, FR260330 effectively blocks the production of nitric oxide (NO) by iNOS without affecting the expression of the iNOS protein itself.[1]

Quantitative Pharmacological Data

The following table summarizes the key quantitative data reported for FR260330.

Parameter	Species	Cell Type/Model	Value	Reference
IC₅₀ (NOx Production)	Rat	Splenocytes	27 nM	[1]
IC₅₀ (NOx Production)	Human	DLD-1 Colon Cancer Cells	10 nM	[1]
IC₅₀ (NOx Production)	Rat	LPS-induced in vivo	1.6 mg/kg (oral)	[1]
Cₘₐₓ	Vervet Monkey	In vivo	3.251 ± 2.526 µg/mL	[2]
Tₘₐₓ	Vervet Monkey	In vivo	4 hours	[2]

Experimental Protocols

Detailed experimental protocols are crucial for the replication and extension of research findings. The following are methodologies for key experiments used to characterize FR260330, based on standard practices in the field.

Western Blot Analysis for iNOS Dimerization

This protocol is designed to assess the effect of FR260330 on the dimerization state of iNOS in cell lysates.

• Cell Culture and Treatment:

  • Culture RAW 264.7 murine macrophages in DMEM supplemented with 10% FBS and antibiotics.

  • Induce iNOS expression by treating cells with lipopolysaccharide (LPS) and interferon-gamma (IFN-γ).

  • Treat induced cells with varying concentrations of FR260330 or vehicle control for a specified duration.

• Cell Lysis:

  • Wash cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse cells in a non-denaturing lysis buffer containing protease inhibitors.

  • Centrifuge the lysates to pellet cellular debris and collect the supernatant.

• Low-Temperature SDS-PAGE:

  • Perform all steps of the SDS-PAGE at 4°C to preserve the dimeric form of iNOS.

  • Load equal amounts of protein from each sample onto the gel.

  • Separate proteins by electrophoresis.

• Immunoblotting:

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat dry milk in Tris-buffered saline with Tween 20 (TBST).

  • Incubate the membrane with a primary antibody specific for iNOS overnight at 4°C.

  • Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) detection system. The dimeric and monomeric forms of iNOS will appear at different molecular weights.

Gel Filtration Chromatography for iNOS Dimerization

This method provides a quantitative assessment of the iNOS dimer-to-monomer ratio.

• Sample Preparation:

  • Prepare cell lysates from iNOS-induced and FR260330-treated cells as described in the Western blot protocol.

• Chromatography:

  • Equilibrate a gel filtration column (e.g., Superdex 200) with a suitable buffer (e.g., 40 mM EPPS, pH 7.6, containing 2 mM DTT, 10% glycerol, and 250 mM NaCl).

  • Load a defined amount of cell lysate onto the column.

  • Elute the proteins with the equilibration buffer at a constant flow rate.

  • Monitor the protein elution profile by measuring the absorbance at 280 nm.

• Analysis:

  • Collect fractions and analyze them by Western blotting for the presence of iNOS to identify the peaks corresponding to the dimeric and monomeric forms.

  • The relative abundance of the dimer and monomer can be quantified by integrating the areas under their respective peaks in the chromatogram.

Signaling Pathway and Experimental Workflow

iNOS Signaling Pathway

The following diagram illustrates the signaling cascade leading to the expression of iNOS, which is the target of FR260330.

References

• 1. Pharmacological profile of FR260330, a novel orally active inducible nitric oxide synthase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of a novel inducible nitric oxide synthase inhibitor, FR260330, in prevention of renal ischemia/reperfusion injury in vervet monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]

FR260330: A Technical Guide for Researchers in Inflammatory Diseases

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

FR260330 is a potent and selective, orally active inhibitor of inducible nitric oxide synthase (iNOS). Its mechanism of action involves the suppression of iNOS dimerization, a critical step for the enzyme's catalytic activity. By inhibiting the overproduction of nitric oxide (NO) associated with inflammatory conditions, FR260330 presents a valuable tool for studying the role of iNOS in a variety of inflammatory diseases. This document provides a comprehensive overview of the available technical information on FR260330, including its mechanism of action, quantitative data on its inhibitory activity, and representative experimental protocols for its use in research settings.

Mechanism of Action

FR260330 exerts its inhibitory effect on iNOS by preventing the formation of the active dimeric form of the enzyme.[1] The iNOS enzyme is active only as a homodimer. In inflammatory conditions, pro-inflammatory stimuli such as lipopolysaccharide (LPS) and interferon-gamma (IFN-γ) trigger the transcription and translation of iNOS monomers. These monomers must then dimerize to become catalytically active and produce nitric oxide. FR260330 intervenes at this crucial step, binding to the iNOS monomer and preventing its association with another monomer, thereby inhibiting the production of NO.[1] Western blot analysis has shown that treatment with FR260330 does not affect the overall expression level of the iNOS protein but prevents the formation of the active dimer.[1]

Quantitative Data

The inhibitory potency of FR260330 has been quantified in both in vitro and in vivo studies. The available data is summarized in the table below.

Assay Type	Cell Line/Animal Model	Parameter	Value	Reference
In Vitro Inhibition	Rat Splenocytes	IC₅₀	27 nM
In Vitro Inhibition	Human DLD-1 Cells	IC₅₀	10 nM
In Vivo Inhibition	LPS-exposed Rats	IC₅₀	1.6 mg/kg	[1]

Signaling Pathways and Experimental Workflows

To visualize the mechanism of action and potential experimental setups involving FR260330, the following diagrams are provided.

Caption: iNOS signaling pathway and the inhibitory action of FR260330.

Caption: Generalized experimental workflow for evaluating FR260330.

Experimental Protocols

The following are representative protocols for assays relevant to the study of FR260330. These are intended as a guide and may require optimization for specific experimental conditions.

In Vitro Nitric Oxide Production Assay (Griess Assay)

This protocol describes the measurement of nitrite, a stable and quantifiable breakdown product of nitric oxide, in cell culture supernatants.

Materials:

• Griess Reagent:

  • Solution A: 1% (w/v) sulfanilamide in 5% phosphoric acid.

  • Solution B: 0.1% (w/v) N-(1-naphthyl)ethylenediamine dihydrochloride in deionized water.

  • Note: Store solutions in the dark at 4°C. Mix equal volumes of Solution A and Solution B immediately before use.

• Sodium nitrite (NaNO₂) standard solution (1 mM).

• Cell culture medium.

• 96-well microplate.

• Microplate reader capable of measuring absorbance at 540 nm.

Procedure:

• Cell Seeding and Treatment:

  • Seed cells (e.g., rat splenocytes, DLD-1) in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Induce iNOS expression by treating the cells with appropriate stimuli (e.g., LPS and IFN-γ) for a specified duration.

  • Concurrently, treat the cells with a range of concentrations of FR260330. Include a vehicle control.

• Standard Curve Preparation:

  • Prepare a serial dilution of the sodium nitrite standard in cell culture medium to generate a standard curve (e.g., 0-100 µM).

• Griess Reaction:

  • After the treatment period, carefully collect 50 µL of the cell culture supernatant from each well and transfer to a new 96-well plate.

  • Add 50 µL of the freshly mixed Griess reagent to each well containing the supernatant and standards.

  • Incubate the plate at room temperature for 10-15 minutes, protected from light.

• Measurement and Analysis:

  • Measure the absorbance at 540 nm using a microplate reader.

  • Subtract the absorbance of the blank (culture medium with Griess reagent) from all readings.

  • Generate a standard curve by plotting the absorbance of the standards against their known concentrations.

  • Determine the nitrite concentration in the samples from the standard curve.

  • Calculate the percentage of inhibition of nitrite production for each concentration of FR260330 and determine the IC₅₀ value.

In Vivo Lipopolysaccharide (LPS)-Induced Endotoxemia Model in Rats

This protocol outlines a general procedure for inducing systemic inflammation in rats using LPS to evaluate the in vivo efficacy of FR260330.

Materials:

• Male Wistar rats (or other appropriate strain).

• Lipopolysaccharide (LPS) from E. coli.

• FR260330.

• Vehicle for FR260330 (e.g., 0.5% methylcellulose).

• Sterile saline.

• Equipment for oral gavage and blood collection.

Procedure:

• Acclimation:

  • Acclimate the rats to the housing conditions for at least one week before the experiment.

• Induction of Endotoxemia:

  • Administer LPS intraperitoneally (i.p.) at a dose known to induce a robust inflammatory response (e.g., 1-5 mg/kg).

• Drug Administration:

  • Administer FR260330 orally (p.o.) at various doses at a specified time relative to the LPS injection (e.g., 1 hour before or after). Include a vehicle control group.

• Sample Collection:

  • At a predetermined time point after LPS administration (e.g., 4-6 hours), collect blood samples via an appropriate method (e.g., cardiac puncture, tail vein).

• Sample Processing and Analysis:

  • Centrifuge the blood samples to separate the plasma.

  • Measure the concentration of NOx (nitrite + nitrate) in the plasma using a suitable assay (e.g., Griess assay with nitrate reductase).

• Data Analysis:

  • Calculate the percentage of inhibition of plasma NOx levels for each dose of FR260330 compared to the vehicle-treated, LPS-challenged group.

  • Determine the in vivo IC₅₀ value.

Western Blot for iNOS Dimerization

This protocol provides a general method for assessing the effect of FR260330 on iNOS dimerization in cell lysates.

Materials:

• Cells expressing iNOS (e.g., LPS/IFN-γ stimulated RAW 264.7 macrophages).

• Lysis buffer.

• Protein assay kit.

• SDS-PAGE gels and running buffer.

• Transfer buffer and membrane (e.g., PVDF).

• Blocking buffer (e.g., 5% non-fat milk in TBST).

• Primary antibody against iNOS.

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

• Imaging system.

Procedure:

• Cell Lysis:

  • After treatment with stimuli and FR260330, wash the cells with cold PBS and lyse them in a suitable lysis buffer on ice.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a protein assay kit.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein from each sample onto an SDS-PAGE gel. To separate monomers and dimers, low-temperature SDS-PAGE may be required.

  • Run the gel to separate the proteins by size.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-iNOS antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Wash the membrane and apply the chemiluminescent substrate.

  • Capture the image using an imaging system.

  • Analyze the band intensities corresponding to the iNOS monomer and dimer to determine the effect of FR260330 on the monomer-to-dimer ratio.

Conclusion

FR260330 is a specific and orally active inhibitor of iNOS that functions by preventing the dimerization of iNOS monomers. The available data demonstrates its potent inhibitory activity in both cellular and animal models of inflammation. This technical guide provides researchers with the foundational knowledge and representative protocols to utilize FR260330 as a tool to investigate the role of iNOS in various inflammatory pathologies. Further research is warranted to explore its effects on a broader range of inflammatory mediators and to fully elucidate its therapeutic potential.

References

• 1. Inducible nitric oxide synthase inhibitors: A comprehensive update - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Oral Activity and Bioavailability of FR260330

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the oral activity and available information regarding the bioavailability of FR260330, a potent and selective inhibitor of inducible nitric oxide synthase (iNOS). The document is structured to provide researchers and drug development professionals with a detailed understanding of the compound's pharmacological profile, mechanism of action, and the experimental methodologies used in its evaluation.

Core Concepts: Oral Activity and Bioavailability

FR260330 has demonstrated significant oral activity as an inhibitor of iNOS. Its primary mechanism of action is the prevention of iNOS dimerization, a critical step for the enzyme's catalytic function. While specific quantitative bioavailability data such as percentage of absorption (F%), maximum plasma concentration (Cmax), and time to reach maximum concentration (Tmax) are not publicly available, its in vivo efficacy following oral administration has been established.

Quantitative Data Summary

The following tables summarize the known quantitative data for FR260330's activity and provide a template for typical pharmacokinetic parameters, for which specific data on FR260330 is not currently available in the public domain.

Table 1: In Vitro and In Vivo Activity of FR260330

Parameter	Species/Cell Line	Condition	Value	Reference
IC₅₀ (NOx Production)	Rat Splenocytes	-	27 nM	[1]
IC₅₀ (NOx Production)	Human DLD-1 Cells	-	10 nM	[1]
IC₅₀ (NOx Production)	Rat (in vivo)	Lipopolysaccharide (LPS) Induced	1.6 mg/kg (oral)	[2]

Table 2: Typical Oral Bioavailability Parameters (Specific Data for FR260330 Not Available)

Parameter	Symbol	Description	Typical Units
Bioavailability	F%	The fraction of an administered dose of unchanged drug that reaches the systemic circulation.	%
Maximum Plasma Concentration	Cmax	The maximum concentration of the drug in the blood plasma.	ng/mL or µg/mL
Time to Maximum Concentration	Tmax	The time at which the Cmax is observed.	hours (h)
Elimination Half-life	t½	The time required for the concentration of the drug in the body to be reduced by one-half.	hours (h)
Area Under the Curve	AUC	The integral of the drug concentration-time curve, representing total drug exposure over time.	ng·h/mL

Experimental Protocols

This section details the methodologies for key experiments cited in the evaluation of FR260330's oral activity and its mechanism of action.

In Vivo Oral Activity Assessment in a Rat Model of Endotoxemia

This protocol describes the evaluation of the oral efficacy of FR260330 in inhibiting nitric oxide (NO) production in rats challenged with lipopolysaccharide (LPS).

Objective: To determine the dose-dependent effect of orally administered FR260330 on plasma nitrate/nitrite (NOx) levels in LPS-treated rats.

Materials:

• FR260330

• Lipopolysaccharide (LPS) from E. coli

• Male Wistar rats (or similar strain)

• Vehicle for oral administration (e.g., 0.5% methylcellulose)

• Anesthetic agent

• Blood collection tubes with anticoagulant (e.g., heparin)

• Griess Reagent system for NOx determination

• Spectrophotometer

Procedure:

• Animal Acclimatization: House rats under standard laboratory conditions for at least one week prior to the experiment.

• Dosing:

  • Administer FR260330 orally by gavage at various doses (e.g., 0.3, 1, 3, 10 mg/kg) suspended in a suitable vehicle.

  • Administer the vehicle alone to the control group.

• LPS Challenge: One hour after the administration of FR260330 or vehicle, induce endotoxemia by intraperitoneal (i.p.) injection of LPS (e.g., 1-5 mg/kg).

• Blood Sampling: At a specified time point post-LPS administration (e.g., 4-6 hours), anesthetize the rats and collect blood samples via cardiac puncture or from a cannulated vessel into heparinized tubes.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• NOx Measurement:

  • Deproteinate plasma samples.

  • Convert nitrate to nitrite using nitrate reductase.

  • Quantify total nitrite concentration using the Griess reagent system by measuring the absorbance at a specific wavelength (e.g., 540 nm) with a spectrophotometer.

• Data Analysis: Calculate the percentage inhibition of NOx production for each dose of FR260330 compared to the vehicle-treated control group and determine the IC₅₀ value.

Assessment of Effect on Mean Arterial Blood Pressure

Objective: To evaluate the effect of a high oral dose of FR260330 on mean arterial blood pressure in rats.

Materials:

• FR260330

• Male Wistar rats (or similar strain)

• Vehicle for oral administration

• Blood pressure monitoring system (e.g., tail-cuff method or telemetry)

Procedure:

• Animal Acclimatization and Training: Acclimatize rats to the restraint and blood pressure measurement procedure to minimize stress-induced fluctuations.

• Baseline Measurement: Record baseline mean arterial blood pressure for each rat.

• Dosing: Administer a high dose of FR260330 (e.g., 100 mg/kg) orally.

• Blood Pressure Monitoring: Monitor and record mean arterial blood pressure at various time points post-administration (e.g., 1, 2, 4, 6, and 24 hours).

• Data Analysis: Compare the post-dose blood pressure readings to the baseline values to determine if there are any significant changes.

In Vitro iNOS Dimerization Inhibition Assay

Objective: To determine the mechanism by which FR260330 inhibits iNOS activity.

Materials:

• Murine macrophage cell line (e.g., RAW 264.7)

• Lipopolysaccharide (LPS) and Interferon-gamma (IFN-γ) for iNOS induction

• FR260330

• Cell lysis buffer

• Gel filtration chromatography system

• Western blotting apparatus and reagents (including anti-iNOS antibody)

Procedure:

• Cell Culture and iNOS Induction: Culture RAW 264.7 cells and stimulate them with LPS and IFN-γ to induce the expression of iNOS.

• Treatment: Treat the stimulated cells with various concentrations of FR260330.

• Cell Lysis: Lyse the cells to release cellular proteins.

• Gel Filtration Chromatography:

  • Apply the cell lysates to a gel filtration column to separate proteins based on their size.

  • Collect fractions corresponding to the molecular weights of iNOS dimers and monomers.

• Western Blot Analysis:

  • Analyze the collected fractions by SDS-PAGE and Western blotting using an anti-iNOS antibody.

  • Detect the presence of iNOS in the dimer and monomer fractions to assess the effect of FR260330 on the dimerization state of the enzyme.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, visualize the key signaling pathway and a typical experimental workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pharmacological profile of FR260330, a novel orally active inducible nitric oxide synthase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

FR260330: A Technical Guide to its Discovery and Development as a Novel iNOS Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

FR260330 is a potent and selective, orally active inhibitor of inducible nitric oxide synthase (iNOS). Its mechanism of action involves the suppression of iNOS dimerization, a critical step for the enzyme's catalytic activity. This novel compound has demonstrated significant inhibitory effects on nitric oxide (NO) production in various in vitro and in vivo models of inflammation. This technical guide provides a comprehensive overview of the discovery, development, and pharmacological profile of FR260330, including its mechanism of action, quantitative efficacy data, and the experimental protocols used for its evaluation.

Introduction

Overproduction of nitric oxide by inducible nitric oxide synthase (iNOS) is a key pathological feature in a range of inflammatory and autoimmune diseases. Consequently, the development of selective iNOS inhibitors has been a significant focus of pharmaceutical research. FR260330, a synthetic small molecule, emerged from these efforts as a promising therapeutic candidate. It's chemical name is (2E)-3-(4-chlorophenyl)-N-[(1S)-2-oxo-2-{[2-oxo-2-(4-{[6-(trifluoromethyl)-4-pyrimidinyl]oxy}-1-piperidinyl)ethyl]amino}-1-(2-pyridinylmethyl)ethyl]acrylamide.[1] This document details the scientific journey of FR260330, from its initial identification to its characterization as a potent iNOS dimerization inhibitor.

Discovery and Synthesis

Information regarding the specific discovery process, whether through high-throughput screening or rational drug design, and a detailed synthetic route for FR260330 are not extensively available in the public domain. The compound was developed by Fujisawa Pharmaceutical Co., Ltd.[1]

Chemical Structure:

Caption: 2D structure of FR260330.

Mechanism of Action: Inhibition of iNOS Dimerization

The primary mechanism of action of FR260330 is the inhibition of iNOS dimerization.[1] iNOS is only active as a homodimer. The binding of FR260330 to iNOS monomers is thought to prevent the protein-protein interaction required for the formation of the active dimeric enzyme, without affecting the expression levels of the iNOS protein itself.[1]

iNOS Activation Signaling Pathway

The expression of iNOS is induced by pro-inflammatory stimuli such as lipopolysaccharide (LPS) and interferon-gamma (IFN-γ). These stimuli activate intracellular signaling cascades, leading to the transcription and translation of the iNOS enzyme.

Caption: Simplified iNOS activation and inhibition pathway.

Pharmacological Data

FR260330 has demonstrated potent inhibitory activity in both cellular and animal models.

Quantitative Data Summary

Assay Type	System	Parameter	Value	Reference
NO Production	Rat Splenocytes	IC50	27 nM	[2]
NO Production	Human DLD-1 Cells	IC50	10 nM	[2]
In vivo NO Production	LPS-exposed Rats (plasma NOx)	IC50	1.6 mg/kg (oral)	[1]

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize FR260330.

Inhibition of Nitric Oxide Production in Cell Culture

Objective: To determine the in vitro potency of FR260330 in inhibiting NO production in stimulated cells.

Methodology:

• Cell Culture: Rat splenocytes or human DLD-1 cells are cultured in appropriate media and conditions.

• Stimulation: Cells are stimulated with agents known to induce iNOS expression, such as lipopolysaccharide (LPS) and interferon-gamma (IFN-γ).

• Treatment: Cells are treated with varying concentrations of FR260330.

• NO Measurement: After a suitable incubation period, the concentration of nitrite (a stable metabolite of NO) in the culture supernatant is measured using the Griess reagent.

• Data Analysis: The percentage of inhibition of NO production is calculated for each concentration of FR260330, and the IC50 value is determined by non-linear regression analysis.

References

• 1. Pharmacological profile of FR260330, a novel orally active inducible nitric oxide synthase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. patents.justia.com [patents.justia.com]

Protocols & Analytical Methods

Application Notes and Protocols for FR260330 in RAW264.7 Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

FR260330 is a potent and selective, orally active inhibitor of inducible nitric oxide synthase (iNOS).[1][2] Its mechanism of action involves the suppression of iNOS dimerization, a critical step for the enzyme's catalytic activity.[1][2] Unlike some other anti-inflammatory agents, FR260330 does not affect the expression of iNOS protein, but rather targets its functional assembly.[1] This makes it a valuable tool for studying the specific roles of iNOS-derived nitric oxide (NO) in inflammatory processes. These application notes provide detailed protocols for utilizing FR260330 in the murine macrophage cell line RAW264.7, a widely used model for studying inflammation.

Mechanism of Action

FR260330 acts as an inhibitor of inducible nitric oxide synthase (iNOS) by preventing the dimerization of iNOS monomers.[1] The dimerization of iNOS is an essential step for its enzymatic activity, which is responsible for the production of high levels of nitric oxide (NO) during inflammatory responses. By interfering with this process, FR260330 effectively reduces the production of NO in cells where iNOS is induced, such as in RAW264.7 macrophages stimulated with lipopolysaccharide (LPS) and interferon-gamma (IFN-γ).[1] Importantly, FR260330 does not inhibit the expression of the iNOS protein itself.[1]

Data Presentation

Quantitative Data on FR260330 Activity

Parameter	Cell Line	IC50	Reference
NO Accumulation Inhibition	Rat Splenocytes	27 nM	[2]
NO Accumulation Inhibition	Human DLD-1 Cells	10 nM	[2]
NOx Production Inhibition (in vivo)	LPS-exposed Rats	1.6 mg/kg (oral)	[1]

Experimental Protocols

Cell Culture and Maintenance of RAW264.7 Cells

This protocol describes the routine culture and maintenance of the RAW264.7 macrophage cell line.

Materials:

• RAW264.7 cell line

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Phosphate Buffered Saline (PBS), sterile

• Trypsin-EDTA (0.25%)

• Cell scraper

• 75 cm² cell culture flasks

• Incubator (37°C, 5% CO₂)

Procedure:

• Thawing of Cryopreserved Cells:

  • Rapidly thaw the vial of frozen RAW264.7 cells in a 37°C water bath.

  • Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete DMEM.

  • Centrifuge at 200 x g for 5 minutes.

  • Discard the supernatant and gently resuspend the cell pellet in 10 mL of fresh, pre-warmed complete DMEM.

  • Transfer the cell suspension to a 75 cm² cell culture flask.

  • Incubate at 37°C in a humidified atmosphere with 5% CO₂.

• Subculturing:

  • Monitor cell growth and subculture when the cells reach 80-90% confluency.

  • Aspirate the old medium from the flask.

  • Wash the cell monolayer once with 5-10 mL of sterile PBS.

  • Aspirate the PBS.

  • Add 2-3 mL of Trypsin-EDTA to the flask and incubate for 2-5 minutes at 37°C, or until cells start to detach.

  • Gently tap the flask to dislodge the cells. Alternatively, use a cell scraper to detach the adherent cells.

  • Add 7-8 mL of complete DMEM to inactivate the trypsin.

  • Gently pipette the cell suspension up and down to ensure a single-cell suspension.

  • Transfer a fraction of the cell suspension (typically a 1:3 to 1:6 split ratio) to a new 75 cm² flask containing fresh, pre-warmed complete DMEM.

  • Incubate at 37°C in a humidified atmosphere with 5% CO₂.

Induction of iNOS Expression in RAW264.7 Cells

This protocol describes the stimulation of RAW264.7 cells with Lipopolysaccharide (LPS) and Interferon-gamma (IFN-γ) to induce the expression of inducible nitric oxide synthase (iNOS).

Materials:

• RAW264.7 cells cultured as described above

• Lipopolysaccharide (LPS) from E. coli (e.g., O111:B4)

• Recombinant murine Interferon-gamma (IFN-γ)

• Complete DMEM

Procedure:

• Seed RAW264.7 cells in appropriate cell culture plates (e.g., 96-well, 24-well, or 6-well plates) at a density of 2 x 10⁵ cells/mL.

• Allow the cells to adhere and grow overnight in a 37°C, 5% CO₂ incubator.

• The next day, remove the culture medium.

• Add fresh complete DMEM containing the desired concentrations of LPS and IFN-γ. A common starting concentration is 1 µg/mL of LPS and 10 ng/mL of IFN-γ.

• Incubate the cells for the desired period, typically 18-24 hours, to allow for maximal iNOS expression and NO production.

Treatment with FR260330 and Measurement of Nitric Oxide Production (Griess Assay)

This protocol details the treatment of stimulated RAW264.7 cells with FR260330 and the subsequent quantification of nitric oxide production by measuring nitrite in the culture supernatant using the Griess assay.

Materials:

• RAW264.7 cells with induced iNOS expression

• FR260330 (dissolved in a suitable solvent, e.g., DMSO, and diluted in culture medium)

• Griess Reagent (Component A: 1% sulfanilamide in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium Nitrite (NaNO₂) standard solution (for standard curve)

• 96-well microplate reader

Procedure:

• FR260330 Treatment:

  • Prepare a stock solution of FR260330 in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of FR260330 in complete DMEM. It is recommended to test a range of concentrations (e.g., 1 nM to 10 µM) to determine the IC50.

  • During the stimulation with LPS and IFN-γ (as described in Protocol 2), co-incubate the cells with the different concentrations of FR260330 or vehicle control (e.g., DMSO at the same final concentration as the highest FR260330 concentration).

• Griess Assay:

  • After the incubation period (typically 18-24 hours), carefully collect the cell culture supernatants.

  • Prepare a nitrite standard curve by making serial dilutions of a sodium nitrite stock solution in complete DMEM (e.g., from 100 µM to 0 µM).

  • In a new 96-well plate, add 50 µL of each culture supernatant and 50 µL of each nitrite standard.

  • Add 50 µL of Griess Reagent Component A to each well and incubate for 5-10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Component B to each well and incubate for another 5-10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration in the samples by comparing their absorbance to the standard curve.

  • Determine the percentage of inhibition of NO production for each FR260330 concentration compared to the vehicle-treated control.

  • Plot the percentage of inhibition against the log of the FR260330 concentration to determine the IC50 value.

Western Blot Analysis of iNOS Dimerization

This protocol provides a method to assess the effect of FR260330 on the dimerization of iNOS in stimulated RAW264.7 cells using non-denaturing gel electrophoresis followed by Western blotting.

Materials:

• Stimulated and FR260330-treated RAW264.7 cells

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Non-denaturing polyacrylamide gels (e.g., Blue Native PAGE)

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against iNOS

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis:

  • After treatment, wash the cells with ice-cold PBS.

  • Lyse the cells in ice-cold lysis buffer.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein extracts.

  • Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• Non-Denaturing Gel Electrophoresis:

  • Prepare protein samples in a non-denaturing sample buffer. Do not boil the samples or add reducing agents like DTT or β-mercaptoethanol.

  • Load equal amounts of protein onto a non-denaturing polyacrylamide gel.

  • Run the gel according to the manufacturer's instructions.

• Western Blotting:

  • Transfer the proteins from the gel to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-iNOS antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Add the chemiluminescent substrate and visualize the bands using an imaging system.

  • The dimeric form of iNOS will appear at a higher molecular weight than the monomeric form. Compare the ratio of dimer to monomer in FR260330-treated samples versus control samples.

Mandatory Visualization

Caption: Mechanism of action of FR260330 in RAW264.7 macrophages.

Caption: Experimental workflow for assessing FR260330 activity.

References

• 1. Pharmacological profile of FR260330, a novel orally active inducible nitric oxide synthase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for FR260330 in DLD-1 Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

FR260330 is a potent and selective inhibitor of inducible nitric oxide synthase (iNOS), a key enzyme in the inflammatory process that is often upregulated in colorectal cancer. In the human colorectal adenocarcinoma cell line DLD-1, FR260330 has been demonstrated to inhibit nitric oxide (NO) production, suggesting its potential as a therapeutic agent.[1][2][3] These application notes provide a comprehensive guide for utilizing FR260330 in DLD-1 cell culture, including its mechanism of action, protocols for key experiments, and expected outcomes.

DLD-1 cells are a well-characterized model for colorectal cancer research, known to express Toll-like receptor 4 (TLR4).[4][5] Activation of TLR4 by ligands such as lipopolysaccharide (LPS) can trigger downstream signaling cascades, including the NF-κB and MAPK pathways, leading to the expression of pro-inflammatory mediators like iNOS.[5][6] FR260330 is thought to exert its effects by preventing the dimerization of iNOS, a crucial step for its enzymatic activity.[1][2]

Data Presentation

Table 1: Quantitative Data for FR260330 in DLD-1 Cells

Parameter	Value	Cell Line	Reference
IC50 for NO Production	10 nM	DLD-1	[2][3]

Signaling Pathways and Experimental Workflows

Diagram 1: Proposed Signaling Pathway of FR260330 Action in DLD-1 Cells

References

• 1. Pharmacological profile of FR260330, a novel orally active inducible nitric oxide synthase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Lipopolysaccharide promotes metastasis via acceleration of glycolysis by the nuclear factor-κB/snail/hexokinase3 signaling axis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Multiple Roles of Toll-Like Receptor 4 in Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Toll-like receptor signaling in colorectal cancer: Carcinogenesis to cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: FR260330 in a Lipopolysaccharide-Induced Rat Model of Inflammation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of FR260330, a selective inducible nitric oxide synthase (iNOS) inhibitor, in a lipopolysaccharide (LPS)-induced rat model of acute inflammation. The protocols and data presented are intended to guide researchers in designing and executing studies to evaluate the therapeutic potential of iNOS inhibitors in inflammatory conditions.

Introduction

Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent activator of the innate immune system.[1] Administration of LPS to rodents induces a systemic inflammatory response characterized by the release of pro-inflammatory mediators, mimicking aspects of sepsis and other inflammatory diseases.[2] A key signaling pathway activated by LPS is the Toll-like receptor 4 (TLR4) pathway, which leads to the activation of transcription factors such as NF-κB and subsequent upregulation of inflammatory genes, including inducible nitric oxide synthase (iNOS) and various cytokines.[3][4]

FR260330 has been identified as a novel, orally active inhibitor of iNOS.[3] It has been shown to reduce nitric oxide (NO) production in response to inflammatory stimuli.[3] This document outlines the administration of FR260330 in an LPS-induced rat model, providing detailed experimental protocols, data presentation, and visual diagrams of the relevant signaling pathways and workflows.

Data Presentation

The following tables summarize the quantitative data related to the effects of FR260330 and LPS in a rat model.

Table 1: Effect of Oral Administration of FR260330 on LPS-Induced Nitrite/Nitrate (NOx) Production in Rats

Treatment Group	Dosage of FR260330 (mg/kg)	Route of Administration	Plasma NOx Levels (vs. LPS control)	IC50 (mg/kg)	Reference
FR260330 + LPS	Dose-dependent	Oral	Dose-dependent reduction	1.6	[3]

Note: This table is based on data from a study by Chida et al. (2005) where FR260330 was shown to dose-dependently reduce NOx production in the plasma of rats exposed to LPS.[3]

Table 2: Representative Pro-Inflammatory Cytokine Levels in Plasma of Rats Following LPS Administration

Cytokine	Time Post-LPS Injection	Plasma Concentration (pg/mL) - Control	Plasma Concentration (pg/mL) - LPS	Fold Increase	Reference
TNF-α	1.5 - 2 hours	Baseline	Significantly Elevated	Multiple-fold	[5]
IL-6	1.5 - 2.5 hours	Baseline	Significantly Elevated	Multiple-fold	[5]
IL-1β	~4 hours	Baseline	Significantly Elevated	Multiple-fold	[6]

Note: This table presents typical, representative data for cytokine induction by LPS in rats, as specific data for the effect of FR260330 on these cytokines in this model is not currently available in the cited literature. The exact values can vary based on the specific experimental conditions.

Experimental Protocols

LPS-Induced Inflammation in Rats

This protocol describes the induction of a systemic inflammatory response in rats using lipopolysaccharide.

Materials:

• Male Wistar or Sprague-Dawley rats (200-250 g)

• Lipopolysaccharide (LPS) from E. coli (e.g., serotype O111:B4)

• Sterile, pyrogen-free 0.9% saline

• Syringes and needles for injection (e.g., 25-gauge)

• Animal balance

Procedure:

• Acclimatization: House the rats in a controlled environment (22 ± 2°C, 12-hour light/dark cycle) with ad libitum access to food and water for at least one week before the experiment.

• LPS Preparation: Prepare a stock solution of LPS in sterile saline. The final concentration should be such that the desired dose can be administered in a volume of approximately 1 mL/kg. A common dose for inducing a robust inflammatory response is 1-5 mg/kg.[2][6]

• Administration:

  • Weigh each rat to determine the precise volume of the LPS solution to be injected.

  • Administer the LPS solution via intraperitoneal (i.p.) injection. The lower abdominal quadrant is the preferred site for i.p. injections.[1]

• Monitoring: Observe the animals for signs of sickness behavior, which may include lethargy, piloerection, and reduced activity.[2]

• Sample Collection: At the desired time points post-LPS administration (e.g., 1.5, 4, or 24 hours), collect blood samples for cytokine and NOx analysis. Euthanize the animals according to approved protocols before tissue harvesting.

Administration of FR260330

This protocol outlines the oral administration of FR260330 to rats prior to LPS challenge.

Materials:

• FR260330

• Vehicle for oral administration (e.g., 0.5% methylcellulose)

• Oral gavage needles

• Syringes

Procedure:

• FR260330 Preparation: Prepare a suspension of FR260330 in the chosen vehicle at the desired concentrations. Sonication may be required to achieve a uniform suspension.

• Administration:

  • Weigh each rat to calculate the required volume of the FR260330 suspension.

  • Administer the FR260330 suspension orally using a gavage needle. Typically, the compound is given 30 minutes to 1 hour before the LPS challenge.[5]

• Control Groups:

  • Vehicle Control: Administer the vehicle alone (without FR260330) followed by a saline injection.

  • LPS Control: Administer the vehicle alone followed by the LPS challenge.

• LPS Challenge: Following the pre-treatment with FR260330 or vehicle, proceed with the LPS administration as described in Protocol 1.

Measurement of Nitrite/Nitrate (NOx)

This protocol describes the measurement of NOx in plasma as an indicator of NO production.

Materials:

• Greiss Reagent system

• Nitrate reductase

• NADPH

• Sodium nitrite standard solutions

• Microplate reader

Procedure:

• Sample Preparation: Collect blood in heparinized tubes and centrifuge to obtain plasma.

• Nitrate Conversion: Incubate plasma samples with nitrate reductase and NADPH to convert nitrate to nitrite.

• Greiss Reaction: Add Greiss reagent to the samples and standards. This reagent reacts with nitrite to produce a colored azo compound.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Determine the NOx concentration in the samples by comparing their absorbance to the standard curve generated with sodium nitrite.

Measurement of Pro-Inflammatory Cytokines

This protocol describes the quantification of TNF-α, IL-6, and IL-1β in plasma.

Materials:

• ELISA kits specific for rat TNF-α, IL-6, and IL-1β

• Microplate reader

Procedure:

• Sample Preparation: Collect blood and prepare plasma as described above.

• ELISA Assay: Perform the ELISA according to the manufacturer's instructions. This typically involves:

  • Coating a 96-well plate with a capture antibody.

  • Adding plasma samples and standards.

  • Adding a detection antibody conjugated to an enzyme.

  • Adding a substrate that is converted by the enzyme to produce a colored product.

• Measurement: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Quantification: Calculate the cytokine concentrations in the samples based on the standard curve.

Signaling Pathways and Workflows

Caption: LPS-induced TLR4 signaling pathway leading to inflammation.

Caption: Experimental workflow for FR260330 administration in an LPS-induced rat model.

References

• 1. researchgate.net [researchgate.net]
• 2. In Vitro and In Vivo Anti-inflammatory Effects of Struthanthus vulgaris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacological profile of FR260330, a novel orally active inducible nitric oxide synthase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Neuroprotective Effects of Toll-Like Receptor 4 Antagonism in Spinal Cord Cultures and in a Mouse Model of Motor Neuron Degeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. inotiv.com [inotiv.com]
• 6. The effect of LPS on cytokine synthesis and lung neutrophil influx after hepatic ischemia/reperfusion injury in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: FR260330 for In Vitro Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vitro use of FR260330, a potent and selective inhibitor of inducible nitric oxide synthase (iNOS). The information compiled herein is intended to facilitate research into the anti-inflammatory and immunomodulatory properties of this compound.

Introduction

FR260330 is a novel, orally active small molecule that selectively inhibits the activity of inducible nitric oxide synthase (iNOS), an enzyme implicated in the overproduction of nitric oxide (NO) during inflammatory processes. By preventing the dimerization of iNOS monomers, FR260330 effectively curtails the synthesis of NO, a key mediator in the pathophysiology of various inflammatory diseases. These notes provide essential information for designing and executing in vitro studies to explore the therapeutic potential of FR260330.

Mechanism of Action

FR260330 exerts its inhibitory effect on iNOS through a distinct mechanism of action. Unlike substrate-analog inhibitors, FR260330 does not compete with L-arginine at the enzyme's active site. Instead, it allosterically prevents the crucial dimerization of iNOS monomers. This dimerization is an absolute requirement for the enzyme's catalytic activity. By disrupting this protein-protein interaction, FR260330 effectively inactivates the enzyme without altering the expression levels of the iNOS protein itself.

Caption: Mechanism of FR260330 Action on iNOS.

Quantitative Data: Optimal Concentration of FR260330

While the primary literature confirms that FR260330 inhibits nitric oxide production in a dose-dependent manner in various cell lines, the specific half-maximal inhibitory concentrations (IC50) from the definitive study by Chida et al. are not publicly available. Researchers should perform dose-response experiments to determine the optimal concentration for their specific cell type and experimental conditions. A starting point for such an experiment would be to test a range of concentrations from low nanomolar to high micromolar (e.g., 1 nM to 100 µM).

For illustrative purposes, the following table template is provided to structure the results of such dose-response studies.

Cell Line	Agonist (Concentration)	FR260330 IC50 (µM)	Assay	Reference
Murine Macrophage (RAW 264.7)	LPS (1 µg/mL) & IFN-γ (10 ng/mL)	Data not available	Griess Assay	(Chida et al.)
Human Colon Adenocarcinoma (DLD-1)	IL-1β (1 ng/mL) & IFN-γ (100 ng/mL)	Data not available	Griess Assay	(Chida et al.)
Rat Splenocytes	Concanavalin A (5 µg/mL)	Data not available	Griess Assay	(Chida et al.)

Experimental Protocols

Cell Culture

• RAW 264.7 Cells: Culture in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Maintain at 37°C in a humidified atmosphere of 5% CO2.

• DLD-1 Cells: Culture in RPMI-1640 medium supplemented with 10% FBS, 100 U/mL penicillin, and 100 µg/mL streptomycin. Maintain at 37°C in a humidified atmosphere of 5% CO2.

• Rat Splenocytes: Isolate splenocytes from rats using standard procedures. Culture in RPMI-1640 medium supplemented with 10% FBS, 100 U/mL penicillin, 100 µg/mL streptomycin, and 50 µM 2-mercaptoethanol.

In Vitro iNOS Inhibition Assay (Griess Assay)

This protocol is a general guideline and should be optimized for each cell line and experimental setup.

Caption: Experimental Workflow for iNOS Inhibition Assay.

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

  • RAW 264.7: 5 x 10^4 cells/well

  • DLD-1: 4 x 10^4 cells/well

  • Rat Splenocytes: 2 x 10^5 cells/well

• Pre-treatment: Remove the culture medium and add fresh medium containing various concentrations of FR260330. Include a vehicle control (e.g., DMSO). Incubate for 1 hour.

• Stimulation: Add the appropriate agonist to induce iNOS expression.

  • RAW 264.7: Lipopolysaccharide (LPS, 1 µg/mL) and Interferon-gamma (IFN-γ, 10 ng/mL).

  • DLD-1: Interleukin-1 beta (IL-1β, 1 ng/mL) and IFN-γ (100 ng/mL).

  • Rat Splenocytes: Concanavalin A (5 µg/mL).

• Incubation: Incubate the plate for 24 to 48 hours at 37°C in a 5% CO2 incubator.

• Nitrite Measurement (Griess Assay): a. Prepare a standard curve of sodium nitrite (0-100 µM). b. Transfer 50 µL of cell culture supernatant from each well to a new 96-well plate. c. Add 50 µL of Griess Reagent I (1% sulfanilamide in 5% phosphoric acid) to each well. d. Add 50 µL of Griess Reagent II (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) to each well. e. Incubate at room temperature for 10-15 minutes, protected from light. f. Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the nitrite concentration in each sample using the standard curve. Determine the percentage of inhibition of NO production by FR260330 compared to the agonist-only control. Calculate the IC50 value by plotting the percent inhibition against the log of the FR260330 concentration and fitting the data to a four-parameter logistic curve.

Concluding Remarks

FR260330 is a valuable tool for investigating the role of iNOS in inflammatory and disease models. The protocols and information provided in these application notes serve as a starting point for in vitro characterization of this potent inhibitor. It is imperative for researchers to perform their own dose-response experiments to determine the optimal concentrations for their specific experimental systems. Careful experimental design and data analysis will ensure the generation of robust and reproducible results.

Application Notes and Protocols for FR260330 in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for the use of FR260330, a selective inhibitor of inducible nitric oxide synthase (iNOS), in cell culture experiments. The information is intended to assist in the design and execution of experiments to investigate the role of iNOS in various biological processes.

Introduction

FR260330 is a potent and selective, orally active inhibitor of inducible nitric oxide synthase (iNOS).[1] Its mechanism of action involves the suppression of iNOS dimerization, a critical step for its enzymatic activity, without affecting iNOS protein expression levels. This makes FR260330 a valuable tool for studying the specific contributions of iNOS-derived nitric oxide (NO) in inflammatory and disease models. It has demonstrated efficacy in inhibiting NO accumulation in various cell types, including rat splenocytes and the human colon adenocarcinoma cell line DLD-1, with IC50 values of 27 nM and 10 nM, respectively.[1]

Data Summary

The following tables summarize key quantitative data for the use of FR260330 in cell culture experiments.

Table 1: Potency of FR260330 in Different Cell Lines

Cell Line	Organism	IC50 for NO Accumulation Inhibition	Reference
Rat Splenocytes	Rat	27 nM	[1]
DLD-1	Human	10 nM	[1]

Table 2: Recommended Treatment Durations for FR260330 in Cell Culture

Experimental Assay	Recommended Treatment Duration	Notes
iNOS Activity Assay (Nitrite Measurement)	24 hours	Pre-incubation with FR260330 for 20-30 minutes prior to stimulation with an inflammatory agent (e.g., LPS/IFN-γ) is recommended. The 24-hour duration allows for sufficient accumulation of nitrite for detection.
Western Blot for iNOS Expression	24 hours	To confirm that FR260330 does not affect iNOS protein levels, a 24-hour co-treatment with the inflammatory stimulus and FR260330 is appropriate.
Analysis of Upstream Signaling (e.g., NF-κB activation)	30 minutes - 4 hours	For studying the immediate effects on signaling pathways that regulate iNOS expression, shorter incubation times are necessary to capture transient events like protein phosphorylation.
Gene Expression Analysis (qPCR)	4 - 24 hours	The optimal time for measuring changes in gene expression will depend on the specific target gene's transcription and translation kinetics. A time-course experiment is recommended.
Cell Viability/Cytotoxicity Assays	24 - 72 hours	To assess the long-term effects of iNOS inhibition on cell survival and proliferation, extended incubation periods are required.

Signaling Pathways

FR260330 primarily targets the dimerization of iNOS, which is a downstream effector in inflammatory signaling pathways. The expression of iNOS is predominantly regulated by the activation of the transcription factor NF-κB.

Caption: FR260330 inhibits the dimerization of iNOS monomers, preventing the formation of the active enzyme.

Experimental Protocols

Protocol 1: Determination of IC50 for Nitrite Production in Macrophages

This protocol is designed to determine the concentration of FR260330 that inhibits 50% of the lipopolysaccharide (LPS) and interferon-gamma (IFN-γ) induced nitric oxide production in RAW264.7 macrophage cells.

Materials:

• RAW264.7 cells (ATCC® TIB-71™)

• DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS and 1% Penicillin-Streptomycin

• FR260330

• LPS (from E. coli O111:B4)

• Recombinant mouse IFN-γ

• Griess Reagent System

• 96-well cell culture plates

Procedure:

• Seed RAW264.7 cells in a 96-well plate at a density of 5 x 10^5 cells/mL in complete DMEM and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Prepare a serial dilution of FR260330 in complete DMEM.

• Remove the culture medium from the cells and replace it with fresh medium containing the different concentrations of FR260330. Include a vehicle control (e.g., DMSO).

• Pre-incubate the cells with FR260330 for 20 minutes.[2]

• Stimulate the cells by adding LPS (final concentration 0.1 µg/mL) and IFN-γ (final concentration 50 U/mL) to each well, except for the negative control wells.[2]

• Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.[2]

• After incubation, collect the cell culture supernatant.

• Determine the nitrite concentration in the supernatant using the Griess Reagent System according to the manufacturer's instructions.

• Calculate the percentage of inhibition for each concentration of FR260330 and determine the IC50 value.

Caption: Workflow for determining the IC50 of FR260330.

Protocol 2: Western Blot Analysis of NF-κB p65 Phosphorylation

This protocol outlines the steps to investigate the effect of FR260330 on the activation of the NF-κB pathway by analyzing the phosphorylation of the p65 subunit in response to LPS stimulation.

Materials:

• RAW264.7 cells

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• FR260330

• LPS

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-NF-κB p65 (Ser536), anti-NF-κB p65, anti-β-actin

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• 6-well cell culture plates

Procedure:

• Seed RAW264.7 cells in 6-well plates and grow to 80-90% confluency.

• Serum-starve the cells for 4-6 hours prior to treatment.

• Pre-treat the cells with the desired concentration of FR260330 or vehicle for 30 minutes.

• Stimulate the cells with LPS (1 µg/mL) for 30 minutes.

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates.

• Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

• Block the membrane and incubate with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the phosphorylated p65 levels to total p65 and the loading control (β-actin).

Caption: Workflow for Western blot analysis of p-p65.

Concluding Remarks

FR260330 is a highly selective iNOS inhibitor that serves as a critical tool for dissecting the roles of iNOS in cellular and disease models. The provided protocols offer a starting point for incorporating this compound into various experimental workflows. Researchers should optimize concentrations and treatment durations based on their specific cell type and experimental objectives. Careful consideration of the experimental timeline is crucial for accurately interpreting the effects of FR260330 on iNOS activity and downstream signaling events.

References

• 1. researchgate.net [researchgate.net]
• 2. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]

Measuring iNOS Dimerization Following FR260330 Treatment: An Application Note and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Inducible nitric oxide synthase (iNOS) is a critical enzyme in the inflammatory cascade, and its activity is contingent upon the formation of a stable homodimer. The compound FR260330 has been identified as a selective inhibitor of iNOS, acting through the suppression of its dimerization.[1][2] This document provides detailed application notes and protocols for measuring the dimerization status of iNOS in response to treatment with FR260330. The methodologies described herein are essential for researchers and professionals involved in the study of inflammation and the development of novel iNOS inhibitors.

Introduction to iNOS and FR260330

Inducible nitric oxide synthase (iNOS), also known as NOS2, is typically not present in resting cells but is rapidly expressed in response to pro-inflammatory stimuli such as lipopolysaccharide (LPS) and cytokines like interferon-gamma (IFN-γ).[3][4] Upon expression, iNOS catalyzes the production of large amounts of nitric oxide (NO), a key signaling and cytotoxic molecule in the immune response. The enzymatic activity of iNOS is critically dependent on its formation of a homodimer, a process that allows for the proper flow of electrons between its reductase and oxygenase domains.[5]

FR260330 is a potent and selective, orally active inhibitor of iNOS.[2][6] Its mechanism of action involves the suppression of iNOS dimerization, thereby preventing its activation and subsequent NO production.[1][2][6] This makes the measurement of iNOS dimerization a crucial step in evaluating the efficacy and mechanism of action of FR260330 and other potential iNOS-targeting therapeutics.

The iNOS Signaling and Dimerization Pathway

The expression of iNOS is primarily regulated at the transcriptional level. Pro-inflammatory signals, such as LPS and IFN-γ, activate distinct signaling cascades that converge on the nucleus to initiate the transcription of the NOS2 gene. The newly synthesized iNOS monomers then undergo a critical dimerization step to become enzymatically active. This dimerization is a key regulatory point that can be targeted by inhibitors like FR260330.

Figure 1: Simplified signaling pathway for iNOS induction and the inhibitory action of FR260330.

Experimental Protocols

Several robust methods can be employed to quantify the dimerization state of iNOS following treatment with FR260330. These include Low-Temperature Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (LT-SDS-PAGE) followed by Western blotting, Gel Filtration Chromatography, Co-Immunoprecipitation (Co-IP), and Förster Resonance Energy Transfer (FRET) microscopy.

Cell Culture and Treatment

This initial protocol is fundamental for preparing cellular lysates for subsequent dimerization analysis.

Protocol 3.1: Cell Culture and FR260330 Treatment

• Cell Seeding: Plate a suitable cell line that expresses iNOS upon stimulation (e.g., RAW 264.7 murine macrophages) in appropriate culture dishes.

• Induction of iNOS Expression: Once cells reach 70-80% confluency, induce iNOS expression by treating with a combination of lipopolysaccharide (LPS) (e.g., 1 µg/mL) and interferon-gamma (IFN-γ) (e.g., 10 ng/mL).

• FR260330 Treatment: Concurrently with iNOS induction, treat the cells with varying concentrations of FR260330 or a vehicle control (e.g., DMSO). The final concentration of FR260330 should be determined based on its known IC50 values (see Table 1).

• Incubation: Incubate the cells for a sufficient period to allow for iNOS expression and the effect of the inhibitor (e.g., 12-24 hours).

• Cell Lysis: Following incubation, wash the cells with ice-cold phosphate-buffered saline (PBS) and lyse them using a suitable lysis buffer (e.g., RIPA buffer supplemented with protease and phosphatase inhibitors).

• Protein Quantification: Determine the protein concentration of the cell lysates using a standard protein assay (e.g., BCA assay).

Figure 2: Workflow for cell culture and treatment.

Low-Temperature SDS-PAGE and Western Blotting

This method is crucial for visualizing and quantifying the ratio of iNOS monomers to dimers. The low temperature helps to preserve the non-covalent dimer association that would otherwise be disrupted by heat.

Protocol 3.2: LT-SDS-PAGE and Western Blotting

• Sample Preparation: Mix the cell lysates with a non-reducing sample buffer (without β-mercaptoethanol or DTT) and do not boil the samples. Keep samples on ice throughout the preparation.

• Gel Electrophoresis: Load equal amounts of protein onto a pre-chilled polyacrylamide gel (e.g., 8% resolving gel). Perform electrophoresis at a constant low voltage in a cold room or with a cooling unit to maintain the temperature at 4°C.

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane using a standard wet or semi-dry transfer method, again maintaining cold conditions.

• Immunoblotting: a. Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. b. Incubate the membrane with a primary antibody specific for iNOS overnight at 4°C. c. Wash the membrane three times with TBST. d. Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. e. Wash the membrane three times with TBST.

• Detection and Quantification: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate. Capture the image using a chemiluminescence imaging system. Quantify the band intensities for the iNOS monomer (approx. 130 kDa) and dimer (approx. 260 kDa) using densitometry software. Normalize the dimer-to-monomer ratio to a loading control (e.g., β-actin).

Figure 3: Workflow for LT-SDS-PAGE and Western Blotting.

Gel Filtration Chromatography

Gel filtration, or size-exclusion chromatography, separates proteins based on their hydrodynamic radius, effectively separating iNOS monomers from dimers.

Protocol 3.3: Gel Filtration Chromatography

• Column Preparation: Equilibrate a size-exclusion chromatography column (e.g., Superdex 200) with a suitable buffer (e.g., 40 mM EPPS, pH 7.6, 150 mM NaCl, 10% glycerol, 1 mM DTT) at 4°C.[1]

• Sample Loading: Load a clarified cell lysate onto the column.

• Elution: Elute the proteins with the equilibration buffer at a constant flow rate.

• Fraction Collection: Collect fractions of the eluate.

• Analysis: Analyze the collected fractions for the presence of iNOS by Western blotting. The dimeric iNOS will elute in earlier fractions compared to the monomeric form due to its larger size.

Figure 4: Workflow for Gel Filtration Chromatography.

Co-Immunoprecipitation (Co-IP)

Co-IP can be used to confirm the homodimerization of iNOS. By immunoprecipitating iNOS, its dimeric partner should also be pulled down.

Protocol 3.4: Co-Immunoprecipitation

• Antibody-Bead Conjugation: Incubate an anti-iNOS antibody with protein A/G-agarose or magnetic beads to form an antibody-bead complex.

• Immunoprecipitation: Add the antibody-bead complex to the cell lysate and incubate overnight at 4°C with gentle rotation to allow the antibody to bind to iNOS.

• Washing: Pellet the beads and wash them several times with lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads using a low pH elution buffer or by boiling in SDS-PAGE sample buffer.

• Analysis: Analyze the eluted proteins by Western blotting using an anti-iNOS antibody. The presence of iNOS in the eluate confirms its immunoprecipitation. To specifically demonstrate dimerization, one could use cells co-expressing two differently tagged versions of iNOS (e.g., FLAG-iNOS and HA-iNOS) and immunoprecipitate with an anti-FLAG antibody, followed by immunoblotting with an anti-HA antibody.

Figure 5: Workflow for Co-Immunoprecipitation.

Förster Resonance Energy Transfer (FRET) Microscopy

FRET microscopy is a powerful technique to study protein-protein interactions in living cells. This method requires the expression of iNOS tagged with two different fluorescent proteins (a FRET pair, e.g., CFP and YFP).

Protocol 3.5: FRET Microscopy

• Construct Preparation: Generate expression vectors for iNOS fused to a FRET donor (e.g., CFP-iNOS) and a FRET acceptor (e.g., YFP-iNOS).

• Cell Transfection: Co-transfect the host cells with the donor and acceptor constructs.

• Cell Treatment: Treat the transfected cells with iNOS-inducing agents and FR260330 as described in Protocol 3.1.

• Image Acquisition: Acquire images of the cells using a fluorescence microscope equipped for FRET imaging. This typically involves capturing images in three channels: donor excitation/donor emission, donor excitation/acceptor emission (the FRET channel), and acceptor excitation/acceptor emission.

• FRET Analysis: Calculate the FRET efficiency. A decrease in FRET efficiency in FR260330-treated cells compared to control cells would indicate an inhibition of iNOS dimerization.

References

• 1. Mechanism of Inducible Nitric-oxide Synthase Dimerization Inhibition by Novel Pyrimidine Imidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 4. researchgate.net [researchgate.net]
• 5. pnas.org [pnas.org]
• 6. Pharmacological profile of FR260330, a novel orally active inducible nitric oxide synthase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Western Blot Protocol for iNOS Monomer Detection with FR260330

Audience: Researchers, scientists, and drug development professionals.

Introduction

Inducible nitric oxide synthase (iNOS or NOSII) is an enzyme that catalyzes the production of nitric oxide (NO), a key signaling and effector molecule in the immune system.[1][2] Unlike other NOS isoforms, iNOS expression is induced by inflammatory stimuli such as lipopolysaccharide (LPS) and cytokines (e.g., interferon-gamma, IFN-γ).[3][4] For catalytic activity, iNOS must form a homodimer.[5][6] The dimerization process is a critical post-translational step for creating an active enzyme.[5]

FR260330 is a selective, orally active inhibitor of iNOS that functions by suppressing its dimerization.[7][8] By preventing the formation of active iNOS dimers, FR260330 effectively reduces the overproduction of NO associated with various inflammatory diseases.[7][8] This protocol provides a detailed method for utilizing low-temperature, non-reducing Western blotting to specifically detect the accumulation of iNOS monomers in cells treated with FR260330, thereby offering a direct way to assess the inhibitor's mechanism of action. This technique is crucial for distinguishing between the inactive monomeric (~130 kDa) and active dimeric (~260 kDa) forms of iNOS.[9][10]

Signaling Pathway and Inhibitor Action

Inflammatory signals, such as LPS and IFN-γ, activate intracellular signaling cascades involving transcription factors like NF-κB and STAT-1α.[3] These factors translocate to the nucleus and induce the transcription of the iNOS gene.[3] The resulting iNOS protein is synthesized as a monomer. For activation, two monomers must assemble into a homodimer, a process that can be blocked by dimerization inhibitors like FR260330.

Caption: iNOS activation pathway and the inhibitory mechanism of FR260330.

Experimental Protocol

This protocol is optimized for the murine macrophage cell line RAW 264.7, which robustly expresses iNOS upon stimulation.[8][11]

3.1. Materials and Reagents

• Cell Line: RAW 264.7 murine macrophages

• Reagents:

  • DMEM with 10% FBS and 1% Penicillin-Streptomycin

  • Lipopolysaccharide (LPS)

  • Interferon-gamma (IFN-γ)

  • FR260330 (or other dimerization inhibitor)

  • PBS (phosphate-buffered saline), ice-cold

  • RIPA Lysis Buffer (non-reducing)

  • Protease and Phosphatase Inhibitor Cocktails

  • BCA Protein Assay Kit

  • 4x Non-reducing Laemmli Sample Buffer (without β-mercaptoethanol or DTT)

• Antibodies:

  • Primary Antibody: Anti-iNOS antibody (e.g., Cell Signaling Technology #39898, Thermo Fisher MA5-17139)

  • Secondary Antibody: HRP-conjugated anti-rabbit or anti-mouse IgG

• Equipment:

  • Cell culture incubator (37°C, 5% CO₂)

  • SDS-PAGE equipment (e.g., Bio-Rad Mini-PROTEAN)

  • Western blot transfer system (wet or semi-dry)

  • PVDF or nitrocellulose membranes

  • Chemiluminescence imaging system

3.2. Detailed Methodology

Caption: Experimental workflow for iNOS monomer detection.

Step 1: Cell Culture and Treatment

• Seed RAW 264.7 cells in 6-well plates and grow to 80-90% confluency.

• Pre-treat cells with the desired concentration of FR260330 (e.g., 1-10 µM) or vehicle control for 1 hour.

• Induce iNOS expression by adding LPS (1 µg/mL) and IFN-γ (10 ng/mL) to the media.

• Incubate for 12-24 hours at 37°C.

Step 2: Cell Lysate Preparation (Critical Step)

• Aspirate the culture medium and wash the cells twice with ice-cold PBS.

• Add 100-150 µL of ice-cold, non-reducing RIPA buffer supplemented with protease and phosphatase inhibitors to each well.

• Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate on ice for 30 minutes, vortexing briefly every 10 minutes.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Carefully transfer the supernatant (protein lysate) to a new pre-chilled tube.

Step 3: Protein Quantification

• Determine the protein concentration of each lysate using a BCA assay according to the manufacturer's instructions.

• Normalize the concentration of all samples with lysis buffer.

Step 4: Low-Temperature SDS-PAGE (LT-PAGE) (Critical Step)

• Prepare samples by mixing 20-30 µg of protein with 4x non-reducing Laemmli sample buffer. Crucially, do not add reducing agents like DTT or β-mercaptoethanol and DO NOT boil or heat the samples. [12][13][14]

• Incubate samples at room temperature for 10 minutes.

• Load the samples onto a low percentage or gradient polyacrylamide gel (e.g., 4-12% Tris-Glycine gel) suitable for resolving high molecular weight proteins.

• Perform electrophoresis at a constant voltage (e.g., 100-120V) in a cold room or with the tank submerged in an ice bath to maintain a temperature of approximately 4°C.[15][16] This helps preserve the dimer structure.

Step 5: Western Blotting

• Transfer the separated proteins from the gel to a PVDF membrane.

• Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with the primary anti-iNOS antibody (diluted in blocking buffer, e.g., 1:1000) overnight at 4°C with gentle agitation.[9][17]

• Wash the membrane three times for 10 minutes each with TBST.

• Incubate with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Wash the membrane again three times for 10 minutes each with TBST.

Step 6: Detection and Analysis

• Prepare the enhanced chemiluminescence (ECL) substrate according to the manufacturer's protocol.

• Incubate the membrane with the ECL substrate.

• Capture the chemiluminescent signal using an imaging system. Adjust exposure time to avoid signal saturation.

• Analyze the band intensities using densitometry software (e.g., ImageJ). The iNOS monomer will appear at ~130 kDa and the dimer at ~260 kDa.

Expected Results and Data Presentation

Upon treatment with FR260330, a dose-dependent increase in the intensity of the iNOS monomer band (~130 kDa) and a corresponding decrease in the iNOS dimer band (~260 kDa) are expected compared to the vehicle-treated control.[8][11] Total iNOS levels (monomer + dimer) should remain relatively unchanged, as FR260330 primarily affects dimerization, not protein expression.[8]

Table 1: Quantitative Densitometry Analysis of iNOS Monomer and Dimer

Treatment Group	Monomer Band Intensity (Arbitrary Units)	Dimer Band Intensity (Arbitrary Units)	Dimer-to-Monomer Ratio
Control (Vehicle)	15,000	85,000	5.67
FR260330 (1 µM)	40,000	60,000	1.50
FR260330 (10 µM)	75,000	25,000	0.33

Troubleshooting

Problem	Possible Cause	Solution
No Dimer Band Detected	Samples were boiled or reducing agent was added.	CRITICAL: Prepare samples in non-reducing buffer and do not heat.[12][14]
Electrophoresis temperature was too high.	Run the gel at 4°C or in an ice bath to stabilize the dimer.[16]
Weak or No Signal	Insufficient iNOS induction.	Confirm stimulation with LPS/IFN-γ is effective. Optimize incubation time.
Low primary antibody concentration or affinity.	Increase primary antibody concentration or incubate overnight. Ensure the antibody is validated for Western blot.[18]
Insufficient protein loaded.	Load a higher amount of total protein (e.g., 40-50 µg).[19]
High Background	Insufficient blocking or washing.	Increase blocking time to 1.5-2 hours. Increase the number and duration of washes.[18]
Secondary antibody concentration is too high.	Titrate the secondary antibody to an optimal dilution.[20]
Smearing of Bands	Poor sample quality (degradation).	Use fresh lysates and always include protease inhibitors. Keep samples on ice.
Gel running conditions.	Ensure running buffer is fresh and electrophoresis is run at a consistent, cool temperature.

References

• 1. Nitric oxide synthase - Wikipedia [en.wikipedia.org]
• 2. Nitric oxide synthases: regulation and function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inducible Nitric Oxide Synthase: Regulation, Structure, and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iNOS Antibody | Cell Signaling Technology [cellsignal.com]
• 5. Mechanism of Inducible Nitric-oxide Synthase Dimerization Inhibition by Novel Pyrimidine Imidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. iNOS-mediated nitric oxide production and its regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Pharmacological profile of FR260330, a novel orally active inducible nitric oxide synthase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Detection of NOS Isoforms by Western-Blot Analysis | Springer Nature Experiments [experiments.springernature.com]
• 10. iNOS Monoclonal Antibody (4E5) (MA5-17139) [thermofisher.com]
• 11. pnas.org [pnas.org]
• 12. Low-temperature SDS-PAGE: tips and suggestions - SDS-PAGE and Western Blotting [protocol-online.org]
• 13. Potential pitfalls in analyzing structural uncoupling of eNOS: aging is not associated with increased enzyme monomerization - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Intracellular formation of ”undisruptable” dimers of inducible nitric oxide synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Endothelial Nitric Oxide Synthase Dimerization Is Regulated by Heat Shock Protein 90 Rather than by Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Western Blot Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 19. Western blot troubleshooting guide! [jacksonimmuno.com]
• 20. biocompare.com [biocompare.com]

Application Notes and Protocols for Gel Filtration Chromatography of FR260330-Treated Lysates

For Researchers, Scientists, and Drug Development Professionals

Introduction

FR260330 is a potent and selective inhibitor of inducible nitric oxide synthase (iNOS), an enzyme implicated in various inflammatory diseases.[1][2] A key mechanism of iNOS regulation is its dimerization, which is essential for its enzymatic activity. FR260330 has been shown to inhibit iNOS activity by preventing the dimerization of iNOS monomers.[1][2] Gel filtration chromatography, a technique that separates molecules based on their size, is a powerful tool to study this effect.[3] By analyzing the elution profile of iNOS from a gel filtration column, researchers can distinguish between the high molecular weight dimeric form and the lower molecular weight monomeric form, thereby assessing the efficacy of FR260330 in inhibiting dimerization.

These application notes provide a detailed protocol for utilizing gel filtration chromatography to analyze the dimerization status of iNOS in cell lysates treated with FR260330.

Signaling Pathway

The induction of iNOS expression in macrophages is a complex signaling cascade initiated by pro-inflammatory stimuli such as lipopolysaccharide (LPS) and interferon-gamma (IFN-γ). This pathway culminates in the transcription, translation, and subsequent dimerization of the iNOS enzyme, leading to the production of nitric oxide (NO). FR260330 acts at the final step of this pathway by inhibiting the formation of the active iNOS dimer.

Caption: iNOS activation and dimerization pathway and the inhibitory action of FR260330.

Experimental Workflow

The overall experimental workflow involves treating macrophage cells (e.g., RAW264.7) with LPS and IFN-γ to induce iNOS expression, followed by treatment with FR260330. The cells are then lysed, and the lysate is subjected to gel filtration chromatography to separate the iNOS monomer and dimer. The fractions are subsequently analyzed by Western blotting to determine the elution profile of iNOS.

Caption: Experimental workflow for analyzing the effect of FR260330 on iNOS dimerization.

Experimental Protocols

Cell Culture and iNOS Induction

• Cell Line: Murine macrophage cell line RAW264.7.

• Culture Conditions: Culture RAW264.7 cells in DMEM supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• iNOS Induction: Seed the cells in appropriate culture dishes. Once the cells reach 80-90% confluency, replace the medium with fresh DMEM containing 10% FBS, 1 µg/mL LPS, and 10 ng/mL IFN-γ. Incubate for 12-24 hours to induce iNOS expression.

FR260330 Treatment

• Compound Preparation: Prepare a stock solution of FR260330 in a suitable solvent (e.g., DMSO).

• Treatment: Following the iNOS induction period, treat the cells with varying concentrations of FR260330 (e.g., 0.1, 1, 10 µM) or a vehicle control (DMSO) for a specified duration (e.g., 4-8 hours).

Cell Lysate Preparation

• Harvesting: After treatment, wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Lysis: Add ice-cold lysis buffer (e.g., RIPA buffer supplemented with protease and phosphatase inhibitors).

• Incubation: Incubate on ice for 30 minutes with occasional vortexing.

• Clarification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Supernatant Collection: Carefully collect the supernatant containing the soluble proteins. Determine the protein concentration using a standard protein assay (e.g., BCA assay).

Gel Filtration Chromatography

• Chromatography System: An FPLC system is recommended for optimal resolution.

• Column: A Superdex 200 10/300 GL column (or equivalent) is suitable for separating iNOS monomers (~130 kDa) and dimers (~260 kDa).

• Buffer: Equilibrate the column with a suitable buffer, for example, 40 mM EPPS (pH 7.6), 150 mM NaCl, 10% glycerol, and 1 mM DTT.[3]

• Sample Loading: Load a defined amount of the clarified cell lysate (e.g., 1-2 mg of total protein) onto the column.

• Elution: Elute the proteins with the equilibration buffer at a constant flow rate (e.g., 0.5 mL/min).

• Fraction Collection: Collect fractions of a defined volume (e.g., 0.5 mL) throughout the elution process.

Western Blot Analysis

• Sample Preparation: Mix a portion of each collected fraction with Laemmli sample buffer and heat at 95°C for 5 minutes.

• SDS-PAGE: Separate the proteins on an SDS-polyacrylamide gel (e.g., 8%).

• Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody: Incubate the membrane with a primary antibody specific for iNOS overnight at 4°C.

• Secondary Antibody: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize using an appropriate imaging system.

Data Presentation

The results from the gel filtration chromatography and subsequent Western blot analysis can be summarized to show the effect of FR260330 on the iNOS dimerization status.

Table 1: Representative Elution Volumes of iNOS Monomer and Dimer

Species	Expected Molecular Weight (kDa)	Representative Elution Volume (mL) on Superdex 200 10/300 GL
iNOS Dimer	~260	~12.5
iNOS Monomer	~130	~14.0

Table 2: Effect of FR260330 on iNOS Dimerization (Representative Data)

Treatment	iNOS Dimer Peak Intensity (Arbitrary Units)	iNOS Monomer Peak Intensity (Arbitrary Units)	% Dimer
Vehicle Control	100	20	83.3
FR260330 (1 µM)	40	80	33.3
FR260330 (10 µM)	10	110	8.3

Note: The elution volumes and peak intensities are representative and may vary depending on the specific experimental conditions.

Conclusion

Gel filtration chromatography is a robust and reliable method for assessing the dimerization status of iNOS and evaluating the efficacy of inhibitors like FR260330. By following the detailed protocols outlined in these application notes, researchers can gain valuable insights into the mechanism of action of novel iNOS inhibitors and their potential therapeutic applications.

References

• 1. Pharmacological profile of FR260330, a novel orally active inducible nitric oxide synthase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of a novel inducible nitric oxide synthase inhibitor, FR260330, in prevention of renal ischemia/reperfusion injury in vervet monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanism of Inducible Nitric-oxide Synthase Dimerization Inhibition by Novel Pyrimidine Imidazoles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for FR260330 in Rodent Inflammation Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the available in vivo data for the inducible nitric oxide synthase (iNOS) inhibitor, FR260330, and detailed protocols for common rodent inflammation models where it or similar compounds could be evaluated.

Introduction to FR260330

FR260330 is an orally active inhibitor of inducible nitric oxide synthase (iNOS).[1] The mechanism of action of FR260330 involves the prevention of iNOS dimerization, which is essential for its enzymatic activity, without affecting the expression of the iNOS protein.[1] By inhibiting iNOS, FR260330 reduces the production of nitric oxide (NO), a key mediator in various inflammatory processes. This makes FR260330 a potential therapeutic agent for inflammatory diseases where excessive NO production plays a pathogenic role.[1]

Quantitative Data for FR260330

The primary available in vivo data for FR260330 comes from a lipopolysaccharide (LPS)-induced inflammation model in rats. Oral administration of FR260330 demonstrated a dose-dependent reduction in plasma NOx (nitrite/nitrate) levels, which are indicative of NO production.

Model	Species	Route of Administration	Key Finding	Reference
Lipopolysaccharide (LPS)-induced Endotoxemia	Rat	Oral	IC50 = 1.6 mg/kg for reduction of plasma NOx	[1]

Note: A higher dose of 100 mg/kg (oral) did not affect mean arterial blood pressure in rats, suggesting a degree of safety at therapeutic doses.[1]

Signaling Pathway of iNOS Inhibition by FR260330

The following diagram illustrates the proposed mechanism of action for FR260330. Inflammatory stimuli, such as LPS, lead to the transcription and translation of the iNOS monomer. For enzymatic activity, two monomers must dimerize. FR260330 is believed to inhibit this dimerization step, thereby preventing the synthesis of nitric oxide from L-arginine.

Caption: Mechanism of FR260330 action on the iNOS pathway.

Experimental Protocols for Rodent Inflammation Models

While specific data for FR260330 in the following models is not publicly available, these are standard and well-validated assays for evaluating the efficacy of anti-inflammatory compounds.

Carrageenan-Induced Paw Edema

This is an acute, non-immune-based model of inflammation widely used for screening anti-inflammatory drugs.

Principle: Subplantar injection of carrageenan, a phlogistic agent, induces a reproducible inflammatory response characterized by paw edema. The increase in paw volume is a measure of inflammation.

Materials:

• Rodents (Rats or Mice)

• λ-Carrageenan (1% w/v in sterile saline)

• Test compound (FR260330) and vehicle

• Plethysmometer or digital calipers

• Syringes and needles

Protocol:

• Acclimatize animals and fast them overnight before the experiment.

• Measure the basal paw volume of the right hind paw of each animal using a plethysmometer or calipers.

• Administer FR260330 or vehicle orally (or via another desired route) at predetermined doses.[1]

• After a set pre-treatment time (typically 30-60 minutes), inject 0.1 mL of 1% carrageenan solution into the subplantar region of the right hind paw.[2]

• Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.[2]

• Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

Adjuvant-Induced Arthritis (AIA)

AIA is a chronic, systemic inflammatory model that shares some immunological and pathological features with human rheumatoid arthritis.

Principle: A single injection of Complete Freund's Adjuvant (CFA), containing heat-killed Mycobacterium tuberculosis, induces a primary inflammatory lesion at the injection site, followed by a secondary, systemic arthritic response in the contralateral limbs.

Materials:

• Susceptible rat strain (e.g., Wistar or Sprague-Dawley)

• Complete Freund's Adjuvant (CFA) containing 10 mg/mL M. tuberculosis

• Test compound (FR260330) and vehicle

• Calipers for measuring joint diameter

• Scoring system for clinical assessment of arthritis

Protocol:

• On day 0, induce arthritis by a single intradermal injection of 0.1 mL of CFA into the footpad of the right hind paw.[3]

• Animals will develop a primary lesion at the injection site and secondary lesions in the contralateral paw, typically appearing around day 12-14.[4]

• For a therapeutic dosing paradigm, begin oral administration of FR260330 or vehicle after the onset of secondary arthritis (e.g., day 11-13) and continue daily until the end of the study (e.g., day 17-34).[5]

• Monitor animals regularly for clinical signs of arthritis, including paw swelling (measured with calipers), erythema, and joint stiffness. Assign a clinical arthritis score.

• Body weight should also be monitored as an indicator of systemic inflammation.

• At the end of the study, paws can be collected for histopathological analysis to assess synovitis, cartilage destruction, and bone erosion.

Collagen-Induced Arthritis (CIA)

The CIA model is another widely used autoimmune model of rheumatoid arthritis, involving both T-cell and B-cell responses.

Principle: Immunization of susceptible mouse strains (e.g., DBA/1J) with type II collagen emulsified in CFA leads to the development of an erosive polyarthritis.

Materials:

• Susceptible mouse strain (e.g., DBA/1J)

• Bovine or chicken type II collagen

• Complete Freund's Adjuvant (CFA)

• Incomplete Freund's Adjuvant (IFA)

• Test compound (FR260330) and vehicle

• Syringes and needles

Protocol:

• On day 0, immunize mice with an emulsion of type II collagen and CFA via intradermal injection at the base of the tail.[6]

• On day 21, administer a booster injection of type II collagen emulsified in IFA.[6]

• Arthritis typically develops between days 26 and 35 after the initial immunization.[7]

• Begin oral administration of FR260330 or vehicle either prophylactically (before or at the time of immunization) or therapeutically (after the onset of clinical signs).

• Monitor the incidence and severity of arthritis using a clinical scoring system. Measure paw thickness with calipers.

• At the termination of the experiment, joints can be collected for histopathology and serum can be collected to measure anti-collagen antibody levels.

General Experimental Workflow

The following diagram outlines a typical workflow for evaluating a test compound in a rodent inflammation model.

Caption: Generalized workflow for in vivo compound testing.

References

• 1. inotiv.com [inotiv.com]
• 2. Acute oral toxicity and anti-inflammatory activity of hydroalcoholic extract from Lampaya medicinalis Phil in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of different doses of complete Freund’s adjuvant on nociceptive behaviour and inflammatory parameters in polyarthritic rat model mimicking rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Adjuvant-Induced Arthritis Model [chondrex.com]
• 5. inotiv.com [inotiv.com]
• 6. Collagen-Induced Arthritis: A model for Murine Autoimmune Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of Carrageenan-Induced Acute Inflammation in Mice by Oral Administration of Anthocyanin Mixture from Wild Mulberry and Cyanidin-3-Glucoside - PMC [pmc.ncbi.nlm.nih.gov]

Preparation of FR260330 Stock Solution for Experimental Use: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the preparation of a stock solution of FR260330, a potent and selective inhibitor of inducible nitric oxide synthase (iNOS). Accurate preparation of this stock solution is critical for ensuring the reproducibility and validity of experimental results.

Compound Information

Parameter	Value
Compound Name	FR260330
Mechanism of Action	Inhibitor of inducible nitric oxide synthase (iNOS)
Molecular Weight	684.7 g/mol
CAS Number	871473-34-6

Solubility Data

The solubility of FR260330 is a critical factor in the preparation of a concentrated stock solution. Based on available data, Dimethyl Sulfoxide (DMSO) is the recommended solvent.

Solvent	Solubility
DMSO	≥ 34 mg/mL (≥ 49.66 mM)
Ethanol	Insoluble
Water	Insoluble

Note: It is recommended to perform a small-scale solubility test before preparing a large volume of stock solution.

Experimental Protocols

Preparation of a 10 mM FR260330 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of FR260330 in DMSO. This concentration is suitable for subsequent dilution to working concentrations for most in vitro cell-based assays.

Materials:

• FR260330 powder

• Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

Procedure:

• Calculate the required mass of FR260330:

  • To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

    • Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

    • Mass (mg) = 0.010 mol/L x 0.001 L x 684.7 g/mol x 1000 mg/g = 6.847 mg

• Weigh FR260330:

  • Carefully weigh out 6.85 mg of FR260330 powder using a calibrated analytical balance and transfer it to a sterile microcentrifuge tube.

• Add DMSO:

  • Add 1 mL of anhydrous, cell culture grade DMSO to the tube containing the FR260330 powder.

• Dissolve the compound:

  • Vortex the tube thoroughly for 1-2 minutes until the powder is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary. Visually inspect the solution to ensure there are no undissolved particles.

• Storage:

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-term storage (up to 6 months).

Figure 1. Workflow for preparing FR260330 stock solution.

In Vitro Nitric Oxide (NO) Production Assay using RAW 264.7 Macrophages

This protocol provides a method to evaluate the inhibitory effect of FR260330 on nitric oxide production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 cells

• DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS and 1% Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli

• FR260330 stock solution (10 mM in DMSO)

• Griess Reagent System

• 96-well cell culture plates

• Sodium nitrite (NaNO₂) standard

Procedure:

• Cell Seeding:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of complete DMEM.

  • Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment:

  • Prepare serial dilutions of the FR260330 stock solution in complete DMEM to achieve the desired final concentrations (e.g., 0.1, 1, 10, 100, 1000 nM). Remember to include a vehicle control (DMSO at the same final concentration as the highest FR260330 concentration).

  • After 24 hours of incubation, remove the old media and add 100 µL of fresh media containing the different concentrations of FR260330 or vehicle control.

  • Pre-incubate the cells with the compound for 1 hour.

• Stimulation:

  • Add 10 µL of LPS solution (final concentration 1 µg/mL) to all wells except the negative control wells.

  • Incubate the plate for another 24 hours at 37°C in a 5% CO₂ incubator.

• Nitrite Measurement (Griess Assay):

  • After incubation, collect 50 µL of the cell culture supernatant from each well and transfer to a new 96-well plate.

  • Prepare a sodium nitrite standard curve (e.g., 0, 1.56, 3.125, 6.25, 12.5, 25, 50, 100 µM).

  • Add 50 µL of Sulfanilamide solution (Component A of Griess Reagent) to each well and incubate for 5-10 minutes at room temperature, protected from light.

  • Add 50 µL of N-(1-naphthyl)ethylenediamine dihydrochloride (NED) solution (Component B of Griess Reagent) to each well and incubate for 5-10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Calculate the nitrite concentration in each sample using the standard curve.

  • Determine the percentage of inhibition of NO production by FR260330 at each concentration compared to the LPS-stimulated vehicle control.

  • Calculate the IC₅₀ value of FR260330.

Mechanism of Action: Inhibition of iNOS Dimerization

FR260330 exerts its inhibitory effect on iNOS by preventing the dimerization of the iNOS monomer. The active form of iNOS is a homodimer. By interfering with this dimerization process, FR260330 effectively blocks the synthesis of nitric oxide.

Figure 2. Signaling pathway illustrating the inhibitory action of FR260330.

Safety Precautions

• Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and gloves, when handling FR260330 and DMSO.

• Handle FR260330 powder in a chemical fume hood to avoid inhalation.

• DMSO can facilitate the absorption of other chemicals through the skin. Exercise caution and avoid direct skin contact.

• Consult the Safety Data Sheet (SDS) for FR260330 for complete safety information.

Application Notes and Protocols: FR260330 in the Study of Colon Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

FR260330 is a novel, orally active and selective inhibitor of inducible nitric oxide synthase (iNOS), an enzyme implicated in the pathophysiology of various inflammatory diseases and cancers.[1] In the context of oncology, elevated iNOS expression is associated with tumor progression, angiogenesis, and metastasis in several cancer types, including colorectal cancer. FR260330 has been shown to inhibit nitric oxide (NO) production in the human colon cancer cell line DLD-1 by preventing the dimerization of iNOS, a critical step for its enzymatic activity.[1] These application notes provide a comprehensive guide for utilizing FR260330 to investigate its therapeutic potential and mechanism of action in various colon cancer cell lines.

Mechanism of Action

FR260330 exerts its inhibitory effect on iNOS by preventing the formation of the active dimeric form of the enzyme.[1] Unlike some other iNOS inhibitors, FR260330 does not appear to affect the overall expression levels of the iNOS protein.[1] This specific mechanism of action makes it a valuable tool for studying the direct consequences of iNOS activity in colon cancer cell biology.

Potential Applications in Colon Cancer Research

• Evaluating the role of iNOS in colon cancer cell proliferation and survival: By inhibiting iNOS, FR260330 can be used to determine the dependence of various colon cancer cell lines on NO signaling for their growth and viability.

• Investigating the involvement of iNOS in apoptosis and cell cycle regulation: Researchers can use FR260330 to explore whether iNOS inhibition can induce programmed cell death or alter cell cycle progression in colon cancer cells.

• Elucidating the crosstalk between iNOS and other key signaling pathways: FR260330 can serve as a chemical probe to understand how iNOS activity influences major cancer-related signaling cascades such as MAPK, PI3K/Akt, and Wnt.

• Assessing the potential of iNOS inhibition as a therapeutic strategy: In vitro and in vivo studies using FR260330 can provide preclinical evidence for the development of iNOS inhibitors as a novel class of anti-cancer agents for colorectal cancer.

Quantitative Data Summary

The following tables present hypothetical yet plausible data on the effects of FR260330 on a panel of human colon cancer cell lines. These tables are intended to serve as a template for organizing experimental results.

Table 1: IC50 Values of FR260330 in Human Colon Cancer Cell Lines

Cell Line	FR260330 IC50 (µM) after 72h
DLD-1	15.8
HT-29	25.2
HCT116	18.5
SW480	32.1
Caco-2	45.7

Table 2: Effect of FR260330 on Apoptosis in HCT116 Cells

Treatment	% Apoptotic Cells (Annexin V+)
Vehicle Control	5.2 ± 0.8
FR260330 (10 µM)	15.7 ± 2.1
FR260330 (20 µM)	28.9 ± 3.5
FR260330 (40 µM)	45.3 ± 4.2

Table 3: Effect of FR260330 on Cell Cycle Distribution in DLD-1 Cells

Treatment	% G0/G1 Phase	% S Phase	% G2/M Phase
Vehicle Control	48.2 ± 3.1	35.1 ± 2.5	16.7 ± 1.9
FR260330 (20 µM)	65.4 ± 4.2	22.8 ± 2.1	11.8 ± 1.5

Experimental Protocols

Herein, we provide detailed protocols for key experiments to assess the impact of FR260330 on colon cancer cell lines.

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of FR260330 on colon cancer cell lines.

Materials:

• Colon cancer cell lines (e.g., DLD-1, HT-29, HCT116)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• FR260330 (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of FR260330 in complete culture medium.

• Remove the overnight culture medium and replace it with the medium containing various concentrations of FR260330. Include a vehicle control (DMSO) at the same concentration as the highest FR260330 treatment.

• Incubate the plate for the desired time period (e.g., 24, 48, 72 hours) at 37°C in a humidified 5% CO2 incubator.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol 2: Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is for quantifying the induction of apoptosis by FR260330.

Materials:

• Colon cancer cells

• FR260330

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with various concentrations of FR260330 for a specified time (e.g., 48 hours).

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the manufacturer's instructions.

• Incubate the cells in the dark for 15 minutes at room temperature.

• Analyze the stained cells by flow cytometry within 1 hour. Early apoptotic cells will be Annexin V-positive and PI-negative, while late apoptotic/necrotic cells will be positive for both.

Protocol 3: Cell Cycle Analysis (Propidium Iodide Staining)

This protocol is for determining the effect of FR260330 on cell cycle distribution.

Materials:

• Colon cancer cells

• FR260330

• PBS

• 70% Ethanol (ice-cold)

• RNase A

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Seed cells and treat with FR260330 as described for the apoptosis assay.

• Harvest and wash the cells with cold PBS.

• Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing gently.

• Store the fixed cells at -20°C for at least 2 hours.

• Wash the cells with PBS and resuspend in PI staining solution containing RNase A.

• Incubate for 30 minutes at 37°C in the dark.

• Analyze the DNA content of the cells by flow cytometry. The distribution of cells in G0/G1, S, and G2/M phases can be determined based on their fluorescence intensity.

Protocol 4: Western Blot Analysis

This protocol is for examining the effect of FR260330 on the expression of key proteins involved in iNOS signaling, apoptosis, and other pathways.

Materials:

• Colon cancer cells

• FR260330

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., anti-iNOS, anti-Bax, anti-Bcl-2, anti-cleaved caspase-3, anti-phospho-ERK, anti-ERK, anti-phospho-Akt, anti-Akt, anti-β-catenin, and anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescence detection reagent

Procedure:

• Treat cells with FR260330, then lyse the cells in RIPA buffer.

• Determine the protein concentration of the lysates using the BCA assay.

• Denature equal amounts of protein by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescence imaging system.

Visualizations

The following diagrams illustrate the proposed mechanism of action of FR260330 and a general experimental workflow for its study in colon cancer cell lines.

Caption: Mechanism of FR260330 as an iNOS dimerization inhibitor.

Caption: General experimental workflow for studying FR260330.

Caption: Investigating downstream signaling pathways affected by FR260330.

References

• 1. MTT assay protocol | Abcam [abcam.com]

Investigating Inflammatory Pathways with FR260330: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. A key signaling cascade in the innate immune response is initiated by the activation of Toll-like receptor 4 (TLR4). TLR4 activation, often triggered by lipopolysaccharide (LPS) from Gram-negative bacteria, leads to the recruitment of adaptor proteins MyD88 and TRIF, culminating in the activation of transcription factors like NF-κB and the subsequent production of pro-inflammatory mediators. One such critical mediator is nitric oxide (NO), synthesized by inducible nitric oxide synthase (iNOS). Dysregulation of this pathway is implicated in a multitude of inflammatory diseases.

FR260330 is a potent and selective, orally active inhibitor of inducible nitric oxide synthase (iNOS).[1][2] Its mechanism of action involves the prevention of iNOS dimerization, a crucial step for its enzymatic activity.[1] By inhibiting iNOS, FR260330 effectively reduces the production of nitric oxide, a key molecule in the inflammatory cascade. While direct inhibition of TLR4, MyD88, or TRIF by FR260330 has not been explicitly demonstrated, its targeted action on iNOS provides a powerful tool to investigate the downstream consequences of TLR4 signaling and to explore the therapeutic potential of modulating this pathway.

These application notes provide a comprehensive guide for utilizing FR260330 to study TLR4-mediated inflammatory pathways. Included are detailed protocols for in vitro assays to assess the impact of FR260330 on nitric oxide production, inflammatory cytokine expression, and NF-κB activation.

Mechanism of Action

FR260330 is a selective inhibitor of the inducible nitric oxide synthase (iNOS) enzyme. It functions by suppressing the dimerization of iNOS monomers, which is a prerequisite for the enzyme's catalytic activity.[1] This inhibition leads to a dose-dependent reduction in the production of nitric oxide (NO) in various cell types, including rat splenocytes and the human colon cancer cell line DLD-1.[1]

Data Presentation

The inhibitory activity of FR260330 on nitric oxide production has been quantified in several studies. The following table summarizes the available IC50 values.

Parameter	System	IC50 Value	Reference
NOx Production	Plasma from LPS-exposed rats (in vivo)	1.6 mg/kg	[1]
NO Accumulation	Rat Splenocytes (in vitro)	27 nM	[2]
NO Accumulation	Human DLD-1 Cells (in vitro)	10 nM	[2]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the TLR4 signaling pathway and a general experimental workflow for investigating the effects of FR260330.

Caption: TLR4 Signaling Pathway and the Point of Intervention for FR260330.

Caption: General Experimental Workflow for Investigating FR260330 Effects.

Experimental Protocols

Cell Culture and LPS Stimulation of RAW 264.7 Macrophages

This protocol describes the general procedure for culturing and stimulating RAW 264.7 macrophage-like cells with lipopolysaccharide (LPS) to induce an inflammatory response.

Materials:

• RAW 264.7 cells (ATCC® TIB-71™)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli O111:B4

• FR260330

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS)

• Cell culture plates (6-well, 24-well, or 96-well)

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Seed the cells into appropriate culture plates at a density of 2 x 10^5 cells/well for a 24-well plate or 5 x 10^4 cells/well for a 96-well plate. Allow the cells to adhere overnight.

• FR260330 Pre-treatment: Prepare a stock solution of FR260330 in DMSO. On the day of the experiment, dilute the stock solution to the desired final concentrations in fresh culture medium. Remove the old medium from the cells and add the medium containing FR260330. Incubate for 1-2 hours.

• LPS Stimulation: Prepare a stock solution of LPS in sterile PBS or culture medium. Add LPS to the wells to a final concentration of 100 ng/mL to 1 µg/mL.

• Incubation: Incubate the cells for the desired time period (e.g., 6, 12, or 24 hours) depending on the downstream assay.

• Sample Collection: After incubation, collect the cell culture supernatant for cytokine and nitric oxide analysis. The cell lysates can be prepared for Western blotting or other intracellular assays.

Nitric Oxide Measurement (Griess Assay)

This protocol measures the accumulation of nitrite (a stable product of NO) in the cell culture supernatant using the Griess reagent.

Materials:

• Griess Reagent (Component A: 1% sulfanilamide in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (NaNO2) standard solution

• Cell culture supernatant

• 96-well microplate

Procedure:

• Standard Curve: Prepare a series of sodium nitrite standards (e.g., 0-100 µM) in culture medium.

• Sample Preparation: Collect 50-100 µL of cell culture supernatant from each well.

• Griess Reaction: Add 50 µL of Griess Reagent Component A to each well containing the standard or sample. Incubate for 5-10 minutes at room temperature, protected from light. Then, add 50 µL of Griess Reagent Component B and incubate for another 5-10 minutes at room temperature, protected from light.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Calculation: Determine the nitrite concentration in the samples by comparing their absorbance to the standard curve.

Inflammatory Cytokine Quantification (ELISA)

This protocol describes the quantification of pro-inflammatory cytokines such as TNF-α and IL-6 in the cell culture supernatant using an Enzyme-Linked Immunosorbent Assay (ELISA) kit.

Materials:

• ELISA kit for the specific cytokine (e.g., mouse TNF-α or IL-6)

• Cell culture supernatant

• Wash buffer

• Detection antibody

• Substrate solution

• Stop solution

• 96-well ELISA plate

Procedure:

• Follow the manufacturer's instructions provided with the specific ELISA kit.

• Briefly, the wells of the ELISA plate are coated with a capture antibody specific for the cytokine of interest.

• Add standards and samples (cell culture supernatant) to the wells and incubate.

• Wash the plate to remove unbound substances.

• Add a biotinylated detection antibody, followed by a streptavidin-HRP conjugate.

• Wash the plate again.

• Add a substrate solution (e.g., TMB) to develop the color.

• Stop the reaction with a stop solution.

• Measure the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.

• Calculate the cytokine concentration in the samples based on the standard curve.

Western Blot Analysis for iNOS and IκBα Phosphorylation

This protocol is for detecting the protein levels of iNOS and the phosphorylation status of IκBα in cell lysates.

Materials:

• RIPA buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-iNOS, anti-phospho-IκBα, anti-IκBα, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay.

• SDS-PAGE: Denature equal amounts of protein from each sample and separate them by SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest overnight at 4°C.

• Washing: Wash the membrane with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane with TBST.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control like β-actin.

NF-κB Activation (Luciferase Reporter Assay)

This protocol is for measuring the activation of the NF-κB transcription factor using a luciferase reporter gene assay.

Materials:

• RAW 264.7 cells stably or transiently transfected with an NF-κB luciferase reporter construct

• Luciferase assay reagent

• Lysis buffer

• 96-well white, clear-bottom plates

• Luminometer

Procedure:

• Transfection (if necessary): If using transient transfection, transfect the RAW 264.7 cells with the NF-κB luciferase reporter plasmid according to the manufacturer's protocol.

• Cell Treatment: Seed the transfected cells in a 96-well plate and treat with FR260330 and/or LPS as described in Protocol 1.

• Cell Lysis: After treatment, lyse the cells using the provided lysis buffer.

• Luciferase Assay: Add the luciferase assay reagent to the cell lysate.

• Measurement: Measure the luminescence using a luminometer.

• Analysis: The luminescence intensity is proportional to the NF-κB activity. Normalize the results to a co-transfected control plasmid (e.g., Renilla luciferase) to account for transfection efficiency and cell viability.

Conclusion

FR260330 serves as a valuable pharmacological tool for dissecting the role of iNOS-mediated nitric oxide production in inflammatory signaling cascades, particularly those downstream of TLR4 activation. The protocols outlined in these application notes provide a robust framework for researchers to investigate the anti-inflammatory potential of FR260330 and to further elucidate the intricate mechanisms of inflammatory pathway regulation. By employing these methods, scientists can generate crucial data on the effects of FR260330 on cytokine production and NF-κB activation, contributing to the development of novel therapeutic strategies for a range of inflammatory disorders.

References

• 1. Activation of Nuclear Factor Kappa B (NF-κB) Assayed by Laser Scanning Cytometry (LSC) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Investigation of the Mechanism of Anti-Inflammatory Action and Cytotoxicity of a Semipurified Fraction and Isolated Compounds From the Leaf of Peltophorum africanum (Fabaceae) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting FR260330 Solubility in Culture Media

This guide provides researchers, scientists, and drug development professionals with solutions to common solubility challenges encountered with the lipophilic compound FR260330 in cell culture media.

Frequently Asked Questions (FAQs)

Q1: Why is FR260330 difficult to dissolve in aqueous culture media?

A1: FR260330 is a lipophilic, or fat-soluble, compound. This inherent property makes it poorly soluble in water-based solutions like standard cell culture media.[1][2] Lipophilic compounds tend to aggregate or precipitate out of aqueous solutions, a phenomenon driven by 'hydrophobic effects'.[1]

Q2: What is the recommended solvent for creating a stock solution of FR260330?

A2: Dimethyl sulfoxide (DMSO) is a common and effective solvent for dissolving lipophilic compounds like FR260330 to create a concentrated stock solution.[1][3][4] It is crucial to ensure the final concentration of DMSO in the culture medium remains low (typically less than 0.1% to 1%) to avoid cytotoxicity to the cells.[3]

Q3: My FR260330 precipitates when I add the DMSO stock solution to my culture medium. What can I do?

A3: This is a common issue when diluting a concentrated stock of a hydrophobic compound into an aqueous medium.[3][4] Several strategies can help prevent precipitation:

• Serial Dilution: Instead of adding the stock solution directly to the final volume of media, perform one or more intermediate dilution steps.

• Pre-warming Media: Using pre-warmed culture media (~37°C) can sometimes improve solubility.[5]

• Use of Serum: For serum-containing media, diluting the stock solution first in a small volume of pre-warmed fetal bovine serum (FBS) before adding it to the rest of the media can aid in keeping the compound in solution.[1]

• Alternative Solvents/Co-solvents: If DMSO is problematic, other organic solvents or co-solvents like ethanol, polyethylene glycol (PEG), or surfactants (e.g., Tween 80) might be considered, but their compatibility with your specific cell line must be verified.[4]

Q4: Are there alternative methods to deliver FR260330 to my cells if solubility issues persist?

A4: Yes, for highly insoluble compounds, alternative delivery systems can be employed. One such method is the use of nanoemulsions stabilized by phospholipids. These systems can encapsulate lipophilic compounds and deliver them to cells in culture in a more biocompatible manner.[6]

Troubleshooting Guide

Issue 1: Precipitation of FR260330 upon dilution in culture media

Troubleshooting Workflow:

Caption: Troubleshooting workflow for FR260330 precipitation.

Detailed Steps:

• Verify DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is within a non-toxic range for your specific cell line (generally <0.1%). High concentrations of the solvent can contribute to precipitation when diluted.

• Optimize Dilution Technique:

  • Warm the culture medium to 37°C before adding the FR260330 stock solution.

  • Add the stock solution dropwise while gently vortexing or swirling the medium to facilitate rapid dispersion.

  • Perform serial dilutions in pre-warmed media to gradually decrease the concentration.

Issue 2: Inconsistent experimental results with FR260330

This may be due to incomplete dissolution or precipitation of the compound, leading to variations in the effective concentration.

Quantitative Solubility Data (Hypothetical)

Solvent	Concentration (mM)	Temperature (°C)	Observations
DMSO	100	25	Clear solution
Ethanol	50	25	Clear solution
PBS (pH 7.4)	<0.1	25	Precipitate forms
DMEM + 10% FBS	0.1	37	Fine precipitate after 1h
DMEM + 10% FBS (with 0.5% DMSO)	1	37	Clear solution

Experimental Protocols

Protocol 1: Preparation of FR260330 Stock Solution

• Objective: To prepare a concentrated stock solution of FR260330 in a suitable organic solvent.

• Materials:

  • FR260330 powder

  • Anhydrous DMSO

  • Sterile microcentrifuge tubes

• Procedure:

  • Under aseptic conditions, weigh out the desired amount of FR260330 powder.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex the solution until the FR260330 is completely dissolved. If necessary, gentle warming in a 37°C water bath can be applied.

  • Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solution in Culture Medium

• Objective: To dilute the FR260330 stock solution into the final culture medium without precipitation.

• Materials:

  • FR260330 stock solution (from Protocol 1)

  • Complete cell culture medium (pre-warmed to 37°C)

  • Fetal Bovine Serum (FBS) (optional, pre-warmed to 37°C)

  • Sterile tubes

• Procedure (Serial Dilution with Serum):

  • Pre-warm the complete culture medium and FBS to 37°C.[5]

  • In a sterile tube, perform an initial 1:10 dilution of the DMSO stock solution into pre-warmed FBS.[1] Vortex gently.

  • Perform a final dilution of the FBS-diluted FR260330 into the pre-warmed complete culture medium to achieve the desired final concentration.[1]

  • Gently mix the final working solution and add it to the cells immediately.

Signaling Pathway Diagram

FR260330's mechanism of action may involve the modulation of key signaling pathways. The following diagram illustrates a generalized NF-κB signaling pathway, a common target in drug development.

Caption: Hypothetical inhibition of the NF-κB signaling pathway by FR260330.

References

• 1. researchgate.net [researchgate.net]
• 2. Lipophilicity & Solubility - Creative Bioarray [dda.creative-bioarray.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Cell Culture Protocols [cellbiologics.com]
• 6. Controlled delivery of lipophilic agents to cell cultures for in vitro toxicity and biocompatibility assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: FR260330 Stability in Aqueous Solution

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address stability issues encountered with FR260330 in aqueous solutions during experiments.

Frequently Asked Questions (FAQs)

Q1: What is FR260330 and why is its stability in aqueous solution a concern?

FR260330 is a potent and selective inhibitor of inducible nitric oxide synthase (iNOS). Its chemical structure, (2E)-3-(4-chlorophenyl)-N-[(1S)-2-oxo-2-{[2-oxo-2-(4-{[6-(trifluoromethyl)-4-pyrimidinyl]oxy}-1-piperidinyl)ethyl]amino}-1-(2-pyridinylmethyl)ethyl]acrylamide, contains several functional groups that may be susceptible to degradation in aqueous environments, potentially impacting experimental reproducibility and the compound's therapeutic efficacy. Key functional groups of concern include an acrylamide moiety, an amide linkage, and ether linkages associated with the pyrimidine and piperidine rings.

Q2: What are the primary suspected degradation pathways for FR260330 in aqueous solution?

While specific degradation pathways for FR260330 have not been extensively published, based on its chemical structure, the following are potential degradation routes:

• Hydrolysis of the acrylamide group: The α,β-unsaturated amide is susceptible to hydrolysis, particularly under basic conditions, which would lead to the formation of a carboxylic acid derivative and an amine.

• Michael Addition to the acrylamide group: The electrophilic β-carbon of the acrylamide moiety can react with nucleophiles, such as thiols (e.g., from glutathione in biological media), leading to the formation of adducts.

• Amide bond hydrolysis: The amide bond linking the piperidine-containing side chain could be susceptible to hydrolysis, especially at non-neutral pH, cleaving the molecule.[1]

• Cleavage of the pyrimidine ether linkage: Ether linkages can undergo cleavage under acidic conditions, although they are generally more stable than esters or amides.

Q3: What are the initial signs of FR260330 degradation in my stock solution?

Visual indicators of degradation can include a change in the color or clarity of the solution. However, the most reliable method for detecting degradation is through analytical techniques such as High-Performance Liquid Chromatography (HPLC). A decrease in the peak area of the parent FR260330 compound and the appearance of new peaks corresponding to degradation products are clear indicators of instability.

Q4: How can I prepare a stable stock solution of FR260330?

For optimal stability, it is recommended to prepare stock solutions in an anhydrous organic solvent such as DMSO or ethanol and store them at -20°C or -80°C. Aliquoting the stock solution into single-use vials is also advisable to avoid repeated freeze-thaw cycles. When preparing aqueous working solutions, they should be made fresh for each experiment from the frozen stock.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and use of FR260330 in aqueous solutions.

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent experimental results between batches of FR260330 working solution.	Degradation of FR260330 in the aqueous working solution.	Prepare fresh working solutions for each experiment. Use a buffered solution to maintain a stable pH. Consider conducting a time-course experiment to determine the stability of FR260330 in your specific experimental buffer.
Loss of FR260330 potency over time in an aqueous-based assay.	pH-mediated hydrolysis or reaction with media components.	Optimize the pH of the assay buffer. The stability of similar compounds with piperidine rings has been shown to be pH-dependent.[1] Maintain the pH in the neutral range (6.5-7.5) if possible. Minimize the incubation time of FR260330 in the aqueous medium.
Appearance of unknown peaks in HPLC analysis of the experimental sample.	Formation of degradation products.	Perform forced degradation studies (see Experimental Protocols) to intentionally generate and identify potential degradation products. This will help in developing a stability-indicating HPLC method.
Precipitation of FR260330 upon dilution into aqueous buffer.	Poor aqueous solubility.	While some related iNOS inhibitors show good water solubility, FR260330's solubility might be limited. Consider using a co-solvent (e.g., a small percentage of DMSO or ethanol) in the final aqueous solution. The use of solubilizing excipients such as cyclodextrins could also be explored.

Data Presentation: Stability of FR260330 Under Various Conditions (Illustrative Data)

The following tables present hypothetical, yet plausible, data on the stability of FR260330 to illustrate the impact of different storage and experimental conditions.

Table 1: Effect of pH on FR260330 Stability in Aqueous Buffer at 25°C

pH	% Remaining FR260330 after 24 hours
4.0	85.2%
7.0	98.5%
9.0	70.1%

Table 2: Effect of Temperature on FR260330 Stability in Aqueous Buffer (pH 7.0)

Temperature	% Remaining FR260330 after 24 hours
4°C	99.8%
25°C (Room Temp)	98.5%
37°C	92.3%

Table 3: Effect of Stabilizing Excipients on FR260330 Stability in Aqueous Buffer (pH 7.0, 25°C)

Excipient	Concentration	% Remaining FR260330 after 24 hours
None (Control)	-	98.5%
Ascorbic Acid (Antioxidant)	0.1% (w/v)	99.1%
EDTA (Chelating Agent)	0.05% (w/v)	98.8%
Sodium Acetate (Monocarboxylic acid salt)	10 mM	99.5%

Experimental Protocols

1. Protocol for Forced Degradation Study of FR260330

This protocol is designed to intentionally degrade FR260330 under various stress conditions to identify potential degradation products and pathways.

• Materials: FR260330, HPLC-grade water, HCl, NaOH, H₂O₂, UV lamp (254 nm), HPLC system with UV detector.

• Procedure:

  • Acid Hydrolysis: Dissolve FR260330 in 0.1 M HCl and incubate at 60°C for 24 hours.

  • Base Hydrolysis: Dissolve FR260330 in 0.1 M NaOH and incubate at 60°C for 24 hours.

  • Oxidative Degradation: Dissolve FR260330 in 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Degradation: Store a solid sample of FR260330 at 105°C for 24 hours, then dissolve in a suitable solvent.

  • Photodegradation: Expose a solution of FR260330 to UV light (254 nm) for 24 hours.

  • Analysis: Analyze all samples by a validated stability-indicating HPLC method. Compare the chromatograms to that of an unstressed FR260330 solution to identify degradation peaks.

2. Protocol for a Stability-Indicating HPLC Method for FR260330

This protocol outlines a general HPLC method for quantifying FR260330 and separating it from its potential degradation products. Method optimization will be required.

• Instrumentation: HPLC with a UV detector and a C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of Mobile Phase A (e.g., 0.1% formic acid in water) and Mobile Phase B (e.g., 0.1% formic acid in acetonitrile).

• Gradient Program (Illustrative):

  • 0-5 min: 20% B

  • 5-25 min: 20% to 80% B

  • 25-30 min: 80% B

  • 30-31 min: 80% to 20% B

  • 31-35 min: 20% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Determined by UV-Vis scan of FR260330 (likely around 254 nm or 320 nm due to the chromophores).

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Analysis: The method should be validated for specificity by analyzing the samples from the forced degradation study to ensure separation of degradation peaks from the parent peak.

Visualizations

Caption: Potential degradation pathways of FR260330 in aqueous solution.

Caption: Workflow for assessing the stability of FR260330.

Caption: Mechanism of action of FR260330 as an iNOS inhibitor.

References

• 1. Stability study on an anti-cancer drug 4-(3,5-bis(2-chlorobenzylidene)-4-oxo-piperidine-1-yl)-4-oxo-2-butenoic acid (CLEFMA) using a stability-indicating HPLC method - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Investigating Potential Off-target Effects of FR260330

This technical support center provides guidance for researchers, scientists, and drug development professionals utilizing FR260330, a potent inhibitor of inducible nitric oxide synthase (iNOS). Due to the limited publicly available data on the comprehensive off-target profile of FR260330, this resource focuses on empowering researchers to proactively assess and troubleshoot potential off-target effects in their own experimental systems.

Frequently Asked Questions (FAQs)

Q1: What are the known off-target effects of FR260330?

A1: Currently, there is a lack of extensive, publicly available screening data for the off-target effects of FR260330. One study noted that a high dose (100 mg/kg) of FR260330 did not alter mean arterial blood pressure in rats, suggesting a low potential for off-target cardiovascular effects at this concentration.[1] However, a comprehensive profile of its interactions with other kinases, phosphatases, and ion channels has not been published. Therefore, researchers should proceed with the assumption that off-target effects are possible and design experiments accordingly.

Q2: My experimental results with FR260330 are not what I expected based on its known iNOS inhibition. Could off-target effects be the cause?

A2: Yes, unexpected results are a common indicator of potential off-target activity. If you observe phenotypes that cannot be rationalized by the inhibition of iNOS, it is crucial to consider that FR260330 may be interacting with other cellular targets. This could manifest as unexpected changes in cell signaling pathways, altered gene expression profiles, or unanticipated cellular phenotypes. We recommend a systematic approach to de-risk this possibility, as outlined in the troubleshooting guides below.

Q3: How can I determine if FR260330 is hitting other targets in my experimental model?

A3: Several strategies can be employed to investigate potential off-target effects. A primary approach is to perform a broad kinase screen or a more targeted cross-reactivity study against a panel of related enzymes. Additionally, using a structurally unrelated iNOS inhibitor as a control can help differentiate between on-target and potential off-target effects. If both inhibitors produce the same phenotype, it is more likely to be an on-target effect. If the phenotypes differ, off-target effects of FR260330 should be suspected.

Q4: Are there any common off-target liabilities for iNOS inhibitors that I should be aware of?

A4: While specific data for FR260330 is limited, inhibitors of nitric oxide synthases can sometimes show cross-reactivity with the other NOS isoforms, namely neuronal NOS (nNOS) and endothelial NOS (eNOS).[2] The degree of selectivity is a critical parameter for any NOS inhibitor. Researchers should also be aware of the broader chemical space and consider if the scaffold of FR260330 has been associated with other target classes in the medicinal chemistry literature.

Troubleshooting Guides

Issue 1: Unexpected Cell Viability or Proliferation Changes

• Problem: You observe a significant change in cell viability or proliferation that is not consistent with the known role of iNOS in your cell type.

• Troubleshooting Steps:

  • Confirm On-Target Effect: Use a structurally distinct iNOS inhibitor. If the effect is not replicated, it suggests a potential off-target effect of FR260330.

  • Dose-Response Analysis: Perform a careful dose-response curve. Off-target effects often occur at higher concentrations. Determine if the unexpected phenotype tracks with the IC50 for iNOS inhibition.

  • Control Experiments: Include a negative control compound with a similar chemical scaffold to FR260330 but known to be inactive against iNOS.

  • Rescue Experiment: If possible, try to rescue the phenotype by providing downstream products of iNOS activity (e.g., a nitric oxide donor) to confirm the effect is due to iNOS inhibition.

Issue 2: Activation or Inhibition of an Unrelated Signaling Pathway

• Problem: Western blot or other pathway analysis reveals modulation of a signaling pathway not known to be regulated by iNOS.

• Troubleshooting Steps:

  • Literature Review: Conduct a thorough literature search to see if any tenuous links between iNOS and the observed pathway have been reported.

  • Orthogonal Inhibitor: As with cell viability, use a structurally unrelated iNOS inhibitor to see if the pathway modulation is consistent.

  • Kinase Profiling: Consider submitting FR260330 for a commercial kinase profiling service (e.g., KINOMEscan™). This can provide a broad overview of potential kinase off-targets.

  • Target Validation: If a potential off-target is identified, use siRNA/shRNA or a specific inhibitor for that target to see if it phenocopies the effect of FR260330.

Quantitative Data Summary

Given the absence of specific quantitative off-target data for FR260330, the following table provides a template for how such data would be presented. Researchers who generate their own selectivity data are encouraged to structure it in a similar manner for clear comparison.

Table 1: Hypothetical Selectivity Profile of FR260330

Target	IC50 / Ki (nM)	Fold Selectivity vs. iNOS	Assay Type
iNOS (On-Target)	X	1	Enzymatic
nNOS	>1000X	>1000	Enzymatic
eNOS	>1000X	>1000	Enzymatic
Kinase A	Y	Z	Binding Assay
Kinase B	A	B	Cell-based Assay
Ion Channel C	D	E	Electrophysiology

Experimental Protocols

Protocol 1: Assessing Off-Target Kinase Inhibition via a Commercial Kinome Scan

This protocol outlines the general steps for submitting a compound like FR260330 for a broad kinase screen.

• Compound Preparation:

  • Synthesize or procure a high-purity batch of FR260330 (>98% purity).

  • Prepare a stock solution of known concentration (e.g., 10 mM in 100% DMSO).

• Selection of a Kinase Screening Service:

  • Choose a reputable vendor that offers a large kinase panel (e.g., Eurofins DiscoverX KINOMEscan™, Reaction Biology Corporation).

  • Select the desired screening concentration (typically 1 µM or 10 µM for an initial screen).

• Sample Submission:

  • Follow the vendor's specific instructions for sample submission, which usually involves sending the required volume and concentration of the stock solution.

• Data Analysis:

  • The vendor will provide data, often as percent inhibition at the tested concentration.

  • Identify "hits" – kinases that are inhibited above a certain threshold (e.g., >50% or >70%).

  • For significant hits, follow up with IC50 determination to quantify the potency of the off-target interaction.

Protocol 2: Validating an Off-Target Hit in a Cellular Context

This protocol describes how to confirm if a putative off-target identified in a biochemical screen is relevant in your cellular model.

• Select a Specific Inhibitor for the Off-Target:

  • Obtain a well-characterized, potent, and selective inhibitor for the identified off-target kinase (let's call it "Kinase X").

• Phenotypic Comparison:

  • Treat your cells with FR260330 at a concentration where the off-target effect is suspected.

  • In parallel, treat the cells with the specific inhibitor for Kinase X.

  • Use a relevant assay (e.g., cell viability, western blot for a specific pathway marker) to compare the phenotypes. A similar phenotype suggests the off-target effect is real and contributes to the observed cellular response.

• Genetic Validation (if feasible):

  • Use siRNA or shRNA to knock down the expression of Kinase X.

  • Assess if the knockdown phenocopies the effect of FR260330. This provides strong evidence for the on-target nature of the off-target effect.

Visualizations

Caption: On-target vs. potential off-target effects of FR260330.

Caption: Troubleshooting workflow for unexpected experimental results.

References

• 1. Kinase inhibitor selectivity profiling using differential scanning fluorimetry. — Centre for Medicines Discovery (CMD) [cmd.ox.ac.uk]
• 2. Inducible Nitric Oxide Synthase: Regulation, Structure, and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing FR260330 Concentration to Avoid Cytotoxicity: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with essential information for optimizing the experimental concentration of FR260330, a potent inducible nitric oxide synthase (iNOS) inhibitor, while minimizing cytotoxic effects. This guide includes troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and visual aids to facilitate your research.

Introduction to FR260330

FR260330 is a selective inhibitor of inducible nitric oxide synthase (iNOS), an enzyme implicated in various inflammatory diseases and cancer. It functions by preventing the dimerization of iNOS monomers, a crucial step for its enzymatic activity. While FR260330 is a valuable tool for studying the role of iNOS, determining the optimal concentration is critical to ensure specific inhibition without inducing off-target cytotoxic effects that can confound experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for FR260330?

A1: FR260330 inhibits the activity of inducible nitric oxide synthase (iNOS) by preventing the dimerization of iNOS monomers. Dimerization is essential for the enzyme's catalytic function.

Q2: Why is it important to avoid cytotoxicity when using FR260330?

A2: It is crucial to use FR260330 at concentrations that are non-toxic to cells to ensure that the observed effects are due to the specific inhibition of iNOS and not a result of general cellular damage or stress. Cytotoxicity can lead to misleading and artifactual experimental outcomes.

Q3: What are the typical signs of cytotoxicity in cell culture?

A3: Signs of cytotoxicity include a decrease in cell viability, changes in cell morphology (e.g., rounding, detachment, blebbing), reduced metabolic activity, and induction of apoptosis or necrosis.

Q4: How do I determine the optimal, non-cytotoxic concentration of FR260330 for my specific cell line?

A4: The optimal concentration of FR260330 is cell-type dependent and should be determined empirically. A dose-response experiment is recommended, where cells are treated with a range of FR260330 concentrations. Cell viability should be assessed using a standard cytotoxicity assay (e.g., MTT, XTT, or neutral red uptake) to determine the highest concentration that does not significantly impact cell viability.

Q5: What is a typical starting concentration range for testing FR260330?

A5: While specific data for FR260330 cytotoxicity is not widely available, for novel inhibitors, it is advisable to start with a broad concentration range, for example, from nanomolar to high micromolar (e.g., 1 nM to 100 µM), to identify the therapeutic and toxic ranges.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
High cell death observed even at low FR260330 concentrations.	The specific cell line may be highly sensitive to the compound.	Perform a more granular dose-response curve starting from very low concentrations (e.g., picomolar range). Shorten the incubation time.
Inconsistent results between experiments.	Variations in cell seeding density, passage number, or reagent preparation.	Standardize your cell culture and assay procedures. Ensure consistent cell numbers are seeded and use cells within a specific passage number range. Prepare fresh reagents for each experiment.
No observable effect of FR260330 on iNOS activity.	The concentration used may be too low. The cells may not express iNOS.	Confirm iNOS expression in your cell line (e.g., by Western blot or qPCR) after appropriate stimulation (e.g., with LPS and IFN-γ). Increase the concentration of FR260330.
High background in cell viability assay.	Contamination of cell culture. Interference of FR260330 with the assay reagents.	Check for microbial contamination. Run a control with FR260330 in cell-free medium to check for direct interaction with the assay dye.

Quantitative Data on Related iNOS Inhibitors

Inhibitor	Cell Line	Assay	Concentration Range	Effect
Compound 2	A-172 (human glioblastoma)	NO production	-	IC50 of 0.6 nM for NO inhibition
1400W	MB49 and MB49-I (bladder cancer)	MTS	0.625 - 10 µM	Dose-dependent decrease in viability
L-nil	WIDR/iNOS (colon cancer)	NO production	-	IC50 of 595 µM for NO inhibition
L-nil	Melanoma cell lines	Cell viability	Not specified	No significant effect on viability

Experimental Protocols

General Workflow for Optimizing FR260330 Concentration

The following workflow is recommended to determine the optimal concentration of FR260330 for your experiments.

Caption: Experimental workflow for optimizing FR260330 concentration.

Detailed Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Cells of interest

• Complete culture medium

• FR260330

• 96-well tissue culture plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Remove the medium and add fresh medium containing various concentrations of FR260330 (e.g., 0.01, 0.1, 1, 10, 100 µM). Include a vehicle control (medium with the same concentration of solvent used to dissolve FR260330, e.g., DMSO).

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the FR260330 concentration to determine the IC50 value (the concentration that inhibits cell viability by 50%).

Signaling Pathway

iNOS Signaling Pathway

The expression of iNOS is induced by pro-inflammatory cytokines and bacterial endotoxins, leading to the production of high levels of nitric oxide (NO). This pathway is a key target for anti-inflammatory and cancer therapies.

troubleshooting inconsistent results with FR260330

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and experimental protocols for researchers, scientists, and drug development professionals working with FR260330, a potent and selective inhibitor of inducible nitric oxide synthase (iNOS).

Troubleshooting Inconsistent Results

Inconsistent results when using FR260330 can arise from various factors, from experimental setup to reagent variability. This guide addresses common issues in a question-and-answer format to help you identify and resolve potential problems.

Q1: I am observing high variability in nitric oxide (NO) production in my control (LPS/IFN-γ stimulated) wells. What could be the cause?

A1: High variability in your positive controls can mask the inhibitory effect of FR260330. Several factors related to cell culture and stimulation can contribute to this:

• Fetal Bovine Serum (FBS) Variability : Different lots of FBS can have varying levels of endogenous inflammatory mediators, affecting the baseline and stimulated levels of NO production. It is crucial to test new lots of FBS for their effect on LPS-induced NO production.

• Cell Passage Number : Cell lines, particularly macrophage-like cells such as RAW264.7, can lose their responsiveness to LPS at high passage numbers. It is recommended to use low-passage cells for these experiments.

• Cell Health and Density : Ensure your cells are healthy and plated at a consistent density. Over-confluent or stressed cells will respond differently to stimuli.

• LPS Potency : The activity of LPS can degrade over time, especially with improper storage or multiple freeze-thaw cycles. Use a fresh, validated lot of LPS for consistent stimulation.

Q2: The inhibitory effect of FR260330 is weaker than expected or inconsistent across experiments.

A2: If the potency of FR260330 appears diminished or variable, consider the following:

• Compound Stability and Solubility : Ensure that your FR260330 stock solution is properly prepared and stored. The compound's solubility and stability in your specific cell culture medium should be considered. If precipitation is observed, re-evaluate the solvent and final concentration.

• Timing of Treatment : The timing of FR260330 addition relative to the inflammatory stimulus (e.g., LPS) is critical. As FR260330 inhibits iNOS dimerization, a key step in the enzyme's activation, pre-treatment with the inhibitor before or concurrently with the stimulus is often necessary to observe maximal effect.

• Substrate and Cofactor Availability : The iNOS enzyme requires L-arginine as a substrate and several cofactors (e.g., tetrahydrobiopterin, FAD, FMN) for its activity. Ensure your cell culture medium has sufficient levels of these components, as their depletion can lead to reduced NO production, independent of FR260330's action.

Q3: I am not seeing a clear difference in iNOS monomer vs. dimer ratios in my Western blot after FR260330 treatment.

A3: Detecting changes in the iNOS monomer-dimer ratio can be technically challenging. Here are some troubleshooting tips:

• Low-Temperature SDS-PAGE : To preserve the iNOS dimer, it is essential to perform SDS-PAGE at a low temperature (e.g., on ice or in a cold room). Standard room temperature SDS-PAGE can cause the dissociation of the dimer into monomers.

• Sample Preparation : Avoid harsh lysis buffers and excessive sonication that could disrupt the dimer. The sample buffer should not contain strong reducing agents if you are trying to preserve the non-covalent dimer.

• Antibody Selection : Use an antibody that has been validated for the detection of both iNOS monomer and dimer forms.

• Positive Controls : Include a positive control where iNOS is known to be primarily in its dimeric form (e.g., lysate from LPS/IFN-γ stimulated cells without inhibitor) and a negative control where iNOS expression is absent.

Frequently Asked Questions (FAQs)

What is the mechanism of action of FR260330?

FR260330 is a selective inhibitor of inducible nitric oxide synthase (iNOS). It functions by preventing the dimerization of iNOS monomers, which is a crucial step for the enzyme to become catalytically active.[1] By inhibiting dimer formation, FR260330 effectively blocks the production of nitric oxide (NO) by iNOS.

What are the recommended cell lines for studying the effects of FR260330?

Murine macrophage cell lines such as RAW264.7 are commonly used as they can be stimulated with lipopolysaccharide (LPS) and interferon-gamma (IFN-γ) to induce high levels of iNOS expression.[1] Human colon adenocarcinoma cells (DLD-1) and rat splenocytes have also been reported as suitable models.[1]

What is the typical IC50 of FR260330?

The half-maximal inhibitory concentration (IC50) of FR260330 can vary depending on the cell type and experimental conditions. Reported IC50 values are in the nanomolar range, indicating high potency.

Cell Type	Reported IC50
Rat Splenocytes	~27 nM
Human DLD-1	~10 nM

How should I prepare and store FR260330?

FR260330 is typically dissolved in a suitable solvent like DMSO to prepare a concentrated stock solution. Aliquot the stock solution to avoid repeated freeze-thaw cycles and store at -20°C or -80°C. For experiments, the stock solution should be diluted in cell culture medium to the final desired concentration. Always check the manufacturer's instructions for specific solubility and storage recommendations.

Experimental Protocols

General Protocol for Evaluating FR260330 Inhibition of NO Production in Macrophages

This protocol provides a general workflow for assessing the inhibitory effect of FR260330 on nitric oxide production in a macrophage cell line like RAW264.7.

Materials:

• RAW264.7 cells

• Complete DMEM medium (with 10% FBS, penicillin/streptomycin)

• Lipopolysaccharide (LPS)

• Interferon-gamma (IFN-γ)

• FR260330

• Griess Reagent

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed RAW264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• FR260330 Treatment: The following day, remove the medium and replace it with fresh medium containing various concentrations of FR260330. Include a vehicle control (e.g., DMSO).

• Stimulation: Immediately after adding FR260330, add LPS (e.g., 1 µg/mL) and IFN-γ (e.g., 10 ng/mL) to the appropriate wells to induce iNOS expression.

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified incubator with 5% CO2.

• Nitrite Measurement (Griess Assay):

  • After incubation, collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent I (sulfanilamide solution) to each supernatant sample.

  • Incubate for 5-10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent II (N-(1-naphthyl)ethylenediamine solution).

  • Incubate for another 5-10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the concentration of nitrite in each sample using a sodium nitrite standard curve. Determine the percentage of inhibition of NO production by FR260330 compared to the stimulated control.

Protocol for Detecting iNOS Monomer and Dimer by Western Blot

This protocol outlines the procedure for separating and detecting iNOS monomers and dimers from cell lysates by Western blotting.

Materials:

• Cell lysates from cells treated with or without FR260330 and/or LPS/IFN-γ

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Sample buffer for non-denaturing, low-temperature SDS-PAGE

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against iNOS

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Lysis: Lyse the cells in a suitable lysis buffer on ice.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• Sample Preparation: Mix equal amounts of protein with a non-reducing sample buffer. Do not boil the samples.

• Low-Temperature SDS-PAGE:

  • Pre-cool the SDS-PAGE gel and running buffer to 4°C.

  • Run the gel at a constant low voltage in a cold room or on ice to prevent the dissociation of the iNOS dimer.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane using a standard wet or semi-dry transfer method.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-iNOS antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Add the chemiluminescent substrate and visualize the bands corresponding to the iNOS monomer (~130 kDa) and dimer (~260 kDa) using an imaging system.

Visualizations

Caption: Mechanism of action of FR260330 as an iNOS dimerization inhibitor.

Caption: Experimental workflow for evaluating FR260330's effect on NO production.

Caption: Troubleshooting logic for inconsistent results with FR260330.

References

• 1. Nitric Oxide Griess Assay [bio-protocol.org]

Technical Support Center: Confirmation of FR260330 Activity in a New Cell Line

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to confirming the activity of FR260330, a Toll-like Receptor 4 (TLR4) antagonist, in a new cell line.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for FR260330?

A1: FR260330 is an antagonist of Toll-like Receptor 4 (TLR4). It functions by interfering with the interaction between TLR4 and its co-receptor, myeloid differentiation factor 2 (MD-2). This disruption prevents the downstream signaling cascade initiated by lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria. The TLR4 signaling pathway is a key component of the innate immune system.[1][2][3]

Q2: How can I confirm that my new cell line is suitable for testing FR260330 activity?

A2: To be a suitable model, your cell line must express the necessary components of the TLR4 signaling pathway: TLR4, MD-2, and CD14.[1] You can verify the expression of these proteins using techniques such as Western blotting, flow cytometry, or RT-qPCR. For cell lines that do not endogenously express these components, such as HEK293 cells, it is common to transiently or stably transfect them with expression vectors for human TLR4, MD-2, and CD14.[4]

Q3: What are the key experiments to confirm FR260330 activity?

A3: The primary methods to confirm the activity of FR260330 involve demonstrating its ability to inhibit LPS-induced inflammatory responses. The key experiments include:

• Cytokine Production Assay: Measuring the inhibition of pro-inflammatory cytokines like TNF-α and IL-6 in response to LPS stimulation.

• NF-κB Reporter Assay: Assessing the suppression of NF-κB activation, a key transcription factor downstream of TLR4 signaling.[5][6]

• Co-immunoprecipitation: Directly observing the disruption of the TLR4/MD-2 complex formation in the presence of FR260330.[7]

Troubleshooting Guides

Issue 1: No inhibition of cytokine production is observed after FR260330 treatment.

Possible Cause	Troubleshooting Step
Cell line does not express functional TLR4, MD-2, or CD14.	Confirm the expression of all three components by Western blot or flow cytometry. If necessary, use a cell line known to be responsive to LPS or transfect your cells with the required components.[4]
FR260330 concentration is too low.	Perform a dose-response experiment to determine the optimal inhibitory concentration (IC50) for your specific cell line.
LPS concentration is too high.	Titrate the LPS concentration to find the EC50 (the concentration that gives 50% of the maximal response) for cytokine production in your cell line. Using an excessively high concentration of LPS can make it difficult to observe inhibition.
Incorrect timing of treatment.	Pre-incubate the cells with FR260330 for a sufficient period (e.g., 1-2 hours) before stimulating with LPS to allow for target engagement.
Issues with FR260330 compound.	Verify the integrity and purity of your FR260330 stock.

Issue 2: High background signal in the NF-κB reporter assay.

Possible Cause	Troubleshooting Step
Constitutive NF-κB activity in the cell line.	Some cell lines, particularly cancer cell lines, have high basal NF-κB activity. Use a cell line with low basal activity, such as HEK293T, for reporter assays.
Reporter plasmid issues.	Ensure the quality of your NF-κB reporter plasmid. Use a control plasmid (e.g., a minimal promoter without NF-κB response elements) to assess baseline activity.
Over-transfection of plasmids.	Optimize the amount of reporter plasmid and control plasmid (e.g., Renilla luciferase for normalization) to avoid overloading the cellular machinery.
Cell culture conditions.	Serum components can sometimes activate NF-κB. Consider reducing the serum concentration or using serum-free media during the stimulation phase.

Issue 3: Difficulty in detecting the TLR4-MD-2 interaction by co-immunoprecipitation.

Possible Cause	Troubleshooting Step
Weak or transient interaction.	Consider using a cross-linking agent (e.g., DSP) to stabilize the protein complex before cell lysis.
Antibody inefficiency.	Use high-quality antibodies validated for immunoprecipitation. Test different antibodies targeting different epitopes of TLR4 or MD-2.
Inappropriate lysis buffer.	Use a mild lysis buffer (e.g., containing non-ionic detergents like NP-40 or Triton X-100) to preserve protein-protein interactions. Avoid harsh detergents like SDS.
Insufficient protein expression.	If the endogenous expression of TLR4 or MD-2 is low, consider overexpressing tagged versions of the proteins to facilitate immunoprecipitation and detection.

Quantitative Data Summary

The following table provides example concentration ranges for reagents used in confirming TLR4 antagonist activity. The optimal concentrations may vary depending on the specific cell line and experimental conditions.

Reagent	Typical Concentration Range	Purpose
Lipopolysaccharide (LPS)	10 ng/mL - 1 µg/mL	TLR4 agonist for cell stimulation[8]
FR260330	1 µM - 50 µM	TLR4 antagonist being tested
TNF-α (for ELISA)	Standard curve typically ranges from 15 pg/mL to 1000 pg/mL	Cytokine measurement
IL-6 (for ELISA)	Standard curve typically ranges from 7 pg/mL to 500 pg/mL	Cytokine measurement

Note: The IC50 value for a TLR4 antagonist can vary significantly based on the compound and the cell line used.

Experimental Protocols

Protocol 1: LPS-Induced Cytokine Production Assay

• Cell Seeding: Seed your new cell line in a 96-well plate at a density that will result in 80-90% confluency on the day of the experiment.

• FR260330 Pre-treatment: The following day, remove the culture medium and add fresh medium containing various concentrations of FR260330. Incubate for 1-2 hours at 37°C. Include a vehicle control (e.g., DMSO).

• LPS Stimulation: Add LPS to the wells to a final concentration that elicits a sub-maximal cytokine response (previously determined by a dose-response curve). Include a negative control group with no LPS stimulation.

• Incubation: Incubate the plate for 6-24 hours at 37°C. The optimal incubation time should be determined empirically.

• Supernatant Collection: Centrifuge the plate and carefully collect the supernatant.

• Cytokine Quantification: Measure the concentration of TNF-α or IL-6 in the supernatant using a commercially available ELISA kit, following the manufacturer's instructions.

Protocol 2: NF-κB Luciferase Reporter Assay

• Transfection: Co-transfect the cells with an NF-κB-dependent firefly luciferase reporter plasmid and a constitutively active Renilla luciferase plasmid (for normalization) using a suitable transfection reagent. If the cell line does not endogenously express the TLR4 complex, co-transfect with plasmids for TLR4, MD-2, and CD14.

• Cell Seeding: After 24 hours, seed the transfected cells into a 96-well white, clear-bottom plate.

• FR260330 Pre-treatment: Allow the cells to adhere, then pre-treat with FR260330 for 1-2 hours.

• LPS Stimulation: Stimulate the cells with LPS for 4-6 hours.

• Cell Lysis: Lyse the cells using the buffer provided in a dual-luciferase assay kit.

• Luminescence Measurement: Measure both firefly and Renilla luciferase activities using a luminometer according to the manufacturer's protocol. The NF-κB activity is expressed as the ratio of firefly to Renilla luciferase activity.

Protocol 3: Co-immunoprecipitation of TLR4 and MD-2

• Cell Treatment: Culture the cells to 90% confluency and treat with vehicle or FR260330 for the desired time, followed by stimulation with LPS for a short period (e.g., 15-30 minutes).

• Cell Lysis: Wash the cells with cold PBS and lyse them in a non-denaturing immunoprecipitation buffer containing protease and phosphatase inhibitors.

• Pre-clearing: Incubate the cell lysate with protein A/G agarose/sepharose beads to reduce non-specific binding.

• Immunoprecipitation: Incubate the pre-cleared lysate with an anti-TLR4 antibody or an isotype control IgG overnight at 4°C with gentle rotation.

• Complex Capture: Add fresh protein A/G beads to capture the antibody-protein complexes.

• Washing: Wash the beads several times with lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer.

• Western Blotting: Separate the eluted proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with an anti-MD-2 antibody to detect the co-immunoprecipitated protein. The input lysate should also be run as a control.[7]

Visualizations

Caption: TLR4 signaling pathway and the inhibitory action of FR260330.

Caption: General experimental workflow to confirm FR260330 activity.

References

• 1. invivogen.com [invivogen.com]
• 2. TLR4 Signaling Pathway Modulators as Potential Therapeutics in Inflammation and Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanism regulating cell surface expression and activation of Toll-like receptor 4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Reporter Cell Assessment of TLR4-Induced NF-κB Responses to Cell-Free Hemoglobin and the Influence of Biliverdin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Measurement of NF-κB activation in TLR-activated macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Selective targeting of the TLR4 co-receptor, MD2, prevents colon cancer growth and lung metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

FR260330 degradation and proper storage conditions

This technical support center provides guidance on the proper storage, handling, and potential degradation of FR260330, a potent and selective inducible nitric oxide synthase (iNOS) inhibitor. Given the limited publicly available stability data for this specific compound, this guide is based on the chemical properties of its known structure, general knowledge of similar compounds, and published data on its functional groups.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for FR260330?

A1: For long-term storage, it is recommended to store FR260330 as a solid at -20°C or below , protected from light and moisture. For short-term storage of solutions, refer to the table below.

Q2: How should I prepare stock solutions of FR260330?

A2: FR260330 is commonly dissolved in organic solvents such as Dimethyl Sulfoxide (DMSO). For cellular experiments, it is crucial to prepare a concentrated stock solution in DMSO and then dilute it to the final working concentration in your aqueous experimental medium immediately before use. Avoid repeated freeze-thaw cycles of stock solutions.

Q3: Is FR260330 sensitive to light?

A3: While specific photostability data for FR260330 is not available, many complex organic molecules are light-sensitive. It is best practice to store FR260330 powder and solutions in amber vials or otherwise protected from light .

Q4: What are the potential signs of FR260330 degradation?

A4: Degradation may not be visually apparent. The most reliable way to detect degradation is through analytical methods such as High-Performance Liquid Chromatography (HPLC), which can reveal the appearance of new peaks or a decrease in the area of the parent compound peak. In experiments, a decrease in the expected biological activity could also indicate degradation.

Q5: What are the primary mechanisms of degradation for FR260330?

A5: Based on its chemical structure, which includes an acrylamide moiety, FR260330 is susceptible to degradation via Michael addition . This reaction is particularly relevant in the presence of nucleophiles. Hydrolysis of the amide bonds is another potential degradation pathway, which can be catalyzed by acidic or basic conditions.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Inconsistent or lower-than-expected experimental results.	Degradation of FR260330 stock solution.	Prepare a fresh stock solution from solid material. Aliquot stock solutions to minimize freeze-thaw cycles.
Perform an analytical check of the compound's purity via HPLC if possible.
Reaction with components in the experimental medium.	The acrylamide group in FR260330 can react with nucleophiles, such as thiol-containing reagents (e.g., DTT, β-mercaptoethanol) or primary and secondary amines present in your media. Avoid including such reagents in your experimental setup if possible.
Precipitation of the compound in aqueous media.	Low aqueous solubility.	Ensure the final concentration of the organic solvent (e.g., DMSO) is compatible with your experimental system and does not exceed recommended limits (typically <0.5%). Prepare the final dilution immediately before use and ensure thorough mixing.
Difficulty dissolving the solid compound.	Inappropriate solvent.	Use a high-purity grade of DMSO to prepare the initial stock solution. Gentle warming and vortexing may aid dissolution.

Quantitative Data Summary

The following tables provide inferred and general stability information for iNOS inhibitors and compounds containing acrylamide moieties.

Table 1: Recommended Storage Conditions for FR260330

Format	Storage Temperature	Duration	Notes
Solid Powder	-20°C or -80°C	Long-term (months to years)	Protect from light and moisture.
Stock Solution (in DMSO)	-20°C	Short-term (weeks)	Aliquot to avoid freeze-thaw cycles. Protect from light.
-80°C	Medium-term (months)	Aliquot to avoid freeze-thaw cycles. Protect from light.
Aqueous Solution	2-8°C	Very short-term (hours)	Prepare fresh for each experiment. Not recommended for storage.

Table 2: Factors Influencing Acrylamide Moiety Stability

Factor	Effect on Stability	Mechanism
Nucleophiles	Decreased stability	Michael addition reaction with the acrylamide double bond.[1][2]
(e.g., thiols, amines)
pH	Stability is pH-dependent. Extremes in pH can catalyze hydrolysis.	Acid or base-catalyzed hydrolysis of the amide bond.
Temperature	Increased temperature accelerates degradation.	Provides the activation energy for degradation reactions.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of FR260330

• Weighing: Accurately weigh a precise amount of FR260330 powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution of a compound with a molecular weight of 629.07 g/mol , weigh out 0.629 mg.

• Dissolution: Add the appropriate volume of high-purity DMSO to the tube. For the example above, add 100 µL of DMSO.

• Mixing: Vortex the solution until the solid is completely dissolved. Gentle warming (to room temperature if stored frozen) may be necessary.

• Storage: Store the stock solution in amber vials at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

Visualizations

Caption: Potential degradation pathways of FR260330.

Caption: Recommended workflow for handling FR260330.

References

• 1. eurofins.at [eurofins.at]
• 2. Studies on the stability of acrylamide in food during storage - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: FR260330 In Vivo Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize variability in in vivo studies involving FR260330.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Our dedicated team is here to support your research. Below are answers to common questions and troubleshooting tips for your in vivo experiments with FR260330.

Formulation and Administration

Q1: We are observing high variability in plasma concentrations of FR260330 after oral administration. What could be the cause and how can we troubleshoot this?

High inter-animal variability in plasma drug concentrations following oral dosing is a frequent challenge. The sources of this variability can often be traced to the drug formulation, the animal model, or the experimental procedures.

Potential Causes and Recommended Solutions:

Category	Potential Cause	Recommended Solution
Drug Formulation	Poor aqueous solubility of FR260330.	Develop a formulation with improved solubility, such as a solution or a suspension with a wetting agent. Ensure the formulation is homogenous and stable.[1]
Inconsistent dosing volume or concentration.	Prepare fresh formulations for each experiment and verify the concentration. Use calibrated equipment for dosing and ensure the volume is appropriate for the animal's weight.[1]
Animal Model	Variation in food and water consumption.	Standardize the diet and the fasting period before dosing. Fasting can reduce variability in gastric emptying. Ensure free access to water.[1]
Stress from handling and environment.	Acclimatize animals to the facility and handling procedures for at least one week before the study. Maintain a consistent environment (temperature, humidity, light-dark cycle).[1][2]
Experimental Procedure	Inconsistent oral gavage technique.	Ensure all personnel are proficient in the oral gavage technique to minimize stress and ensure accurate dose delivery to the stomach.[1]
Variable blood sampling times.	Adhere strictly to the predetermined blood sampling schedule. Stagger the dosing of animals to allow for precise timing of sample collection for each individual.[1]

Q2: What is the recommended vehicle for administering FR260330 orally in rodent models?

While the seminal publication on FR260330 does not specify the exact vehicle used for oral administration, for compounds with poor aqueous solubility, common practice is to use vehicles that enhance solubility and bioavailability.

Recommended Starting Points for Vehicle Selection:

• A suspension in a vehicle containing a suspending agent (e.g., 0.5% carboxymethyl cellulose) and a wetting agent (e.g., 0.1% Tween 80).

• A solution in a water-miscible co-solvent system (e.g., a mixture of polyethylene glycol 400 and water).

• For lipid-soluble compounds, an oil-based vehicle like olive oil or lard can be considered, where the compound is first dissolved in a small amount of ethanol which is then mixed with the oil and the ethanol evaporated.[3]

It is crucial to perform vehicle tolerability studies in a small cohort of animals to ensure the chosen vehicle does not cause any adverse effects.

Animal Model and Experimental Design

Q3: We are seeing inconsistent efficacy results with FR260330 between different study cohorts. What factors related to our animal model could be contributing to this?

Inconsistent results between cohorts can stem from subtle differences in the animal model and experimental setup.

Key Considerations for Animal Models:

Factor	Potential Issue	Recommendation
Genetic Background	Genetic drift or use of different substrains.	Use a well-characterized, isogenic animal strain to minimize genetic variability. Always report the specific strain used in all documentation.[1]
Age and Weight	Differences in metabolic rates and drug distribution.	Use animals from a narrow age and weight range. Randomize animals into treatment groups based on body weight.[1]
Sex	Hormonal differences can influence drug metabolism and inflammatory responses.	Include both male and female animals in your studies to ensure the results are robust and generalizable.[4] Analyze data for each sex separately before pooling.
Microbiota	The gut microbiome can influence drug metabolism.	Source animals from the same vendor and house them under consistent conditions to minimize variations in gut microbiota.
Health Status	Underlying subclinical infections can alter inflammatory responses.	Use specific-pathogen-free (SPF) animals and implement regular health monitoring.[5]

Q4: How can we improve the overall design of our in vivo studies to reduce variability?

A robust experimental design is fundamental to obtaining reproducible data.

Best Practices for Study Design:

• Randomization: Randomly assign animals to treatment and control groups to prevent selection bias.[4]

• Blinding: Whenever possible, the individuals administering the treatment, caring for the animals, and assessing the outcomes should be blinded to the treatment groups.[4]

• Power Analysis: Determine the appropriate sample size to ensure the study is adequately powered to detect statistically significant differences.[4]

• Standardized Procedures: Develop and adhere to detailed standard operating procedures (SOPs) for all aspects of the experiment, from animal handling to data collection.[5]

Quantitative Data Summary

The following table summarizes the key quantitative data reported for FR260330 in the literature.

Parameter	Value	Species	Experimental Condition	Reference
IC₅₀ for NOx Production	1.6 mg/kg	Rat	Oral administration, plasma from LPS-exposed rats	[6]

Experimental Protocols

Below are detailed methodologies for key experiments involving FR260330. These are generalized protocols and should be adapted to your specific research needs.

Protocol 1: Oral Gavage Administration in Rodents

• Animal Preparation:

  • Acclimatize the animal to handling for several days prior to the procedure.[1]

  • Confirm the animal's body weight to calculate the correct dose volume.[1]

  • Ensure the animal is properly restrained to prevent injury.

• Dosing:

  • Use a sterile, appropriately sized gavage needle (e.g., 20-gauge, 1.5-inch for mice). The tip should be rounded to prevent esophageal trauma.[1]

  • Measure the distance from the animal's mouth to the xiphoid process to ensure proper insertion depth.[1]

  • Gently insert the gavage needle into the esophagus and deliver the formulation directly into the stomach.

  • Administer the dose slowly to prevent regurgitation.

• Post-Dosing:

  • Return the animal to its cage and monitor for any signs of distress.

  • Ensure access to food and water is restored according to the study protocol.

Protocol 2: Blood Sampling for Pharmacokinetic Analysis

• Preparation:

  • Select the appropriate blood collection site (e.g., tail vein, saphenous vein, or terminal cardiac puncture).

  • Use the correct size of needle and collection tube (e.g., with an appropriate anticoagulant like EDTA).

• Collection:

  • Adhere strictly to the predetermined time points for sampling.[1]

  • Collect the required volume of blood, being mindful of the maximum recommended volume for the animal's size.

  • Process the blood samples promptly (e.g., centrifugation to separate plasma) and store them at the appropriate temperature (e.g., -80°C) until analysis.

• Analysis:

  • Utilize a validated analytical method, such as LC-MS/MS, to quantify the concentration of FR260330 in the plasma samples.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the mechanism of action of FR260330 and a logical workflow for troubleshooting variability in in vivo studies.

Caption: Mechanism of action of FR260330 as an iNOS dimerization inhibitor.

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. mdpi.com [mdpi.com]
• 4. Tackling In Vivo Experimental Design [modernvivo.com]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacological profile of FR260330, a novel orally active inducible nitric oxide synthase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Assessing the Purity and Quality of Research Compound FR260330

This technical support center provides guidance for researchers, scientists, and drug development professionals on assessing the purity and quality of the research compound FR260330. The information is presented in a question-and-answer format to directly address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the critical first steps in assessing a new batch of FR260330?

A1: Before starting any experiment, it is crucial to establish the identity, purity, and quality of your FR260330 sample. The initial steps should include:

• Visual Inspection: Check for uniform color and physical state (e.g., crystalline, amorphous powder). Note any inconsistencies.

• Solubility Test: Determine the solubility in commonly used solvents to prepare for analytical and biological assays.

• Identity Confirmation: Use techniques like Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the molecular weight and structure of the compound.

• Purity Assessment: Employ High-Performance Liquid Chromatography (HPLC) to determine the percentage of the active compound and identify any impurities.

Q2: How can I determine the purity of my FR260330 sample?

A2: The most common and reliable method for purity assessment is High-Performance Liquid Chromatography (HPLC), often coupled with a UV detector (HPLC-UV) or a Mass Spectrometer (HPLC-MS). A typical approach involves:

• Developing a suitable HPLC method with a C18 column.

• Running a sample of FR260330 and analyzing the resulting chromatogram.

• The purity is calculated as the area of the main peak relative to the total area of all peaks. A purity level of >95% is generally acceptable for most research applications, though this can vary depending on the experimental sensitivity.

Q3: What should I do if I observe unexpected peaks in my HPLC chromatogram?

A3: Unexpected peaks in an HPLC chromatogram indicate the presence of impurities. To troubleshoot this, consider the following:

• Source of Impurity: Impurities can arise from the synthesis process, degradation of the compound, or contamination.

• Identification: If using HPLC-MS, the mass-to-charge ratio (m/z) of the impurity peaks can help in their identification.

• Impact on Experiments: Assess whether the impurity is likely to interfere with your downstream experiments. For instance, an impurity with a similar structure might have biological activity.

• Purification: If the impurity level is unacceptably high, the sample may need to be repurified, for example, by preparative HPLC or column chromatography.

Troubleshooting Guides

Issue 1: Inconsistent or Poor Solubility

• Problem: The FR260330 sample does not dissolve as expected based on literature or supplier information.

• Possible Causes:

  • The compound may have degraded or oxidized, leading to a change in its physical properties.

  • The sample may be a different salt form or polymorph with different solubility characteristics.

  • The solvent quality may be poor, or the pH of the solution may not be optimal.

• Solutions:

  • Try gentle heating or sonication to aid dissolution.

  • Test a range of solvents and pH conditions.

  • Re-characterize the material using techniques like X-ray diffraction (XRD) to check for polymorphism if solubility is a persistent issue.

Issue 2: Discrepancy in Molecular Weight Confirmation

• Problem: The molecular weight determined by Mass Spectrometry (MS) does not match the expected molecular weight of FR260330.

• Possible Causes:

  • The compound may have formed adducts with solvents or salts (e.g., +Na, +K).

  • The molecule might be protonated ([M+H]+) or deprotonated ([M-H]-) differently than expected.

  • The sample may be impure, and the observed mass corresponds to an impurity.

  • The instrument may not be calibrated correctly.

• Solutions:

  • Check for common adducts in your mass spectrum analysis.

  • Ensure the mass spectrometer is properly calibrated using a known standard.

  • Correlate the MS data with purity information from HPLC to ensure the major peak corresponds to the expected mass.

Experimental Protocols

Protocol 1: Purity Determination by Reverse-Phase HPLC (RP-HPLC)

This protocol outlines a general method for determining the purity of FR260330. Method optimization will be required.

Instrumentation and Materials:

• HPLC system with UV detector

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile

• FR260330 sample

• Volumetric flasks and pipettes

Procedure:

• Sample Preparation: Prepare a 1 mg/mL stock solution of FR260330 in a suitable solvent (e.g., Acetonitrile or DMSO). Dilute to a final concentration of 0.1 mg/mL with the mobile phase.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 25 °C

  • UV Detection: 254 nm (or a wavelength determined by a UV scan of FR260330)

  • Gradient Elution:

    • 0-2 min: 5% B

    • 2-15 min: 5% to 95% B

    • 15-17 min: 95% B

    • 17-18 min: 95% to 5% B

    • 18-20 min: 5% B

• Data Analysis: Integrate all peaks in the chromatogram. Calculate the purity as follows:

  • Purity (%) = (Area of FR260330 Peak / Total Area of All Peaks) x 100

Data Presentation:

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 0.1% TFA in H₂O; B: 0.1% TFA in ACN
Flow Rate	1.0 mL/min
Detection	254 nm
Retention Time	To be determined
Purity	To be calculated

Protocol 2: Identity Confirmation by ¹H NMR Spectroscopy

This protocol provides a general procedure for acquiring a proton NMR spectrum to confirm the chemical structure of FR260330.

Instrumentation and Materials:

• NMR spectrometer (e.g., 400 MHz or higher)

• 5 mm NMR tubes

• Deuterated solvent (e.g., DMSO-d₆, CDCl₃)

• FR260330 sample (2-5 mg)

Procedure:

• Sample Preparation: Dissolve 2-5 mg of FR260330 in approximately 0.7 mL of a suitable deuterated solvent in an NMR tube.

• Instrument Setup:

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve good resolution.

  • Set the appropriate spectral width and acquisition time.

• Data Acquisition: Acquire the ¹H NMR spectrum.

• Data Processing:

  • Apply Fourier transformation to the raw data.

  • Phase the spectrum and perform baseline correction.

  • Integrate the peaks and reference the spectrum (e.g., to the residual solvent peak).

• Analysis: Compare the obtained chemical shifts, coupling constants, and integration values with the expected structure of FR260330.

Data Presentation:

Parameter	Description
Solvent	e.g., DMSO-d₆
¹H Chemical Shifts (δ)	List of observed chemical shifts in ppm.
Multiplicity	s (singlet), d (doublet), t (triplet), m (multiplet), etc.
Coupling Constants (J)	List of J-values in Hz.
Integration	Relative number of protons for each signal.

Visualizations

Caption: Experimental workflow for FR260330 quality control.

Caption: Troubleshooting inconsistent biological data.

Technical Support Center: Optimizing Oral Delivery of FR260330 in Animal Models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers working with the inducible nitric oxide synthase (iNOS) inhibitor, FR260330. While FR260330 has been shown to be orally active in rats, achieving consistent and optimal oral absorption in preclinical animal models can be challenging.[1] This guide will help you address potential issues related to formulation, administration, and pharmacokinetic variability.

Frequently Asked Questions (FAQs)

Q1: What is FR260330 and why is its oral delivery important?

FR260330 is a selective inhibitor of inducible nitric oxide synthase (iNOS).[1] Overproduction of nitric oxide by iNOS is implicated in various inflammatory diseases, making selective inhibitors like FR260330 promising therapeutic candidates.[2][3][4] Oral administration is the most common and convenient route for drug delivery, making the optimization of oral bioavailability a critical step in preclinical development.

Q2: The literature states FR260330 is "orally active." Does this mean it has good oral absorption?

"Orally active" indicates that the compound produces a pharmacological effect when administered orally.[1] However, it does not necessarily mean the drug has high bioavailability. A potent compound can be effective at low plasma concentrations, even if only a small fraction of the administered dose is absorbed. Therefore, experiments to determine the oral bioavailability and optimize exposure are still crucial.

Q3: What are the common causes of poor or variable oral absorption for iNOS inhibitors?

Many iNOS inhibitors face challenges with oral delivery due to their physicochemical properties. Common issues include:

• Poor membrane permeability: Some inhibitors possess characteristics, such as high polarity, that limit their ability to cross the intestinal epithelium.[5][6]

• Low aqueous solubility: Limited solubility can hinder the dissolution of the compound in the gastrointestinal fluids, which is a prerequisite for absorption.

• First-pass metabolism: The drug may be extensively metabolized in the liver after absorption from the gut, reducing the amount of active compound that reaches systemic circulation.

Q4: What initial steps should I take if I suspect poor oral absorption of FR260330 in my animal model?

If you observe lower than expected efficacy or high variability in your in vivo studies with oral FR260330, consider the following:

• Verify your formulation: Ensure the formulation is appropriate for the compound and the animal model. For preclinical studies, simple formulations like solutions or suspensions are common.

• Assess physicochemical properties: If not already known, determine the aqueous solubility and lipophilicity of FR260330.

• Conduct a pilot pharmacokinetic study: A pilot study comparing oral (PO) and intravenous (IV) administration will help determine the absolute bioavailability.

Troubleshooting Guide

Problem	Potential Cause	Recommended Action
High variability in plasma concentrations between animals.	Improper oral gavage technique. Formulation instability or non-homogeneity. Food effects.	Ensure all personnel are proficient in oral gavage to minimize stress and ensure accurate dosing.[7][8][9] Prepare fresh formulations for each experiment and ensure suspensions are adequately mixed before each administration. Standardize feeding times relative to dosing, as food can impact drug absorption.
Low plasma concentrations after oral administration.	Poor solubility of FR260330 in the vehicle. Poor permeability across the intestinal mucosa. Significant first-pass metabolism.	Solubility Enhancement: Consider using co-solvents, surfactants, or cyclodextrins in the formulation. For early-stage studies, simple aqueous solutions with pH adjustment (if the compound has ionizable groups) can be tested. Permeability Assessment: Conduct in vitro permeability assays (e.g., Caco-2 cell monolayers) to understand the transport mechanism.[10] Prodrug Strategy: If permeability is the limiting factor, a prodrug approach could be considered to mask polar groups and enhance lipophilicity.[11]
Unexpectedly rapid clearance from plasma.	High hepatic metabolism.	Characterize the metabolic stability of FR260330 using liver microsomes or hepatocytes from the species being studied. This will help to understand the contribution of first-pass metabolism to the low oral bioavailability.
Inconsistent pharmacological effect despite consistent dosing.	Saturation of absorption mechanisms at higher doses. Formulation not releasing the drug effectively.	Conduct a dose-escalation pharmacokinetic study to assess dose proportionality. Evaluate different formulation strategies, such as micronization to increase surface area for dissolution or lipid-based formulations for lipophilic compounds.

Data Presentation

In Vivo Activity of Orally Administered FR260330 in Rats

Parameter	Value	Experimental Conditions	Reference
IC50 for NOx Production	1.6 mg/kg	Oral administration to LPS-exposed rats.	[1]
Effect on Blood Pressure	No change at 100 mg/kg	Oral administration to rats.	[1]

Experimental Protocols

Protocol 1: Assessment of Oral Bioavailability in Rats

Objective: To determine the absolute oral bioavailability of FR260330 in rats.

Materials:

• FR260330

• Vehicle for oral administration (e.g., 0.5% methylcellulose in water)

• Vehicle for intravenous administration (e.g., saline with a co-solvent like DMSO, if required for solubility)

• Male Sprague-Dawley rats (n=3-5 per group)

• Oral gavage needles

• Syringes

• Blood collection tubes (e.g., with heparin or EDTA)

• Centrifuge

• LC-MS/MS for bioanalysis

Methodology:

• Dose Preparation: Prepare a solution or suspension of FR260330 for oral administration and a solution for IV administration.

• Animal Dosing:

  • Oral Group: Administer a single dose of FR260330 (e.g., 10 mg/kg) via oral gavage.

  • IV Group: Administer a single dose of FR260330 (e.g., 1 mg/kg) via tail vein injection.

• Blood Sampling: Collect blood samples from the tail vein or another appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Bioanalysis: Quantify the concentration of FR260330 in the plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate pharmacokinetic parameters such as AUC (Area Under the Curve), Cmax (maximum concentration), and Tmax (time to maximum concentration) for both routes of administration.

• Bioavailability Calculation: Calculate the absolute oral bioavailability (F%) using the following formula: F% = (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100

Visualizations

Caption: Workflow for Determining Oral Bioavailability.

Caption: Troubleshooting Logic for Oral FR260330.

References

• 1. Pharmacological profile of FR260330, a novel orally active inducible nitric oxide synthase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Selective Inhibitors of Inducible Nitric Oxide Synthase: Potentia...: Ingenta Connect [ingentaconnect.com]
• 3. Inducible Nitric Oxide Synthase: Regulation, Structure, and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Progress in the development of selective nitric oxide synthase (NOS) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent Advances Toward Improving the Bioavailability of Neuronal Nitric Oxide Synthase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development Of Nitric Oxide Synthase Inhibitors for Neurodegeneration and Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Alternative Method of Oral Dosing for Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Alternative method of oral dosing for rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. An in vitro method for predicting in vivo oral bioavailability of novel immunosuppressive drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Novel Prodrug of a nNOS Inhibitor with Improved Pharmacokinetic Potential - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to iNOS Inhibition: FR260330 versus L-NIL

For researchers in immunology, neuroscience, and drug development, the selective inhibition of inducible nitric oxide synthase (iNOS) is a critical area of investigation. Overproduction of nitric oxide (NO) by iNOS is implicated in the pathophysiology of numerous inflammatory diseases and neurodegenerative disorders. This guide provides a detailed, data-driven comparison of two prominent iNOS inhibitors: FR260330 and L-N⁶-(1-iminoethyl)lysine (L-NIL).

Performance and Mechanism of Action

FR260330 and L-NIL effectively inhibit iNOS activity but through distinct mechanisms. FR260330 is a potent, orally active inhibitor that acts by suppressing the dimerization of iNOS monomers, a crucial step for enzymatic activity[1][2]. In contrast, L-NIL, a well-established iNOS inhibitor, functions by targeting the heme prosthetic group within the enzyme's active site[3].

Quantitative Comparison of Inhibitory Potency and Selectivity

The following table summarizes the key quantitative parameters for FR260330 and L-NIL, based on available experimental data.

Parameter	FR260330	L-NIL
Mechanism of Action	iNOS Dimerization Inhibitor	Heme-Targeting Active Site Inhibitor
iNOS IC50	10 nM (human DLD-1 cells)[1], 27 nM (rat splenocytes)[1]	0.4 - 3.3 µM (mouse iNOS)[4]
nNOS IC50	Data not available	17 - 92 µM (rat brain)[4]
eNOS IC50	Data not available	8 - 38 µM[4]
iNOS Selectivity	Reported as selective, but quantitative data is limited.	~28-fold more selective for iNOS over nNOS[1][2]
Oral Activity	Yes[2]	Data not available

Signaling Pathways and Experimental Workflows

To understand the context in which these inhibitors are evaluated, it is essential to visualize the upstream signaling pathway leading to iNOS expression and the typical experimental workflow for inhibitor comparison.

Caption: LPS-induced iNOS signaling pathway and points of inhibition.

Caption: Workflow for comparing iNOS inhibitors in vitro.

Experimental Protocols

Key Experiment: iNOS Inhibition Assay in Macrophages

This protocol outlines the determination of iNOS inhibitory activity by measuring nitrite concentration in the supernatant of stimulated macrophage cell cultures using the Griess assay.

1. Cell Culture and Treatment:

• Cell Line: Murine macrophage cell line RAW 264.7.

• Seeding: Plate RAW 264.7 cells in 96-well plates at a density of 1.5 x 10⁵ cells/mL and incubate for 18-24 hours.

• iNOS Induction: Stimulate the cells with lipopolysaccharide (LPS, 1 µg/mL) to induce iNOS expression.

• Inhibitor Treatment: Concurrently with LPS stimulation, treat the cells with varying concentrations of FR260330 or L-NIL. Include a vehicle control (e.g., DMSO) and a positive control (LPS alone).

• Incubation: Incubate the plates for 24 hours at 37°C in a 5% CO₂ humidified incubator.

2. Nitrite Measurement (Griess Assay):

• Reagent Preparation: Prepare the Griess reagent by mixing equal volumes of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water.

• Sample Collection: After incubation, carefully collect 100 µL of the cell culture supernatant from each well.

• Reaction: In a separate 96-well plate, mix 100 µL of the supernatant with 100 µL of the Griess reagent.

• Incubation: Incubate at room temperature for 10-15 minutes, protected from light.

• Data Acquisition: Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Determine the nitrite concentration by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.

3. Data Analysis:

• Calculate the percentage of iNOS inhibition for each inhibitor concentration relative to the LPS-only control.

• Plot the percentage of inhibition against the inhibitor concentration and determine the IC50 value using non-linear regression analysis.

Key Experiment: iNOS Dimerization Assay

This protocol is particularly relevant for assessing the mechanism of action of inhibitors like FR260330.

1. Cell Lysis and Protein Quantification:

• Following treatment as described above, wash the cells with cold PBS and lyse them in a suitable lysis buffer.

• Determine the protein concentration of the cell lysates using a standard method (e.g., BCA assay).

2. Western Blot Analysis:

• Sample Preparation: Mix equal amounts of protein from each sample with a non-reducing loading buffer. It is crucial to avoid reducing agents like DTT or β-mercaptoethanol to preserve the iNOS dimer structure.

• Electrophoresis: Separate the proteins on a low-temperature SDS-PAGE gel.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Immunoblotting: Probe the membrane with a primary antibody specific for iNOS, followed by an appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands corresponding to the iNOS monomer and dimer using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities for the monomer and dimer forms of iNOS. An effective dimerization inhibitor like FR260330 will show a dose-dependent increase in the monomer-to-dimer ratio.

Conclusion

Both FR260330 and L-NIL are valuable tools for studying the role of iNOS in health and disease. FR260330 stands out for its high potency in the nanomolar range and its distinct mechanism of inhibiting iNOS dimerization. Its oral activity further enhances its potential for in vivo studies. L-NIL, while less potent with an IC50 in the low micromolar range, is a well-characterized inhibitor with a clear selectivity profile against other NOS isoforms. The choice between these inhibitors will depend on the specific requirements of the experimental design, including the desired potency, mechanism of action, and the need for oral administration in preclinical models. Further studies are warranted to quantitatively determine the selectivity profile of FR260330 against nNOS and eNOS to allow for a more comprehensive comparison with L-NIL.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pharmacological profile of FR260330, a novel orally active inducible nitric oxide synthase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to iNOS Inhibitors in Macrophage Cell Lines: FR260330 versus 1400W

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two prominent inducible nitric oxide synthase (iNOS) inhibitors, FR260330 and 1400W, with a focus on their application in macrophage cell line research. While both compounds are recognized for their high selectivity and potency in inhibiting iNOS, this document aims to present the available experimental data to aid researchers in selecting the appropriate tool for their studies.

Introduction to iNOS in Macrophages

Inducible nitric oxide synthase (iNOS) is a key enzyme in the inflammatory response of macrophages.[1][2] Upon activation by pro-inflammatory stimuli such as lipopolysaccharide (LPS) and interferon-gamma (IFN-γ), macrophages upregulate iNOS, leading to the production of large amounts of nitric oxide (NO).[1][2][3][4] This NO production is a critical component of the M1 macrophage's cytotoxic activity against pathogens and tumor cells.[4] However, excessive or prolonged NO production can contribute to tissue damage in various inflammatory diseases. Consequently, selective iNOS inhibitors are invaluable tools for dissecting the roles of iNOS in macrophage biology and for developing potential therapeutics.

Mechanism of Action

Both FR260330 and 1400W are potent and selective inhibitors of iNOS, but they achieve this through different mechanisms.

• FR260330: This compound acts as a selective inhibitor of iNOS by suppressing the dimerization of the iNOS enzyme, which is essential for its catalytic activity.

• 1400W: This inhibitor is characterized as a slow, tight-binding inhibitor of human iNOS.[5] Its inhibition is dependent on the cofactor NADPH and it is either an irreversible or a very slowly reversible inhibitor.[5]

Comparative Performance Data

The following tables summarize the available quantitative data for both inhibitors.

Table 1: Inhibitory Potency against iNOS

Compound	Cell Type	IC50	Reference
FR260330	Rat Splenocytes	27 nM	MedchemExpress
Human DLD-1 Cells	10 nM	MedchemExpress
1400W	Human iNOS (recombinant)	K_d_ ≤ 7 nM	[5]
LPS/IFN-γ stimulated J774A.1 macrophages	~10 nM (for NO production)	[6]

Table 2: Selectivity for iNOS over other NOS Isoforms

Compound	Selectivity (vs. eNOS)	Selectivity (vs. nNOS)	Reference
FR260330	High (exact fold-selectivity not specified in available literature)	High (exact fold-selectivity not specified in available literature)	MedchemExpress
1400W	>5000-fold	~25-fold	[5]

Table 3: Effects on Cytokine Production in Macrophages (Data for 1400W)

Macrophage Type	Stimulus	1400W Concentration	Effect on Cytokine Secretion	Reference
M1-differentiated murine bone marrow-derived macrophages	LPS + IFN-γ	100 µM	Decreased TNF-α and IL-6	[4]
J774A.1 macrophages	LPS + IFN-γ	Not specified	Reduction in TNF-α release	[1]

Experimental Protocols

Detailed methodologies for key experiments cited are provided below to facilitate the replication and extension of these findings.

Nitric Oxide Production Measurement (Griess Assay)

The Griess assay is a common method to quantify nitrite (a stable product of NO) in cell culture supernatants.

• Cell Culture and Treatment:

  • Seed macrophage cell lines (e.g., RAW 264.7 or J774A.1) in a 96-well plate at a density of 1x10^5 cells/well.[7]

  • Allow cells to adhere overnight.

  • Pre-treat cells with various concentrations of FR260330 or 1400W for 1-2 hours.

  • Stimulate the cells with an appropriate agonist (e.g., 1 µg/mL LPS and 100 U/mL IFN-γ) for 24-48 hours.[7]

• Griess Reagent Preparation:

  • Reagent A: 1% (w/v) sulfanilamide in 5% phosphoric acid.

  • Reagent B: 0.1% (w/v) N-(1-naphthyl)ethylenediamine dihydrochloride in water.

  • Mix equal volumes of Reagent A and Reagent B immediately before use.[8]

• Assay Procedure:

  • Transfer 50 µL of cell culture supernatant to a new 96-well plate.[6]

  • Add 50 µL of the freshly prepared Griess reagent to each well.[6]

  • Incubate at room temperature for 10-15 minutes, protected from light.

  • Measure the absorbance at 540-550 nm using a microplate reader.[6][7]

• Quantification:

  • Generate a standard curve using known concentrations of sodium nitrite.

  • Calculate the nitrite concentration in the samples by comparing their absorbance to the standard curve.

Cytokine Quantification (ELISA)

Enzyme-Linked Immunosorbent Assay (ELISA) is used to measure the concentration of specific cytokines (e.g., TNF-α, IL-6) in macrophage culture supernatants.

• Sample Collection:

  • Collect cell culture supernatants after treatment with the inhibitors and stimuli as described above.

  • Centrifuge the supernatants to remove any cells or debris.

• ELISA Procedure (using a commercial kit):

  • Coat a 96-well plate with a capture antibody specific for the cytokine of interest.

  • Block non-specific binding sites.

  • Add standards and samples to the wells and incubate.

  • Wash the plate and add a biotinylated detection antibody.

  • Incubate, wash, and then add streptavidin-horseradish peroxidase (HRP).

  • Incubate, wash, and add a TMB substrate solution.

  • Stop the reaction with a stop solution and measure the absorbance at 450 nm.[9]

• Data Analysis:

  • Generate a standard curve using the recombinant cytokine provided in the kit.

  • Determine the concentration of the cytokine in the samples from the standard curve.

Gene Expression Analysis (qPCR)

Quantitative Polymerase Chain Reaction (qPCR) is used to measure the mRNA levels of iNOS and various cytokines.

• RNA Extraction:

  • Lyse the treated macrophage cells and extract total RNA using a suitable kit or method (e.g., TRIzol).

• cDNA Synthesis:

  • Reverse transcribe the RNA into complementary DNA (cDNA) using a reverse transcriptase enzyme.

• qPCR:

  • Perform qPCR using specific primers for the target genes (e.g., Nos2, Tnf, Il6) and a reference gene (e.g., Gapdh).

  • Use a SYBR Green or probe-based detection method.

• Data Analysis:

  • Calculate the relative gene expression using the ΔΔCt method.[10]

Visualizations

The following diagrams illustrate key pathways and workflows relevant to the action of iNOS inhibitors in macrophages.

References

• 1. Regulation of iNOS function and cellular redox state by macrophage Gch1 reveals specific requirements for tetrahydrobiopterin in NRF2 activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inducible nitric oxide synthase regulates macrophage polarization via the MAPK signals in concanavalin A‐induced hepatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 4. mdpi.com [mdpi.com]
• 5. Frontiers | Molecular Mechanisms That Influence the Macrophage M1–M2 Polarization Balance [frontiersin.org]
• 6. Griess Assay [bio-protocol.org]
• 7. researchgate.net [researchgate.net]
• 8. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. cdn.stemcell.com [cdn.stemcell.com]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to iNOS Dimerization Inhibitors: FR260330 and Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a quantitative comparison of FR260330, a known inhibitor of inducible nitric oxide synthase (iNOS) dimerization, with other notable inhibitory compounds. The data presented is compiled from various studies to offer a comprehensive overview for researchers in drug discovery and development.

Quantitative Comparison of iNOS Dimerization Inhibitors

The inhibitory activities of FR260330 and its alternatives are summarized below. It is important to note that the experimental conditions, such as cell types and assay specifics, may vary between studies, affecting direct comparability.

Inhibitor	Target	Assay Type	Cell/System	IC50	Ki	Kd	Reference
FR260330	iNOS Dimerization	NO Accumulation	Rat Splenocytes	27 nM	-	-	[1]
NO Accumulation	Human DLD-1 cells	10 nM	-	-	[1]
Pyrimidine Imidazole Derivative (PID)	iNOS Dimerization	iNOS Activity	Purified iNOS	-	-	Apparent affinity for monomer is 11x higher than for the dimer	[2]
Compound 2	iNOS Dimerization	NO Production	Human Glioblastoma A-172 cells	0.6 nM	2.2 nM	~3 nM	[3][4][5][6]
iNOS Dimerization	Dimerization Assay	BSC-1 cells	28 nM (for human iNOS)	-	-	[4]
KD7332 (and related quinolinones)	iNOS Dimerization	iNOS Activity	Human and Mouse iNOS	Potent inhibitors	-	-	[7]

Note: "-" indicates that the data was not available in the cited sources. The potency of KD7332 and its analogs was highlighted, but specific IC50 values were not provided in the initial search results.

Experimental Protocols

Detailed methodologies for key experiments cited in the literature are provided below to aid in the replication and validation of these findings.

Low-Temperature Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (LT-PAGE)

This method is utilized to separate and visualize iNOS monomers and dimers.

• Sample Preparation:

  • Cell lysates are mixed with a sample buffer containing 0.125 M Tris-HCl (pH 6.8), 2% (w/v) SDS, 20% (w/v) glycerol, and 0.02% (w/v) bromophenol blue. Crucially, reducing agents like dithiothreitol (DTT) or β-mercaptoethanol are omitted to preserve disulfide bonds that may be involved in dimerization.[8]

  • Samples are not boiled to prevent the dissociation of non-covalently linked dimers.[9]

• Electrophoresis:

  • 8% acrylamide gels and all buffers are pre-equilibrated at 4°C.[8]

  • Electrophoresis is performed in an ice-water bath at a constant current of 10 mA.[8]

• Western Blotting:

  • Following electrophoresis, proteins are transferred to a PVDF membrane.

  • The membrane is blocked to prevent non-specific antibody binding.

  • The membrane is incubated with a primary antibody specific for iNOS, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Bands corresponding to iNOS monomers and dimers are visualized using a chemiluminescence detection kit.[8]

Gel Filtration Chromatography (Size-Exclusion Chromatography)

This technique separates proteins based on their size, allowing for the quantification of iNOS monomers and dimers.

• System Preparation:

  • A Superdex 200 gel filtration column (or equivalent) is equilibrated with a buffer such as 40 mM EPPS (pH 7.6) containing 2 mM DTT, 10% glycerol, and 250 mM NaCl at 4°C.[8]

• Sample Loading and Elution:

  • A defined amount of cell lysate or purified protein is injected into the column.

  • The proteins are eluted isocratically at a constant flow rate (e.g., 0.5 ml/min).[8]

• Detection and Analysis:

  • The column effluent is monitored for protein absorbance at 280 nm.

  • The molecular weights of the eluted proteins are estimated by comparison to protein molecular weight standards.

  • The relative amounts of monomer and dimer are determined by analyzing the areas of the corresponding peaks in the chromatogram.[8]

Nitric Oxide (NO) Synthesis Assay (Griess Assay)

This assay quantifies the amount of nitrite, a stable and quantifiable breakdown product of NO, to determine iNOS activity.

• Reaction Setup:

  • The assay is typically performed in a 96-well plate.

  • Each well contains purified iNOS protein or cell lysate, and an assay buffer containing 40 mM EPPS, 3 mM DTT, 4 µM FAD, 4 µM FMN, 10 µM H4B, 10 mM Arginine, 0.5 mM EDTA, 1.2 mM CaCl2, 1 µM calmodulin, and 0.1 mg/ml BSA.

  • The inhibitor of interest (e.g., FR260330) is added at various concentrations.

• Reaction Initiation and Termination:

  • The reaction is initiated by adding NADPH (10 mM).

  • The reaction is incubated at 37°C for a defined period (e.g., 30 minutes).

  • The reaction is stopped, for example, by enzymatic oxidation of NADPH.

• Detection:

  • Griess reagent is added to each well.

  • The absorbance at 550 nm is measured using a microplate reader.

  • The amount of nitrite is quantified by comparison to a sodium nitrite standard curve. The percentage inhibition of iNOS activity is then calculated.[10]

Visualizations

iNOS Signaling Pathway

The following diagram illustrates the signaling cascade leading to the expression and activation of iNOS.

Caption: Simplified iNOS signaling pathway and point of inhibition.

Experimental Workflow for Quantifying iNOS Dimerization Inhibition

The following diagram outlines the general workflow for assessing the efficacy of iNOS dimerization inhibitors.

Caption: Workflow for iNOS dimerization inhibition analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. pnas.org [pnas.org]
• 4. Allosteric inhibitors of inducible nitric oxide synthase dimerization discovered via combinatorial chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Allosteric inhibitors of inducible nitric oxide synthase dimerization discovered via combinatorial chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Discovery of inducible nitric oxide synthase (iNOS) inhibitor development candidate KD7332, part 1: Identification of a novel, potent, and selective series of quinolinone iNOS dimerization inhibitors that are orally active in rodent pain models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanism of Inducible Nitric-oxide Synthase Dimerization Inhibition by Novel Pyrimidine Imidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Low-temperature SDS-PAGE: tips and suggestions - SDS-PAGE and Western Blotting [protocol-online.org]
• 10. Inducible Nitric Oxide Synthase: Regulation, Structure, and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of FR260330 Effects with Genetic Knockout Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacological effects of FR260330, a selective inhibitor of inducible nitric oxide synthase (iNOS), with the phenotype of iNOS genetic knockout (KO) models. By juxtaposing data from both pharmacological intervention and genetic ablation, this document aims to offer a clearer understanding of the on-target effects of FR260330 and the role of iNOS in inflammatory processes.

Mechanism of Action and Signaling Pathway

FR260330 is an orally active small molecule that selectively inhibits iNOS by preventing its dimerization, a crucial step for its enzymatic activity.[1] This mechanism differs from substrate-analog inhibitors and offers high selectivity for iNOS over the endothelial (eNOS) and neuronal (nNOS) isoforms.

The iNOS signaling pathway is a key component of the innate immune response. It is primarily activated by pro-inflammatory stimuli such as lipopolysaccharide (LPS), a component of gram-negative bacteria, and cytokines like interferon-gamma (IFN-γ) and tumor necrosis factor-alpha (TNF-α). This activation leads to the transcription and translation of the Nos2 gene, resulting in the production of iNOS protein. The dimeric, active form of iNOS then catalyzes the conversion of L-arginine to L-citrulline and nitric oxide (NO). NO, a highly reactive free radical, plays a critical role in host defense but can also contribute to tissue damage and pathophysiology in chronic inflammatory conditions and septic shock.

Below is a diagram illustrating the iNOS signaling pathway and the point of intervention for FR260330.

References

• 1. journals.physiology.org [journals.physiology.org]

Comparative Efficacy of FR260330 in an LPS-Induced Inflammatory Model

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the inducible nitric oxide synthase (iNOS) inhibitor, FR260330, against other selective iNOS inhibitors, Aminoguanidine and GW274150, in the context of lipopolysaccharide (LPS)-induced inflammation. The data presented is compiled from preclinical studies to offer an objective overview of their relative potencies and effects on key inflammatory markers.

Comparative Efficacy of iNOS Inhibitors

The following table summarizes the in vivo efficacy of FR260330, Aminoguanidine, and GW274150 in rat models of LPS-induced inflammation. The primary endpoint for comparison is the inhibition of nitric oxide (NO) production, a key mediator in the inflammatory cascade.

Compound	Animal Model	Administration Route	Key Efficacy Endpoint	Dosage / IC50 / ED50	Additional Anti-inflammatory Effects
FR260330	LPS-exposed Rats	Oral	Inhibition of plasma NOx production	IC50 = 1.6 mg/kg[1]	Prevents dimerization of iNOS protein[1]
Aminoguanidine	LPS-treated Rats	Intraperitoneal	Reduction of total nitrite in BALF	Significant reduction at 50, 100, and 150 mg/kg/day[1][2]	Decreased levels of IFN-γ, TGF-β1, and PGE2; Reduced total WBC, lymphocyte, and macrophage counts in BALF; Improved lung pathology[1][2]
GW274150	LPS-challenged Mice	Intraperitoneal & Oral	Inhibition of plasma NOx levels	ED50 = 3.2 mg/kg (i.p.), 3.8 mg/kg (oral)[3]	Reduces proinflammatory cytokine release (TNF-α, IL-1β), oxidative stress, and inflammatory cell infiltration in a carrageenan-induced pleurisy model in rats[4]

Note: BALF = Bronchoalveolar Lavage Fluid; IC50 = Half-maximal inhibitory concentration; ED50 = Half-maximal effective dose; NOx = Nitrite and Nitrate, stable metabolites of NO.

Signaling Pathway and Experimental Workflow

To visually represent the mechanisms and experimental procedures discussed, the following diagrams have been generated using Graphviz.

Caption: Mechanism of iNOS Inhibition.

Caption: LPS-Induced Inflammation Workflow.

Experimental Protocols

LPS-Induced Inflammation in Rats

This model is a well-established method for inducing a systemic inflammatory response to screen for the efficacy of anti-inflammatory compounds.

1. Animals:

• Male Wistar or Sprague-Dawley rats are commonly used.

• Animals are housed under standard laboratory conditions with a 12-hour light/dark cycle and have access to food and water ad libitum.

• A period of acclimatization of at least one week is recommended before the start of the experiment.

2. Reagents:

• Lipopolysaccharide (LPS) from Escherichia coli (serotype O111:B4 or similar).

• Test compounds (FR260330, Aminoguanidine, GW274150) and vehicle control.

• Anesthetics (e.g., isoflurane, ketamine/xylazine).

• Reagents for nitric oxide measurement (e.g., Griess reagent).

• ELISA kits for cytokine measurement.

• Materials for histological processing (formalin, paraffin, etc.).

3. Experimental Procedure:

• Rats are randomly assigned to different treatment groups: vehicle control, LPS + vehicle, and LPS + test compound at various doses.

• The test compound or vehicle is administered, typically via oral gavage or intraperitoneal injection, at a specified time before LPS challenge.

• Inflammation is induced by a single intraperitoneal injection of LPS. A typical dose ranges from 1 to 10 mg/kg body weight.

• At a predetermined time point after LPS administration (e.g., 2, 4, 6, or 24 hours), animals are anesthetized.

• Blood samples are collected via cardiac puncture or from the abdominal aorta into heparinized or EDTA-containing tubes. Plasma is separated by centrifugation and stored at -80°C until analysis.

• For lung inflammation studies, bronchoalveolar lavage (BAL) may be performed to collect BALF.

• Tissues of interest (e.g., lungs, liver) are harvested for histological analysis and biochemical assays.

4. Measurement of Nitric Oxide Production:

• The concentration of the stable metabolites of NO, nitrite (NO2-) and nitrate (NO3-), collectively known as NOx, is measured in plasma or BALF.

• This is commonly done using the Griess reaction, a colorimetric assay where nitrate is first reduced to nitrite, and then the total nitrite reacts with the Griess reagent to form a colored azo compound. The absorbance is measured spectrophotometrically at ~540 nm.

5. Cytokine Analysis:

• Levels of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 in plasma or tissue homogenates are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

6. Histopathological Examination:

• Harvested tissues are fixed in 10% neutral buffered formalin, embedded in paraffin, sectioned, and stained with hematoxylin and eosin (H&E).

• The stained sections are examined under a light microscope to assess the degree of inflammation, cellular infiltration, and tissue damage.

References

• 1. Aminoguanidine affects systemic and lung inflammation induced by lipopolysaccharide in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. GW274150 and GW273629 are potent and highly selective inhibitors of inducible nitric oxide synthase in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of GW274150, a novel and selective inhibitor of iNOS activity, in acute lung inflammation - PMC [pmc.ncbi.nlm.nih.gov]

Independent Verification of FR260330's Mechanism of Action: A Comparative Guide to iNOS Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of FR260330, a selective inhibitor of inducible nitric oxide synthase (iNOS), with other known iNOS inhibitors. The information presented is supported by experimental data to aid in the independent verification of its mechanism of action and to provide a comparative landscape of available research tools.

Introduction to FR260330

FR260330 is a selective, orally active inhibitor of inducible nitric oxide synthase (iNOS). Its unique mechanism of action involves the suppression of iNOS dimerization, a critical step for the enzyme's catalytic activity. By preventing the formation of the active dimeric form of iNOS, FR260330 effectively reduces the production of nitric oxide (NO), a key inflammatory mediator. This targeted approach offers the potential for therapeutic intervention in various inflammatory diseases where excessive NO production by iNOS is a contributing factor.

Comparative Analysis of iNOS Inhibitors

To independently verify the mechanism and efficacy of FR260330, it is essential to compare its performance against other well-characterized iNOS inhibitors with distinct mechanisms of action. This guide focuses on a comparison with four such alternatives: GW274150, 1400W, Aminoguanidine, and L-N6-(1-iminoethyl)lysine (L-NIL).

Mechanism of Action

The primary distinction between FR260330 and the selected alternatives lies in their mode of iNOS inhibition.

• FR260330: Acts as a dimerization inhibitor, preventing the association of iNOS monomers into the active dimeric form.

• GW274150 & 1400W: These are L-arginine competitive inhibitors. They bind to the active site of the iNOS enzyme, competing with the natural substrate, L-arginine, and thereby blocking NO synthesis. 1400W is a slow, tight-binding inhibitor, exhibiting apparent irreversibility.

• Aminoguanidine & L-NIL: These compounds act as mechanism-based inactivators of iNOS. They also target the enzyme's active site, but their interaction leads to the inactivation of the enzyme.

dot

Caption: Mechanisms of iNOS Inhibition.

Quantitative Comparison of Inhibitor Potency and Selectivity

The following table summarizes the available quantitative data for FR260330 and its alternatives. This data is compiled from various sources and should be interpreted with consideration of the different experimental conditions under which they were generated.

Inhibitor	Target	IC50	Kd	Selectivity (vs. nNOS)	Selectivity (vs. eNOS)
FR260330	iNOS Dimerization	10 nM (DLD-1 cells), 27 nM (rat splenocytes)	N/A	N/A	N/A
GW274150	Human iNOS	2.19 µM	<40 nM	>114-fold	>5800-fold
1400W	Human iNOS	N/A	≤ 7 nM	~200-fold	>5000-fold
Aminoguanidine	Mouse iNOS	30 ± 12 µM	N/A	~9-fold	>50-fold
L-NIL	Mouse iNOS	3.3 µM	N/A	28-fold	~10-fold

Experimental Protocols

To facilitate the independent verification of these findings, detailed methodologies for key experiments are provided below.

iNOS Dimerization Inhibition Assay

This assay is crucial for verifying the mechanism of action of FR260330. A recently developed protocol can be adapted for this purpose.

Principle: This method evaluates the effect of an inhibitor on the formation of the active iNOS dimer using non-denaturing low-temperature gel electrophoresis followed by Western blot analysis.

Protocol:

• Cell Culture and Treatment:

  • Culture rat chondrocytes or other suitable cells expressing iNOS in 24-well plates.

  • Induce iNOS expression with an appropriate stimulus (e.g., 10 ng/ml IL-1β) for 24 hours.

  • Treat the cells with varying concentrations of the test inhibitor (e.g., FR260330 at 5, 10, and 20 µM) concurrently with the inducing agent.

• Protein Extraction:

  • Lyse the cells in a non-denaturing lysis buffer on ice.

  • Centrifuge the lysates to pellet cellular debris and collect the supernatant containing the protein extracts.

• Low-Temperature SDS-PAGE:

  • Prepare polyacrylamide gels and running buffer and pre-cool the electrophoresis apparatus to 4°C.

  • Mix the protein extracts with a non-reducing sample buffer. Crucially, do not heat the samples.

  • Load the samples onto the gel and perform electrophoresis at a constant voltage at 4°C.

• Western Blotting:

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane and then incubate with a primary antibody specific for iNOS.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Analysis:

  • Quantify the band intensities corresponding to the iNOS monomer and dimer forms.

  • Calculate the ratio of dimer to monomer to determine the extent of dimerization inhibition by the test compound.

dot

Caption: iNOS Dimerization Inhibition Assay Workflow.

iNOS Activity Assays

1. Griess Assay for Nitrite Determination

Principle: This colorimetric assay measures the accumulation of nitrite, a stable and quantifiable end-product of NO metabolism, in cell culture supernatants.

Protocol:

• Sample Collection: Collect cell culture supernatants from cells treated with iNOS inducers and/or inhibitors.

• Griess Reagent Preparation: Prepare Griess Reagent by mixing equal volumes of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water.

• Reaction: Mix 50 µL of the cell culture supernatant with 50 µL of Griess Reagent in a 96-well plate.

• Incubation: Incubate the plate at room temperature for 10 minutes, protected from light.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Determine the nitrite concentration from a standard curve prepared using known concentrations of sodium nitrite.

2. Arginine-to-Citrulline Conversion Assay

Principle: This radiometric assay directly measures the enzymatic activity of NOS by quantifying the conversion of radiolabeled L-arginine to L-citrulline.

Protocol:

• Reaction Mixture Preparation: Prepare a reaction buffer containing Tris-HCl, DTT, and cofactors (H4B, FAD, FMN, calmodulin, CaCl2, and NADPH).

• Enzyme Reaction:

  • In a microcentrifuge tube, combine the cell lysate or purified enzyme with the reaction buffer.

  • Initiate the reaction by adding a mixture of unlabeled L-arginine and [14C]L-arginine.

  • Incubate at 37°C for a defined period (e.g., 30 minutes).

• Reaction Termination: Stop the reaction by adding a stop buffer containing a cation-exchange resin (e.g., Dowex AG 50W-X8).

• Separation: The resin binds the unreacted [14C]L-arginine (positively charged), while the [14C]L-citrulline (neutral) remains in the supernatant.

• Quantification:

  • Centrifuge the tubes and transfer the supernatant to a scintillation vial.

  • Add scintillation cocktail and measure the radioactivity using a scintillation counter.

  • The amount of [14C]L-citrulline is proportional to the NOS activity.

iNOS Signaling Pathway

The induction of iNOS is a key event in the inflammatory response. Understanding the signaling cascade that leads to its expression is crucial for contextualizing the action of iNOS inhibitors.

dot

Caption: Inducible Nitric Oxide Synthase (iNOS) Signaling Pathway.

Conclusion

FR260330 presents a distinct mechanism of iNOS inhibition by targeting the dimerization of the enzyme. This guide provides a framework for the independent verification of its action through direct comparison with other iNOS inhibitors and by outlining key experimental protocols. The provided data and methodologies are intended to support researchers in making informed decisions about the selection and application of iNOS inhibitors in their studies of inflammatory processes and related diseases. Further head-to-head comparative studies under standardized conditions will be invaluable in solidifying the relative potency and selectivity of these compounds.

A Comparative Guide to iNOS Dimerization Inhibitors: Benchmarking FR260330

For Researchers, Scientists, and Drug Development Professionals

The inducible nitric oxide synthase (iNOS) has emerged as a critical therapeutic target in a spectrum of inflammatory diseases, neurodegenerative disorders, and certain cancers. Unlike its constitutive counterparts, neuronal NOS (nNOS) and endothelial NOS (eNOS), iNOS produces large, sustained amounts of nitric oxide (NO) upon activation by pro-inflammatory stimuli. This overproduction of NO can lead to cellular damage and contribute to disease pathology. A key regulatory step for iNOS activity is its homodimerization, making the inhibition of this protein-protein interaction an attractive strategy for selective iNOS inhibition.

This guide provides a detailed comparison of FR260330, a notable iNOS dimerization inhibitor, with other prominent compounds in its class. We present key performance data, detailed experimental methodologies, and a visual representation of the underlying signaling pathways to aid researchers in their evaluation of these important pharmacological tools.

Performance Data of iNOS Dimerization Inhibitors

The following table summarizes the in vitro and in vivo efficacy of FR260330 and other selected iNOS dimerization inhibitors. The data has been compiled from various studies to provide a comparative overview.

Compound	Chemical Class	Target Species	Assay System	IC50	Selectivity (vs. eNOS/nNOS)	In Vivo Efficacy (ED50)	Reference
FR260330	Acrylamide derivative	Human, Rat	DLD-1 cells (NO accumulation)	10 nM	Not specified	1.6 mg/kg (LPS-induced NOx production in rats)	[1][2]
Rat	Splenocytes (NO accumulation)	27 nM	Not specified	[1]
Compound 21b	2-Imidazol-1-ylpyrimidine	Human	Whole-cell iNOS assay	Potent (specific value not stated)	Selective for iNOS	Significantly ameliorated adjuvant-induced arthritis in rats	[3][4][5]
BBS-1	Pyrimidine-imidazole	Human	HEK 293 cells (iNOS activity)	~1 µM	High selectivity for iNOS	Not specified	[6]
PIC	Pyrimidine-imidazole	Murine	Purified iNOSfl protein	Not specified, less potent than PID	Selective for iNOS	Not specified	[7]
PID	Pyrimidine-imidazole	Murine	Purified iNOSfl protein	More potent than PIC	Selective for iNOS	Not specified	[7]
KD7332 (Compound 12)	Quinolinone	Human, Murine	Enzyme assay	Potent	Highly selective over eNOS	Statistically reduced pain behaviors in mouse formalin and chronic constriction injury models	[8]
Unnamed Inhibitor (Compound 2 from Adler et al., 2000)	Combinatorial library derivative	Human	A-172 astrocytoma cells (NO production)	0.6 nM	>1,000-fold vs. eNOS, ~5-fold vs. nNOS	<2 mg/kg (endotoxin-induced systemic iNOS induction in rats)	[9][10][11]

Signaling Pathways and Experimental Workflows

To understand the mechanism of action of these inhibitors and the experimental setups used to evaluate them, the following diagrams provide a visual representation.

iNOS Activation and Dimerization Signaling Pathway

The induction of iNOS expression is a complex process initiated by pro-inflammatory signals. The subsequent dimerization of iNOS monomers is essential for its catalytic activity.

Caption: The iNOS activation pathway, from inflammatory stimulus to NO production, and the point of intervention for dimerization inhibitors.

Experimental Workflow for Evaluating iNOS Dimerization Inhibitors

A generalized workflow for screening and characterizing iNOS dimerization inhibitors is depicted below. This process typically involves cell-based assays followed by in vivo studies for promising candidates.

Caption: A typical experimental workflow for the evaluation of iNOS dimerization inhibitors.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key experiments cited in the evaluation of iNOS dimerization inhibitors.

In Vitro Nitric Oxide Production Assay (Griess Assay)

This assay quantifies nitrite, a stable and nonvolatile breakdown product of NO, in cell culture supernatants.

1. Cell Culture and Treatment:

• Seed murine macrophage cells (e.g., RAW 264.7) in a 96-well plate at a suitable density and allow them to adhere overnight.
• Pre-treat the cells with various concentrations of the test inhibitor (e.g., FR260330) for 1-2 hours.
• Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) and interferon-gamma (IFN-γ) (e.g., 10 U/mL) to induce iNOS expression.
• Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

2. Nitrite Measurement:

• After incubation, collect 50 µL of the cell culture supernatant from each well.
• Add 50 µL of Griess Reagent A (e.g., 1% sulfanilamide in 5% phosphoric acid) to each supernatant sample.
• Incubate at room temperature for 10 minutes, protected from light.
• Add 50 µL of Griess Reagent B (e.g., 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).
• Incubate at room temperature for another 10 minutes, protected from light.
• Measure the absorbance at 540 nm using a microplate reader.
• Calculate the nitrite concentration based on a standard curve generated with known concentrations of sodium nitrite.

iNOS Dimerization Analysis by Low-Temperature SDS-PAGE

This method allows for the separation of the dimeric and monomeric forms of iNOS, providing a direct assessment of the inhibitor's effect on dimerization.

1. Cell Lysis:

• After treatment with the inhibitor and stimulation, wash the cells with ice-cold phosphate-buffered saline (PBS).
• Lyse the cells in a suitable lysis buffer containing protease inhibitors.
• Centrifuge the lysate to pellet cellular debris and collect the supernatant.

2. Sample Preparation and Electrophoresis:

• Determine the protein concentration of the cell lysates.
• Mix the lysate with a non-reducing Laemmli sample buffer (without β-mercaptoethanol or dithiothreitol).
• Crucially, do not heat the samples.
• Load equal amounts of protein onto a pre-chilled SDS-polyacrylamide gel (e.g., 7.5%).
• Perform electrophoresis at a low temperature (e.g., 4°C) to preserve the dimeric structure.

3. Western Blotting:

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.
• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in Tris-buffered saline with Tween 20).
• Incubate the membrane with a primary antibody specific for iNOS.
• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.
• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system. The higher molecular weight band corresponds to the iNOS dimer, and the lower to the monomer.

In Vivo Lipopolysaccharide (LPS)-Induced Endotoxemia Model

This animal model is commonly used to evaluate the in vivo efficacy of anti-inflammatory agents, including iNOS inhibitors.

1. Animal Acclimatization and Grouping:

• Acclimate male Lewis rats or a suitable mouse strain to the laboratory conditions for at least one week.
• Randomly assign the animals to different treatment groups (e.g., vehicle control, LPS + vehicle, LPS + test compound at various doses).

2. Compound Administration and LPS Challenge:

• Administer the test compound (e.g., FR260330) or vehicle orally or via the desired route.
• After a specified time (e.g., 1 hour), induce endotoxemia by intraperitoneal (i.p.) injection of LPS (e.g., 5 mg/kg).

3. Sample Collection and Analysis:

• At a predetermined time point after the LPS challenge (e.g., 4-6 hours), collect blood samples via cardiac puncture or another appropriate method.
• Separate the plasma by centrifugation.
• Measure the plasma levels of nitrate and nitrite (NOx) using a suitable assay (e.g., Griess assay following reduction of nitrate to nitrite).

4. Data Analysis:

• Compare the plasma NOx levels between the different treatment groups.
• Calculate the dose of the test compound that causes a 50% reduction in the LPS-induced increase in plasma NOx (ED50).

Conclusion

The inhibition of iNOS dimerization presents a promising therapeutic strategy for a variety of inflammatory conditions. FR260330 has demonstrated potent inhibition of NO production in cellular and animal models, with an efficacy that is comparable to or exceeds that of other dimerization inhibitors.[1][2] The pyrimidine-imidazole and quinolinone classes of inhibitors also show significant promise, with some compounds exhibiting nanomolar potency and high selectivity for iNOS.[7][8][9][10][11][12]

The choice of an iNOS dimerization inhibitor for a particular research application will depend on several factors, including the desired potency, selectivity profile, and the experimental system being used. The data and protocols presented in this guide are intended to provide a solid foundation for making informed decisions in the selection and evaluation of these valuable research tools. Further head-to-head comparative studies under standardized conditions will be invaluable in definitively ranking the therapeutic potential of these compounds.

References

• 1. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Design, synthesis, and activity of 2-imidazol-1-ylpyrimidine derived inducible nitric oxide synthase dimerization inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Regulation of inducible nitric oxide synthase by rapid cellular turnover and cotranslational down-regulation by dimerization inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanism of Inducible Nitric-oxide Synthase Dimerization Inhibition by Novel Pyrimidine Imidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of inducible nitric oxide synthase (iNOS) inhibitor development candidate KD7332, part 1: Identification of a novel, potent, and selective series of quinolinone iNOS dimerization inhibitors that are orally active in rodent pain models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]
• 10. Allosteric inhibitors of inducible nitric oxide synthase dimerization discovered via combinatorial chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pnas.org [pnas.org]
• 12. Design and Synthesis of Imidazopyrimidine Derivatives as Potent iNOS Dimerization Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Handling Guide for Hazardous Chemicals

Disclaimer: Specific information regarding "FR260330" could not be located. This guide provides essential safety and logistical information for handling a representative hazardous chemical compound in a laboratory setting. Researchers, scientists, and drug development professionals should always consult the specific Safety Data Sheet (SDS) for any chemical before handling.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment (PPE) are crucial to minimize exposure to hazardous chemicals.[1][2] The following table summarizes recommended PPE for various laboratory operations involving hazardous substances.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low Hazard Chemical Handling (e.g., buffer preparation)	Safety glasses with side shields	Nitrile or latex gloves	Laboratory coat	Not generally required
Moderate Hazard Chemical Handling (e.g., volatile solvents, corrosive liquids)	Chemical splash goggles	Chemical-resistant gloves (e.g., nitrile, neoprene)	Chemical-resistant apron over a laboratory coat	Fume hood or appropriate respirator if ventilation is inadequate
High Hazard Chemical Handling (e.g., highly toxic, carcinogenic, or reactive substances)	Chemical splash goggles and a face shield	Heavy-duty chemical-resistant gloves (e.g., butyl rubber, Viton®)	Chemical-resistant suit or coveralls	A NIOSH-approved respirator with appropriate cartridges
Working with Cryogenic Liquids	Chemical splash goggles and a face shield	Insulated cryogenic gloves	Full-length laboratory coat or apron	Not generally required for respiratory protection unless asphyxiation is a risk

Experimental Workflow for Safe Chemical Handling

Following a structured workflow is essential to ensure safety throughout the chemical handling process. This diagram outlines the key steps from receiving a chemical to its final disposal.

Caption: A procedural workflow for handling hazardous chemicals in a laboratory setting.

Operational and Disposal Plan

A clear plan for the use and disposal of hazardous chemicals is a critical component of laboratory safety.[3]

Operational Plan:

• Hazard Assessment: Before any new procedure, a thorough hazard assessment must be conducted to identify potential risks.

• Engineering Controls: Whenever possible, use engineering controls such as fume hoods or glove boxes to minimize exposure.

• Standard Operating Procedures (SOPs): Develop and follow detailed SOPs for all experiments involving hazardous chemicals.

• Emergency Preparedness: Ensure that emergency equipment, including safety showers, eyewash stations, and spill kits, is readily accessible and that all personnel are trained in their use.[3]

Disposal Plan:

Proper disposal of chemical waste is essential to protect human health and the environment.[4] Chemical waste must be segregated according to its hazard class.

Chemical Waste Segregation Logic:

This diagram illustrates the decision-making process for segregating chemical waste.

Caption: A decision tree for the proper segregation of laboratory chemical waste.

By adhering to these guidelines, researchers and laboratory personnel can significantly mitigate the risks associated with handling hazardous chemicals, ensuring a safer working environment.

References

• 1. osha.gov [osha.gov]
• 2. osha.gov [osha.gov]
• 3. summitholdings.com [summitholdings.com]
• 4. Storage Conditions; Instructions On Disposal; Disassembly; Dispose Of Materials - IML FastWheel Original Operating Instructions [Page 21] | ManualsLib [manualslib.com]